Hibarimicin B

Core Science & Biosynthesis

Hibarimicin B: An In-Depth Technical Guide to its Mechanism of Action as a Tyrosine Kinase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

Hibarimicin B, a natural product isolated from Microbispora rosea, has emerged as a potent and selective inhibitor of Src tyrosine kinase, a non-receptor tyrosine kinase frequently hyperactivated in various human cancers. This technical guide provides a comprehensive overview of the mechanism of action of Hibarimicin B, focusing on its direct interaction with Src kinase and the subsequent impact on downstream signaling pathways. This document synthesizes available quantitative data, details relevant experimental methodologies, and visualizes the key molecular interactions and cellular processes involved.

Introduction

Tyrosine kinases are critical mediators of cellular signaling, regulating a wide array of processes including cell growth, proliferation, differentiation, and survival. Their dysregulation is a hallmark of many cancers, making them prime targets for therapeutic intervention. The Src family of tyrosine kinases, and in particular c-Src, are key players in cancer progression, involved in tumor growth, invasion, and metastasis. Hibarimicin B has been identified as a strong and selective inhibitor of v-Src kinase, the viral oncogenic homolog of c-Src, positioning it as a promising candidate for anticancer drug development.[1][2]

Mechanism of Action: Competitive ATP Inhibition

Hibarimicin B exerts its inhibitory effect on v-Src kinase through a competitive mechanism with respect to ATP.[1] This means that Hibarimicin B directly competes with ATP for binding to the catalytic site of the kinase. By occupying the ATP-binding pocket, Hibarimicin B prevents the transfer of a phosphate (B84403) group from ATP to tyrosine residues on substrate proteins, thereby blocking the kinase's catalytic activity and interrupting downstream signaling cascades.

The competitive nature of this inhibition is a key aspect of its mechanism, suggesting a direct interaction with the highly conserved ATP-binding site of the kinase. This mode of action is common for many small-molecule kinase inhibitors.

Quantitative Analysis of Inhibitory Potency

While Hibarimicin B is recognized as a potent inhibitor of v-Src kinase, specific IC50 values from comprehensive kinase profiling studies are not extensively reported in the public domain. The available literature emphasizes its high selectivity for Src over other kinases like protein kinase A and protein kinase C.[2]

For the purpose of this guide, a representative table of inhibitory activities is presented below. It is important to note that these values are often assay-dependent and can vary between different experimental setups.

Kinase Target	Inhibitor	IC50 (nM)	Inhibition Type	Reference
v-Src	Hibarimicin B	Data not available	Competitive (ATP)	[1]
Protein Kinase A	Hibarimicin B	No significant inhibition	-	[2]
Protein Kinase C	Hibarimicin B	No significant inhibition	-	[2]

Table 1: Inhibitory Activity of Hibarimicin B. This table will be updated as more quantitative data becomes publicly available.

Impact on Downstream Signaling Pathways

The inhibition of Src kinase by Hibarimicin B is expected to disrupt multiple downstream signaling pathways critical for cancer cell function. Src is a central node in a complex signaling network, and its inactivation can lead to the suppression of key oncogenic pathways, including:

• STAT3 Pathway: Signal Transducer and Activator of Transcription 3 (STAT3) is a key transcription factor that promotes cell proliferation, survival, and angiogenesis. Src is a known activator of STAT3.

• PI3K/Akt Pathway: The Phosphoinositide 3-kinase (PI3K)/Akt pathway is a crucial regulator of cell survival, growth, and metabolism. Src can activate this pathway through various mechanisms.

• MAPK/ERK Pathway: The Mitogen-Activated Protein Kinase (MAPK)/Extracellular signal-Regulated Kinase (ERK) pathway is a central regulator of cell proliferation, differentiation, and survival. Src can modulate this pathway at multiple levels.

While the general consequences of Src inhibition are well-established, specific studies detailing the effects of Hibarimicin B on the phosphorylation status of key proteins within these pathways (e.g., p-STAT3, p-Akt, p-ERK) are needed to fully elucidate its cellular mechanism of action.

Figure 1. Proposed signaling pathway inhibition by Hibarimicin B.

Experimental Protocols

This section outlines generic protocols for key experiments used to characterize the mechanism of action of tyrosine kinase inhibitors like Hibarimicin B.

In Vitro v-Src Kinase Inhibition Assay

This assay is designed to measure the direct inhibitory effect of a compound on the enzymatic activity of v-Src kinase.

Materials:

• Recombinant v-Src kinase

• Kinase buffer (e.g., 50 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Brij-35)

• ATP solution

• Tyrosine-containing peptide substrate (e.g., poly(Glu, Tyr) 4:1)

• Hibarimicin B (or other test compounds)

• ADP-Glo™ Kinase Assay Kit (Promega) or similar detection reagent

• Microplate reader capable of luminescence detection

Procedure:

• Compound Preparation: Prepare serial dilutions of Hibarimicin B in kinase buffer.

• Reaction Setup: In a 96-well or 384-well plate, add the kinase buffer, recombinant v-Src enzyme, and the peptide substrate.

• Inhibitor Addition: Add the serially diluted Hibarimicin B or vehicle control to the appropriate wells.

• Reaction Initiation: Initiate the kinase reaction by adding ATP to all wells.

• Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a predetermined time (e.g., 60 minutes).

• Detection: Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay Kit according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of kinase inhibition for each concentration of Hibarimicin B and determine the IC50 value by fitting the data to a dose-response curve.

Figure 2. Workflow for in vitro kinase inhibition assay.

Western Blot Analysis of Downstream Signaling

This method is used to assess the effect of Hibarimicin B on the phosphorylation status of key proteins in Src-mediated signaling pathways within cancer cells.

Materials:

• Cancer cell line known to have active Src signaling (e.g., a colon or breast cancer cell line)

• Cell culture medium and supplements

• Hibarimicin B

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membranes

• Transfer buffer and apparatus

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-Src, anti-Src, anti-p-STAT3, anti-STAT3, anti-p-Akt, anti-Akt, anti-p-ERK, anti-ERK, and a loading control like anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system for chemiluminescence detection

Procedure:

• Cell Treatment: Seed cells and allow them to adhere. Treat the cells with various concentrations of Hibarimicin B or vehicle control for a specified time.

• Cell Lysis: Wash the cells with cold PBS and lyse them on ice with lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein from each sample by SDS-PAGE and transfer the proteins to a membrane.

• Blocking: Block the membrane with blocking buffer to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody of interest overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Detection: Wash the membrane again and visualize the protein bands using an ECL substrate and an imaging system.

• Stripping and Re-probing: The membrane can be stripped and re-probed with other antibodies (e.g., for total protein levels or a loading control) to ensure equal protein loading.

• Densitometry Analysis: Quantify the band intensities to determine the relative changes in protein phosphorylation.

Figure 3. Workflow for Western blot analysis.

Conclusion

Hibarimicin B is a promising natural product that demonstrates potent and selective inhibition of v-Src tyrosine kinase through competitive ATP binding. This mechanism provides a strong rationale for its further investigation as a potential anticancer agent. Future research should focus on obtaining a comprehensive kinase selectivity profile with specific IC50 values and elucidating the precise downstream signaling consequences of Src inhibition by Hibarimicin B in various cancer models. The experimental protocols outlined in this guide provide a framework for conducting such investigations, which will be crucial for advancing the development of Hibarimicin B as a targeted cancer therapeutic.

References

• 1. Effects of hibarimicins and hibarimicin-related compounds produced by Microbispora on v-Src kinase activity and growth and differentiation of human myeloid leukemia HL-60 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Signal transduction inhibitors, hibarimicins A, B, C, D and G produced by Microbispora. II. Structural studies - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Biosynthesis of Hibarimicin B via Polyketide Synthase

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hibarimicin B is a complex aromatic polyketide with significant antitumor and protein tyrosine kinase inhibitory activities.[1] Produced by the rare actinomycete Microbispora rosea subsp. hibaria TP-A0121, its intricate pseudo-dimeric structure, highly oxidized aglycon, and extensive glycosylation present a fascinating case study in natural product biosynthesis.[1] This technical guide provides an in-depth exploration of the biosynthetic pathway of Hibarimicin B, with a core focus on the enzymatic machinery of the Type II polyketide synthase (PKS) involved. The guide details the genetic basis, key biosynthetic intermediates, and experimental methodologies used to elucidate this complex pathway, offering valuable insights for researchers in natural product chemistry, synthetic biology, and drug development.

The Hibarimicin B Biosynthetic Gene Cluster

The genetic blueprint for Hibarimicin B biosynthesis is located within a 61-kb contiguous DNA region in the Microbispora rosea subsp. hibaria TP-A0121 genome. This biosynthetic gene cluster (BGC) comprises 48 open reading frames (ORFs) that encode the enzymes responsible for the synthesis of the polyketide backbone, its subsequent modifications, glycosylation, and likely, regulation and resistance. Analysis of the BGC has revealed a Type II PKS system at its core, responsible for the iterative condensation of malonyl-CoA extender units to form the characteristic aromatic polyketide chain.

While a complete and detailed functional annotation of all 48 ORFs is not fully available in the public domain, a putative functional overview based on homologous gene clusters is presented in the table below.

Gene (ORF)	Putative Function	Role in Hibarimicin B Biosynthesis
hbmPKS	Minimal Polyketide Synthase (KSα, KSβ/CLF, ACP)	Catalyzes the iterative condensation of malonyl-CoA units to form the undecaketide backbone. The Ketosynthase (KSα), Chain Length Factor (KSβ/CLF), and Acyl Carrier Protein (ACP) form the core of the PKS.
hbmCYC	Cyclase/Aromatase	Catalyzes the regiospecific cyclization and aromatization of the nascent polyketide chain to form the aromatic ring system.
hbmKR	Ketoreductase	Reduces specific keto groups on the polyketide intermediate, introducing hydroxyl functionalities.
hbmOXY	Oxygenase (e.g., P450 monooxygenase)	Catalyzes oxidative modifications of the polyketide core, contributing to the highly oxidized nature of the aglycon.
hbmMT	Methyltransferase	Transfers methyl groups to the polyketide structure.
hbmGT	Glycosyltransferase	Attaches deoxy-sugar moieties to the aglycon, a critical step for the bioactivity of Hibarimicin B.
hbmREG	Regulatory Protein (e.g., SARP, LAL)	Controls the expression of the other genes within the biosynthetic cluster, thereby regulating the production of Hibarimicin B.
hbmTRANS	Transporter Protein	May be involved in the export of Hibarimicin B or its intermediates out of the cell, potentially contributing to self-resistance.
-	Deoxysugar Biosynthesis Genes	A set of genes responsible for the synthesis of the various deoxy-sugar units that are attached to the hibarimicinone core.

The Biosynthetic Pathway of Hibarimicin B

The biosynthesis of Hibarimicin B is a multi-step process initiated by the Type II polyketide synthase. The proposed pathway, elucidated through studies involving blocked mutants and isotopic labeling, is as follows:

• Polyketide Chain Assembly: The minimal PKS, consisting of the ketosynthase alpha subunit (KSα), the chain length factor (CLF or KSβ), and the acyl carrier protein (ACP), iteratively condenses one acetyl-CoA starter unit with ten malonyl-CoA extender units to form a linear undecaketide.

• Cyclization and Aromatization: The highly reactive poly-β-keto chain is then folded and subjected to a series of intramolecular aldol (B89426) condensations, catalyzed by cyclase (CYC) and aromatase (ARO) enzymes, to generate a characteristic aromatic undecaketide intermediate.

• Dimerization and Oxidative Coupling: A key step in the formation of the hibarimicin core is the oxidative coupling of two aromatic undecaketide units. This dimerization results in the formation of a symmetrical aglycon known as HMP-Y1.[2]

• Oxidative Modifications: The HMP-Y1 intermediate undergoes further oxidative modifications, catalyzed by oxygenases, to yield the mature aglycon, hibarimicinone.[2]

• Glycosylation: In the final stage, a series of glycosyltransferases (GTs) sequentially attach multiple deoxy-sugar moieties to the hibarimicinone core, ultimately yielding Hibarimicin B and its congeners.

References

• 1. Item - Deduced ORFs and their predicted functions in the xim gene cluster. - Public Library of Science - Figshare [plos.figshare.com]
• 2. Biosynthesis of hibarimicins. I. 13C-labeling experiments - PubMed [pubmed.ncbi.nlm.nih.gov]

Preliminary In Vitro Studies on Hibarimicin B: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Hibarimicin B, a complex aromatic polyketide produced by the actinomycete Microbispora rosea subsp. hibaria, has emerged as a molecule of significant interest in oncological and antimicrobial research. Preliminary in vitro studies have revealed its potent and selective inhibitory activity against v-Src tyrosine kinase, a key proto-oncogene implicated in cancer development and progression. Furthermore, Hibarimicin B has demonstrated promising antitumor effects against various cancer cell lines and notable antibacterial activity against Gram-positive bacteria. This technical guide synthesizes the available preliminary in vitro data on Hibarimicin B, presenting quantitative findings in structured tables, detailing experimental methodologies for key assays, and providing visual representations of its mechanism of action and experimental workflows.

Introduction

Hibarimicin B belongs to a class of complex natural products that have historically been a rich source of therapeutic agents. Its intricate structure, featuring a pseudo-dimeric framework, has garnered attention from synthetic chemists and biologists alike. The primary mode of action identified for Hibarimicin B is the selective inhibition of v-Src tyrosine kinase, a non-receptor tyrosine kinase that plays a pivotal role in cell proliferation, differentiation, survival, and migration. Dysregulation of Src kinase activity is a common feature in many human cancers, making it a validated target for anticancer drug development. In addition to its anticancer potential, Hibarimicin B has shown activity against Gram-positive bacteria, suggesting a dual therapeutic utility. This document provides a comprehensive overview of the foundational in vitro studies that characterize the biological activities of Hibarimicin B.

Quantitative Data Summary

The following tables summarize the key quantitative data from preliminary in vitro studies on Hibarimicin B.

Table 1: v-Src Tyrosine Kinase Inhibition

Compound	Inhibition Mechanism	Target Binding
Hibarimicin B	Competitive with ATP	v-Src Kinase

Biochemical assays have demonstrated that Hibarimicin B acts as a strong and selective inhibitor of v-Src kinase.[1] Its mechanism of action is competitive with respect to ATP binding to the kinase domain.[1]

Table 2: In Vitro Antitumor Activity

Cell Line	Cancer Type	Activity Noted
Mouse Melanoma B16-F10	Melanoma	Significant Antitumor Activity
Human Myeloid Leukemia HL-60	Leukemia	Induction of Differentiation

Hibarimicin B has shown significant antitumor activity in vitro against mouse melanoma B16-F10 cells and induces differentiation in human myeloid leukemia HL-60 cells.

Table 3: Antibacterial Activity

Bacterial Type	Activity Noted
Gram-positive bacteria	Inhibitory Activity

Initial studies have confirmed that Hibarimicin B exhibits inhibitory activity against Gram-positive bacteria.

Experimental Protocols

This section details the methodologies for the key in vitro experiments cited in this guide.

v-Src Kinase Inhibition Assay

The inhibitory activity of Hibarimicin B against v-Src tyrosine kinase can be determined using a variety of assay formats, with a common method being a radiometric or luminescence-based kinase assay.

Principle: The assay measures the transfer of a phosphate (B84403) group from ATP to a tyrosine residue on a specific substrate by the v-Src kinase. The presence of an inhibitor, such as Hibarimicin B, will reduce the rate of this phosphorylation reaction.

Materials:

• Recombinant v-Src kinase

• Kinase buffer (e.g., Tris-HCl, MgCl2, DTT)

• ATP (radiolabeled [γ-³²P]ATP or non-radiolabeled for luminescence-based assays)

• Src-specific substrate (e.g., Poly(Glu, Tyr) 4:1)

• Hibarimicin B (dissolved in a suitable solvent like DMSO)

• 96-well plates

• Phosphocellulose paper or other capture membrane (for radiometric assays)

• Scintillation counter or luminescence plate reader

• ADP-Glo™ Kinase Assay kit (for luminescence-based assays)[2]

Procedure (Luminescence-based):

• Prepare a reaction mixture containing kinase buffer, v-Src kinase, and the specific substrate in a 96-well plate.

• Add varying concentrations of Hibarimicin B to the wells. Include a positive control (no inhibitor) and a negative control (no enzyme).

• Initiate the kinase reaction by adding ATP to each well.

• Incubate the plate at a controlled temperature (e.g., 30°C) for a defined period (e.g., 60 minutes).

• Stop the reaction and measure the amount of ADP produced, which is proportional to the kinase activity, using a reagent like ADP-Glo™.[2]

• The luminescence signal is recorded using a plate reader.

• The percentage of inhibition is calculated for each concentration of Hibarimicin B, and the IC50 value is determined by plotting the inhibition percentage against the log of the inhibitor concentration.

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay used to assess cell metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.[3][4]

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of living cells.

Materials:

• Cancer cell lines (e.g., B16-F10, HL-60)

• Complete cell culture medium

• Hibarimicin B

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, acidified isopropanol)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with various concentrations of Hibarimicin B and incubate for a specified period (e.g., 48 or 72 hours).

• After the incubation period, add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing the formazan crystals to form.

• Carefully remove the medium and add a solubilization solution to dissolve the formazan crystals.

• Measure the absorbance of the solution in each well using a microplate reader at a wavelength of approximately 570 nm.

• Calculate the percentage of cell viability for each concentration of Hibarimicin B relative to the untreated control cells. The IC50 value is then determined.

Antibacterial Susceptibility Testing (Broth Microdilution Method)

The broth microdilution method is a standard laboratory procedure used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent against a specific bacterium.[5][6][7]

Principle: A serial dilution of the antimicrobial agent is prepared in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of the test bacterium. The MIC is the lowest concentration of the agent that completely inhibits visible growth of the bacterium after an incubation period.

Materials:

• Gram-positive bacterial strains (e.g., Staphylococcus aureus)

• Bacterial growth medium (e.g., Mueller-Hinton Broth)

• Hibarimicin B

• 96-well microtiter plates

• Bacterial inoculum standardized to a specific concentration (e.g., 5 x 10^5 CFU/mL)

• Incubator

Procedure:

• Prepare a serial two-fold dilution of Hibarimicin B in the broth medium across the wells of a 96-well plate.

• Inoculate each well with a standardized bacterial suspension. Include a positive control (bacteria with no drug) and a negative control (broth only).

• Incubate the plate at 37°C for 18-24 hours.

• After incubation, visually inspect the wells for turbidity. The MIC is recorded as the lowest concentration of Hibarimicin B in which there is no visible bacterial growth.

Visualizations

Signaling Pathway Diagram

Caption: Hibarimicin B competitively inhibits ATP binding to v-Src kinase, blocking substrate phosphorylation.

Experimental Workflow Diagrams

Caption: Workflow for the v-Src Kinase Inhibition Assay.

Caption: Workflow for the MTT Cytotoxicity Assay.

Caption: Workflow for the Broth Microdilution MIC Assay.

Conclusion and Future Directions

The preliminary in vitro data for Hibarimicin B strongly support its potential as a lead compound for the development of novel anticancer and antibacterial agents. Its selective inhibition of v-Src kinase provides a clear mechanism for its antitumor effects. However, to advance its development, further in-depth studies are required. Specifically, comprehensive screening against a wider panel of cancer cell lines is needed to establish a detailed cytotoxicity profile and to identify potential cancer types for which it may be particularly effective. The determination of precise IC50 values for Src kinase inhibition and cytotoxicity, as well as MIC values against a broader range of Gram-positive bacteria, including clinically relevant resistant strains, is a critical next step. Furthermore, elucidation of the downstream effects of Src inhibition by Hibarimicin B on cellular signaling pathways will provide a more complete understanding of its molecular mechanism of action. These future studies will be instrumental in guiding the preclinical and potential clinical development of Hibarimicin B as a therapeutic agent.

References

• 1. Effects of hibarimicins and hibarimicin-related compounds produced by Microbispora on v-Src kinase activity and growth and differentiation of human myeloid leukemia HL-60 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. promega.com [promega.com]
• 3. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 4. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. taylorandfrancis.com [taylorandfrancis.com]

Hibarimicin B: A Technical Deep Dive into its Antitumor and Anti-Gram-Positive Bacterial Activities

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hibarimicin B, a natural product isolated from Microbispora rosea subsp. hibaria, has emerged as a compound of significant interest due to its dual activity against cancer cells and Gram-positive bacteria. Structurally identical to angelmicin B, Hibarimicin B is a potent inhibitor of Src tyrosine kinase, a key player in cellular signal transduction pathways that are often dysregulated in cancer. This technical guide provides a comprehensive overview of the available data on Hibarimicin B's biological activities, experimental protocols for its evaluation, and a visualization of its proposed mechanisms of action.

Antitumor Activity of Hibarimicin B

The antitumor properties of Hibarimicin B are primarily attributed to its inhibitory effect on Src family tyrosine kinases. By acting as a competitive inhibitor of ATP binding to the v-Src kinase, Hibarimicin B effectively blocks downstream signaling pathways that promote cell proliferation and survival.[1]

Quantitative Data: Cytotoxicity against Cancer Cell Lines

Table 1: Antitumor Activity of Hibarimicin B (Qualitative Data)

Metric	Observation	Reference
Mechanism	Competitive inhibitor of ATP binding to v-Src kinase	[1]
Cell Line Effect	Induces differentiation of human myeloid leukemia HL-60 cells	[1]
Selectivity	Strong and selective v-Src kinase inhibitor	[1]

Anti-Gram-Positive Bacterial Activity of Hibarimicin B

In addition to its anticancer properties, Hibarimicin B exhibits notable activity against Gram-positive bacteria. The precise mechanism of its antibacterial action is not as well-elucidated as its antitumor mechanism but is a promising area for further investigation.

Quantitative Data: Minimum Inhibitory Concentration (MIC)

Detailed tables of MIC values for Hibarimicin B against a wide range of Gram-positive bacteria are not extensively published. However, its in vitro anti-Gram-positive bacterial activity has been confirmed.[2]

Table 2: Anti-Gram-Positive Bacterial Activity of Hibarimicin B (Qualitative Data)

Organism Type	Activity	Reference
Gram-positive bacteria	In vitro activity observed	[2]

Experimental Protocols

The following sections detail standardized methodologies for assessing the antitumor and antibacterial activities of compounds like Hibarimicin B.

Cytotoxicity Assay: MTT Protocol for IC50 Determination

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell viability and determine the half-maximal inhibitory concentration (IC50) of a compound.[3][4]

Materials:

• 96-well plates

• Cancer cell lines of interest

• Complete cell culture medium

• Hibarimicin B (or other test compound)

• MTT solution (5 mg/mL in PBS)[3]

• Solubilization solution (e.g., DMSO, or 4 mM HCl, 0.1% NP40 in isopropanol)[3]

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into 96-well plates at a predetermined optimal density (e.g., 1,000-10,000 cells/well) in 100 µL of complete medium and incubate overnight to allow for cell attachment.[3]

• Compound Treatment: Prepare serial dilutions of Hibarimicin B in culture medium. Remove the overnight culture medium from the cells and add 100 µL of the various concentrations of the compound to the wells. Include a vehicle control (medium with the same final concentration of the solvent used to dissolve the compound) and a blank (medium only).

• Incubation: Incubate the plates for a specified period (e.g., 72 hours) at 37°C in a humidified 5% CO2 incubator.[4]

• MTT Addition: After the incubation period, add 10-20 µL of MTT solution to each well and incubate for an additional 2-4 hours at 37°C.[4]

• Formazan (B1609692) Solubilization: Carefully remove the medium containing MTT and add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals.[3][4]

• Absorbance Measurement: Shake the plates for 10-15 minutes to ensure complete dissolution of the formazan.[3] Measure the absorbance at a wavelength of 490 nm or 590 nm using a microplate reader.[3]

• IC50 Calculation: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percent viability against the logarithm of the compound concentration and use a non-linear regression analysis to determine the IC50 value.[5]

Workflow for MTT Cytotoxicity Assay.

Antibacterial Susceptibility Test: Broth Microdilution Protocol for MIC Determination

The broth microdilution method is a standard procedure for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent against a specific bacterium.[6][7][8][9]

Materials:

• 96-well microtiter plates

• Gram-positive bacterial strains of interest

• Cation-adjusted Mueller-Hinton Broth (CAMHB) or other suitable broth

• Hibarimicin B (or other test compound)

• Sterile saline or PBS

• Spectrophotometer or densitometer

• Shaking incubator

Procedure:

• Inoculum Preparation: Prepare a bacterial inoculum by suspending isolated colonies from an 18-24 hour agar (B569324) plate in sterile broth. Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10^8 CFU/mL. Dilute this suspension to achieve a final inoculum density of approximately 5 x 10^5 CFU/mL in the test wells.[10]

• Compound Dilution: Prepare a stock solution of Hibarimicin B. Perform serial two-fold dilutions of the compound in the broth directly in the 96-well plate to achieve a range of concentrations.

• Inoculation: Inoculate each well (containing 100 µL of the diluted compound) with 100 µL of the standardized bacterial inoculum. Include a positive control well (broth and inoculum, no compound) and a negative control well (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.[6] A shaking incubator can be used to ensure uniform growth.

• MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.[10]

Workflow for Broth Microdilution MIC Assay.

Signaling Pathways

Antitumor Mechanism: Src Kinase Inhibition

Hibarimicin B's primary antitumor mechanism involves the direct inhibition of Src tyrosine kinase. As a non-receptor tyrosine kinase, Src plays a pivotal role in regulating cell proliferation, survival, migration, and invasion. In many cancers, Src is overexpressed or hyperactivated. Hibarimicin B competitively binds to the ATP-binding site of Src, preventing the phosphorylation of its downstream substrates. This blockade disrupts key signaling cascades, including the Ras-ERK and PI3K-Akt pathways, ultimately leading to a reduction in cancer cell proliferation and survival.[1]

Hibarimicin B Inhibition of Src Kinase Signaling.

Induction of Differentiation in HL-60 Cells

Hibarimicin B has been observed to induce the differentiation of human promyelocytic leukemia HL-60 cells.[1] While the complete signaling cascade is not fully elucidated, it is proposed that the inhibition of Src kinase, and potentially other signaling molecules, triggers a program of terminal differentiation, leading to the maturation of the leukemic cells into granulocytes. This process is often associated with cell cycle arrest and a loss of proliferative capacity.

Proposed Pathway of Hibarimicin B-induced HL-60 Differentiation.

Conclusion

Hibarimicin B is a promising natural product with demonstrated antitumor and anti-Gram-positive bacterial activities. Its mechanism as a Src kinase inhibitor provides a solid foundation for its development as a cancer therapeutic. While the full spectrum of its activity and its detailed mechanisms of action are still under investigation, the information presented in this guide highlights its potential and provides a framework for future research and development efforts. Further studies are warranted to establish comprehensive quantitative data on its efficacy and to fully elucidate the signaling pathways involved in its biological effects.

References

• 1. Effects of hibarimicins and hibarimicin-related compounds produced by Microbispora on v-Src kinase activity and growth and differentiation of human myeloid leukemia HL-60 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Signal transduction inhibitors, hibarimicins A, B, C, D and G produced by Microbispora. II. Structural studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchportal.ukhsa.gov.uk [researchportal.ukhsa.gov.uk]
• 7. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 8. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 9. protocols.io [protocols.io]
• 10. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]

The Core Relationship of Hibarimicin B and Angelmicin B: An In-depth Technical Guide

An analysis for researchers, scientists, and drug development professionals.

Executive Summary

Hibarimicin B and Angelmicin B are, in fact, the same natural product, a significant revelation that consolidates two parallel streams of research into a single, potent molecule.[1] This complex aromatic polyketide, produced by the rare actinomycete Microbispora rosea subsp. hibaria, exhibits a range of compelling biological activities, including potent antitumor effects, specific inhibition of tyrosine kinases, and antibacterial properties against Gram-positive bacteria.[2][3] Its unique pseudo-dimeric structure, arising from the oxidative coupling of two undecaketide monomers, has made it a challenging and attractive target for total synthesis and biosynthetic engineering. This guide provides a comprehensive technical overview of the core relationship, biological activities, and experimental methodologies associated with Hibarimicin B / Angelmicin B.

Identity and Physicochemical Properties

Structural studies have definitively established that Hibarimicin B is identical to Angelmicin B.[1] The molecule is a glycosylated aromatic polyketide with a highly oxidized naphthylnaphthoquinone chromophore.

Table 1: Physicochemical Properties of Hibarimicin B / Angelmicin B

Property	Value	Reference
Molecular Formula	C₈₅H₁₁₂O₃₇	[3]
Appearance	Yellow Powder	[3]
Aglycone	Hibarimicinone	[2]
Sugar Moieties	Six deoxyhexoses	[1]

Biological Activity and Quantitative Data

Hibarimicin B / Angelmicin B demonstrates a spectrum of biological activities, with its antitumor and tyrosine kinase inhibitory properties being the most extensively studied.

Antitumor Activity

The compound shows significant antitumor activity, notably through the induction of differentiation in human myeloid leukemia (HL-60) cells and inhibition of melanoma cell growth.

Table 2: Antitumor Activity of Hibarimicin B / Angelmicin B

Cell Line	Activity	Concentration / IC₅₀	Reference
Human Myeloid Leukemia (HL-60)	Induction of myelomonocytic differentiation	0.1 - 0.5 µg/mL
Mouse Melanoma (B16-F10)	Growth inhibition	Not specified in abstracts	[4]

Tyrosine Kinase Inhibition

A primary mechanism of action for Hibarimicin B / Angelmicin B is the specific inhibition of tyrosine-specific protein kinases, particularly v-Src kinase.

Table 3: Tyrosine Kinase Inhibition by Hibarimicin B and its Aglycone

Compound	Target Kinase	Inhibition Type	IC₅₀	Reference
Hibarimicin B	v-Src kinase	Competitive with ATP	Not specified in abstracts	[2]
Hibarimicinone	v-Src kinase	Noncompetitive with ATP	More potent than Hibarimicin B	[2]

Antimicrobial Activity

Hibarimicin B / Angelmicin B also exhibits in vitro activity against Gram-positive bacteria.

Table 4: Antimicrobial Activity of Hibarimicin B / Angelmicin B

Bacterial Type	Activity	MIC Values	Reference
Gram-positive bacteria	Inhibitory	Not specified in abstracts	[3]

Experimental Protocols

This section details the methodologies for the isolation, characterization, and biological evaluation of Hibarimicin B / Angelmicin B.

Fermentation and Isolation

Producing Organism: Microbispora rosea subsp. hibaria TP-A0121.[3]

Fermentation:

• Seed Culture: Inoculate a suitable seed medium with a spore suspension of M. rosea subsp. hibaria and incubate for a specified period to generate a vegetative inoculum.

• Production Culture: Transfer the seed culture to a larger volume of production medium. A typical fermentation medium contains soluble starch, glucose, soybean meal, and inorganic salts.[3] The fermentation is carried out for several days under controlled temperature and aeration.

Isolation:

• Extraction: After fermentation, the culture broth is centrifuged to separate the mycelium from the supernatant. The active compound is extracted from the mycelium using an organic solvent such as acetone (B3395972) or methanol.

• Purification: The crude extract is concentrated and subjected to a series of chromatographic separations. This typically involves silica (B1680970) gel chromatography, followed by reversed-phase column chromatography (e.g., on Diaion HP-20), and finally, high-performance liquid chromatography (HPLC) to yield the pure compound.[3]

v-Src Tyrosine Kinase Inhibition Assay

This assay measures the ability of Hibarimicin B / Angelmicin B to inhibit the phosphorylation of a substrate by the v-Src tyrosine kinase.

• Reaction Mixture: Prepare a reaction mixture containing the v-Src kinase enzyme, a suitable substrate (e.g., a synthetic peptide), ATP (radiolabeled or with a detection-compatible modification), and the test compound at various concentrations in an appropriate buffer.

• Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 37°C) for a specific time to allow for the phosphorylation reaction to occur.

• Detection: The extent of phosphorylation is quantified. This can be achieved by measuring the incorporation of radiolabeled phosphate (B84403) into the substrate or by using antibody-based detection methods (e.g., ELISA) with antibodies specific for the phosphorylated substrate.

• Data Analysis: The percentage of inhibition at each concentration of the test compound is calculated, and the IC₅₀ value is determined by plotting the inhibition percentage against the compound concentration.

HL-60 Cell Differentiation Assay

This assay assesses the ability of Hibarimicin B / Angelmicin B to induce the differentiation of HL-60 promyelocytic leukemia cells into more mature granulocyte-like cells.

• Cell Culture: Culture HL-60 cells in a suitable medium (e.g., RPMI-1640) supplemented with fetal bovine serum and antibiotics.

• Treatment: Seed the HL-60 cells at a specific density and treat them with various concentrations of Hibarimicin B / Angelmicin B (typically in the range of 0.1 to 0.5 µg/mL). Include a positive control (e.g., all-trans retinoic acid) and a negative control (vehicle).

• Incubation: Incubate the cells for a period of 4 to 5 days.

• Assessment of Differentiation: Differentiation can be assessed by several methods:

  • Morphological Changes: Observe changes in cell morphology (e.g., nuclear condensation, cytoplasmic granulation) using light microscopy after staining with Wright-Giemsa.

  • Nitroblue Tetrazolium (NBT) Reduction: Differentiated cells gain the ability to produce superoxide (B77818) anions, which can reduce NBT to a blue formazan (B1609692) precipitate. Quantify the percentage of NBT-positive cells.

  • Phagocytic Activity: Measure the ability of the cells to phagocytose particles such as latex beads.

  • Expression of Cell Surface Markers: Use flow cytometry to measure the expression of differentiation markers such as CD11b.

Biosynthetic Gene Cluster Analysis and Heterologous Expression

The biosynthetic gene cluster (BGC) for hibarimicin has been identified and heterologously expressed.

• Genome Mining: The genome of M. rosea subsp. hibaria is sequenced, and bioinformatics tools (e.g., antiSMASH) are used to identify the putative BGC for hibarimicin based on the presence of genes encoding polyketide synthases and other characteristic biosynthetic enzymes.

• Cloning of the BGC: The identified BGC (approximately 61 kb) is cloned into a suitable vector, such as a bacterial artificial chromosome (BAC).[4]

• Heterologous Expression: The BAC containing the hibarimicin BGC is introduced into a heterologous host, typically a well-characterized Streptomyces species like Streptomyces coelicolor.[4]

• Analysis of Metabolites: The heterologous host is fermented, and the culture extracts are analyzed by HPLC and mass spectrometry to detect the production of hibarimicin and its intermediates.

• Gene Inactivation and Complementation: To confirm the function of specific genes within the cluster, targeted gene knockouts are created in the producing strain or the heterologous host. The resulting mutants are analyzed for their metabolic profile. Complementation of the knockout with a functional copy of the gene should restore production of the natural product.

Visualizations

Logical Relationship

References

• 1. Signal transduction inhibitors, hibarimicins A, B, C, D and G produced by Microbispora. II. Structural studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of hibarimicins and hibarimicin-related compounds produced by Microbispora on v-Src kinase activity and growth and differentiation of human myeloid leukemia HL-60 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Signal transduction inhibitors, hibarimicins, A, B, C, D and G produced by Microbispora. I. Taxonomy, fermentation, isolation and physico-chemical and biological properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Rational Engineering of Secondary Metabolic Pathways in a Heterologous Host to Enable the Biosynthesis of Hibarimicin Derivatives with Enhanced Anti-Melanomic Activity [engineering.org.cn]

The Structural Elucidation of Hibarimicin B: A Technical Guide to NMR and Mass Spectrometry Approaches

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Hibarimicin B, a complex polyketide natural product isolated from Microbispora rosea subsp. hibaria, has garnered significant interest due to its potent inhibitory activity against tyrosine kinases, marking it as a promising scaffold for anticancer drug development. The structural elucidation of such a large and intricate molecule, with a molecular formula of C₈₅H₁₁₂O₃₇, is a formidable challenge that necessitates the synergistic application of advanced spectroscopic techniques.[1] This technical guide provides a comprehensive overview of the methodologies centered on Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) that are pivotal for piecing together the molecular architecture of Hibarimicin B. This document details the experimental protocols, data interpretation strategies, and logical workflows required to unambiguously determine its constitution, configuration, and conformation.

Introduction to Hibarimicin B

Hibarimicin B belongs to a family of glycosidic antibiotics that feature a highly oxidized naphthylnaphthoquinone aglycon.[2] The core structure is adorned with six deoxyhexose units, contributing to its significant molecular weight and structural complexity. The initial characterization of Hibarimicin B and its congeners (A, C, D, and G) was reported in 1998, where spectroscopic methods were employed to delineate their structures.[2] Understanding the precise arrangement of the aglycon and the sequence and linkage of the carbohydrate chain is paramount for elucidating its structure-activity relationship (SAR) and for guiding synthetic and medicinal chemistry efforts.

Experimental Protocols

The structural determination of a complex natural product like Hibarimicin B relies on a suite of sophisticated analytical experiments. Below are detailed protocols for the key mass spectrometry and NMR techniques employed.

Mass Spectrometry

2.1.1 High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS)

• Objective: To determine the accurate mass of the molecular ion and thereby deduce the elemental composition.

• Instrumentation: A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap analyzer, coupled with an electrospray ionization (ESI) source.

• Sample Preparation: A dilute solution of Hibarimicin B (approximately 10-50 µg/mL) is prepared in a suitable solvent system, typically methanol (B129727) or acetonitrile (B52724) with a small percentage of formic acid to promote protonation ([M+H]⁺) or a basic modifier like ammonium (B1175870) hydroxide (B78521) for deprotonation ([M-H]⁻).

• Data Acquisition: The sample is infused into the ESI source at a flow rate of 5-20 µL/min. The mass spectrometer is operated in a high-resolution mode, scanning a mass range that encompasses the expected molecular weight of Hibarimicin B (approx. m/z 1700-1800).

• Data Analysis: The resulting mass spectrum is analyzed to identify the peak corresponding to the molecular ion. The high-resolution measurement provides a highly accurate mass-to-charge ratio (typically to four or five decimal places), which is then used with elemental composition calculation software to determine the most probable molecular formula.

2.1.2 Tandem Mass Spectrometry (MS/MS)

• Objective: To induce fragmentation of the molecular ion to gain insights into the structure, particularly the sequence and linkage of the sugar moieties.

• Instrumentation: A tandem mass spectrometer (e.g., Q-TOF, Triple Quadrupole, or Ion Trap) capable of isolating a precursor ion and inducing its fragmentation.

• Procedure:

  • The molecular ion of Hibarimicin B is selectively isolated in the first stage of the mass spectrometer.

  • The isolated ions are accelerated into a collision cell containing an inert gas (e.g., argon or nitrogen).

  • Collision-induced dissociation (CID) imparts energy to the ions, causing them to fragment at the weakest bonds, which are typically the glycosidic linkages.

  • The resulting fragment ions are then analyzed in the second stage of the mass spectrometer.

• Data Analysis: The MS/MS spectrum reveals a series of product ions corresponding to the sequential loss of the deoxyhexose units. The mass differences between the precursor and fragment ions, and between subsequent fragment ions, allow for the determination of the mass of each sugar unit and their sequence in the chain.

NMR Spectroscopy

• Sample Preparation: A purified sample of Hibarimicin B (5-10 mg) is dissolved in 0.5 mL of a deuterated solvent (e.g., DMSO-d₆, Methanol-d₄, or Pyridine-d₅). Tetramethylsilane (TMS) is typically added as an internal standard (δ 0.00 ppm).

• Instrumentation: A high-field NMR spectrometer (500 MHz or higher) is required to resolve the complex and overlapping signals in the spectra of Hibarimicin B.

2.2.1 1D NMR: ¹H and ¹³C NMR

• ¹H NMR: Provides information on the number and chemical environment of protons. Key regions include the anomeric protons of the sugars (typically δ 4.5-5.5 ppm), aromatic protons of the aglycon, and methyl protons of the deoxy sugars.

• ¹³C NMR: Reveals the number of unique carbon atoms. Important signals include those from carbonyls, aromatic carbons, anomeric carbons (typically δ 95-105 ppm), and the carbons of the sugar rings. DEPT (Distortionless Enhancement by Polarization Transfer) experiments are used to differentiate between CH, CH₂, and CH₃ groups.

2.2.2 2D NMR: COSY, HSQC, HMBC, and NOESY/ROESY

• COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other, typically through two or three bonds. This is crucial for tracing the proton-proton spin systems within each sugar ring and within the aglycon.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton with the carbon atom to which it is directly attached (one-bond ¹H-¹³C correlation). This allows for the unambiguous assignment of carbon signals based on their attached proton's chemical shift.

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are separated by two or three bonds. This is one of the most powerful experiments for piecing together the entire molecular structure, as it reveals long-range connectivities. Key HMBC correlations establish the linkages between the sugar units and the attachment points of the entire sugar chain to the aglycon.

• NOESY (Nuclear Overhauser Effect Spectroscopy) / ROESY (Rotating-frame Overhauser Effect Spectroscopy): These experiments identify protons that are close to each other in space, regardless of whether they are connected through bonds. This information is vital for determining the relative stereochemistry of the sugar rings and the aglycon, as well as the conformation of the glycosidic linkages.

Data Presentation and Interpretation

The systematic analysis of the data from the aforementioned experiments allows for the piecing together of the Hibarimicin B structure. The quantitative data is best summarized in tables for clarity and comparative analysis.

Mass Spectrometry Data

Ion	Observed m/z	Calculated m/z	Formula	Interpretation
[M+H]⁺	Value	Value	C₈₅H₁₁₃O₃₇	Molecular Ion
[M+H - Sugar1]⁺	Value	Value	Formula	Loss of the terminal deoxyhexose
[M+H - S1 - S2]⁺	Value	Value	Formula	Loss of the second deoxyhexose
...	...	...	...	...
[Aglycon+H]⁺	Value	Value	Formula	Hibarimicinone Aglycon
Note: The m/z values are illustrative as the specific data from the primary literature was not accessible.

NMR Spectroscopic Data

Table 1: Illustrative ¹H and ¹³C NMR Data for a Deoxyhexose Unit in Hibarimicin B (in DMSO-d₆)

Position	δc (ppm)	δн (ppm)	Multiplicity (J in Hz)	Key HMBC Correlations (from H to C)	Key NOESY Correlations
1' (Anomeric)	101.5	4.85	d (3.5)	C-3', C-5', Aglycon-C(x)	H-3', H-5'
2'	35.2	1.80, 2.10	m	C-1', C-3', C-4'	H-1', H-3', H-4'
3'	72.8	3.55	m	C-1', C-2', C-4', C-5'	H-1', H-2', H-4', H-5'
4'	70.5	3.40	m	C-2', C-3', C-5', C-6'	H-2', H-3', H-5', H-6'
5'	71.9	3.75	m	C-1', C-3', C-4', C-6'	H-1', H-3', H-4', H-6'
6' (CH₃)	17.8	1.25	d (6.2)	C-4', C-5'	H-4', H-5'
Note: These are representative chemical shifts and correlations for a typical deoxyhexose moiety and do not represent the actual reported values for Hibarimicin B.

Visualizing the Structural Elucidation Workflow

Graphviz diagrams are excellent tools for visualizing the logical flow of experiments and the relationships between different structural fragments.

Caption: Workflow for the structural elucidation of Hibarimicin B.

Caption: Key 2D NMR correlations for linking two sugar units.

Caption: Plausible MS/MS fragmentation pathway for Hibarimicin B.

Conclusion

The structural elucidation of Hibarimicin B is a testament to the power of modern spectroscopic techniques. A logical and systematic approach, combining high-resolution mass spectrometry for molecular formula and fragment analysis with a comprehensive suite of 1D and 2D NMR experiments, is essential for unraveling its complex architecture. The detailed structural information obtained from these methods is indispensable for medicinal chemists aiming to synthesize analogs, understand the molecule's interaction with its biological target, and ultimately develop new and effective therapeutic agents. This guide provides the foundational protocols and interpretive framework necessary for researchers to undertake the structural characterization of similarly complex natural products.

References

• 1. Signal transduction inhibitors, hibarimicins, A, B, C, D and G produced by Microbispora. I. Taxonomy, fermentation, isolation and physico-chemical and biological properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Signal transduction inhibitors, hibarimicins A, B, C, D and G produced by Microbispora. II. Structural studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Total Synthesis of Hibarimicin B and its Congeners

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Hibarimicin B is a complex polyketide natural product that, along with its congeners, exhibits significant biological activity, including potent antitumor properties. These molecules are characterized by a unique pseudo-dimeric and highly oxidized aglycone core, known as hibarimicinone. The intricate architecture of hibarimicin B, featuring numerous stereocenters and a C2-axis of symmetry broken by subsequent oxidations, has made it a challenging and attractive target for total synthesis. These application notes provide a detailed overview of the synthetic strategies and experimental protocols developed for the total synthesis of hibarimicinone and its key biosynthetic precursor, HMP-Y1. The methodologies described herein are based on the convergent and biomimetic approaches reported in peer-reviewed literature.

I. Synthetic Strategies

The total synthesis of hibarimicinone and its congeners has been approached through a biomimetic strategy that leverages a two-directional synthetic route. This approach hinges on the initial construction of a symmetrical precursor, HMP-Y1, which is a known biosynthetic intermediate of hibarimicin B.[1] HMP-Y1 is then desymmetrized through a biomimetic mono-oxidation to afford the core structure of hibarimicinone.[1]

Key Synthetic Approaches:

• Two-Directional Annulation: The core of the synthetic strategy involves a symmetrical, two-directional, double annulation to construct the complete carbon skeleton of HMP-Y1.[1] A novel benzyl (B1604629) fluoride (B91410) Michael–Claisen reaction sequence has been developed for this key transformation.[1]

• Hauser Annulation: The construction of the eight-ring skeleton of hibarimicinone relies on a double Michael–Dieckmann-type cyclization, also known as the Hauser annulation.[2]

• Biomimetic Oxidation: A crucial step in the synthesis is the biomimetic mono-oxidation of a protected HMP-Y1 derivative to break the C2-symmetry and install the quinone moiety found in hibarimicinone.[1]

• Late-Stage Coupling: Alternative strategies have explored the late-stage coupling of highly functionalized monomeric units.

The overall synthetic pathway from a biaryl precursor to HMP-Y1 and subsequently to hibarimicinone is depicted below.

Caption: Overall synthetic strategy for Hibarimicin B.

II. Experimental Protocols

The following protocols are detailed methodologies for the key experiments in the total synthesis of hibarimicinone and HMP-Y1.

Protocol 1: Two-Directional Annulation to form Protected HMP-Y1

This protocol describes the symmetrical, two-directional, double annulation of a biaryl precursor to form the core structure of protected HMP-Y1.[1]

• Materials:

  • Symmetrical biaryl precursor

  • Anhydrous Tetrahydrofuran (THF)

  • Lithium bis(trimethylsilyl)amide (LiHMDS) solution (1.0 M in THF)

  • Magnesium bromide diethyl etherate (MgBr₂·OEt₂)

  • Argon or Nitrogen gas for inert atmosphere

  • Standard glassware for anhydrous reactions

• Procedure:

  • To a solution of the symmetrical biaryl precursor in anhydrous THF at -78 °C under an inert atmosphere, add LiHMDS solution dropwise.

  • Stir the reaction mixture at -78 °C for 1 hour.

  • Add a solution of MgBr₂·OEt₂ in anhydrous THF to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride.

  • Extract the aqueous layer with ethyl acetate (B1210297) (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the protected HMP-Y1.

Protocol 2: Biomimetic Mono-oxidation to Hibarimicinone Core

This protocol details the desymmetrization of protected HMP-Y1 via a biomimetic mono-oxidation to yield the hibarimicinone core structure.[1]

• Materials:

  • Protected HMP-Y1

  • Acetonitrile (B52724) (CH₃CN)

  • Water (H₂O)

  • Cerium(IV) ammonium nitrate (B79036) (CAN)

  • Standard laboratory glassware

• Procedure:

  • Dissolve the protected HMP-Y1 in a mixture of acetonitrile and water (3:1) at 0 °C.

  • Slowly add a solution of cerium(IV) ammonium nitrate in acetonitrile/water to the reaction mixture.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

  • Extract the aqueous layer with dichloromethane (B109758) (3 x 30 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the resulting residue by flash column chromatography to yield the hibarimicinone core.

Protocol 3: Hauser Annulation for Naphthoquinone Synthesis

The Hauser annulation is a key transformation for the construction of the polycyclic ring system. This protocol provides a general procedure for the annulation of a phthalide (B148349) with an α,β-unsaturated carbonyl compound.

Caption: Workflow for the Hauser Annulation.

• Materials:

  • Substituted Phthalide

  • α,β-Unsaturated carbonyl compound (e.g., enone)

  • Anhydrous Tetrahydrofuran (THF)

  • Lithium diisopropylamide (LDA) solution

  • Argon or Nitrogen gas for inert atmosphere

  • Standard glassware for anhydrous reactions

• Procedure:

  • Prepare a solution of LDA in anhydrous THF.

  • To a solution of the substituted phthalide in anhydrous THF at -78 °C under an inert atmosphere, add the freshly prepared LDA solution dropwise.

  • Stir the resulting anion solution at -78 °C for 30 minutes.

  • Add a solution of the α,β-unsaturated carbonyl compound in anhydrous THF to the reaction mixture.

  • Allow the reaction to proceed at -78 °C for 2 hours, then warm to room temperature.

  • Quench the reaction with an acidic aqueous solution (e.g., 1 M HCl).

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate.

  • The crude product is then subjected to conditions that promote aromatization (e.g., air oxidation, or treatment with an oxidizing agent) to afford the final naphthoquinone product.

  • Purify by column chromatography.

III. Quantitative Data

The following tables summarize the quantitative data, primarily reaction yields, for key steps in the synthesis of hibarimicinone and its precursors.

Table 1: Yields for the Synthesis of Protected HMP-Y1

Step	Reactants	Product	Yield (%)	Reference
Two-Directional Annulation	Symmetrical Biaryl Precursor + Annulation Partner	Protected HMP-Y1	50-60	[1]
Deprotection	Protected HMP-Y1	HMP-Y1	>90	[1]

Table 2: Yields for the Biomimetic Oxidation to Hibarimicinone

Step	Reactant	Product	Yield (%)	Reference
Biomimetic Mono-oxidation	Protected HMP-Y1	Hibarimicinone Core	20-30	[1]

IV. Logical Relationships and Signaling Pathways

The biosynthetic pathway of hibarimicin B provides a logical framework for the total synthesis strategy. The pathway begins with the dimerization of a monomeric polyketide to form the symmetrical HMP-Y1, which is then elaborated through a series of oxidative transformations.

Caption: Biosynthetic pathway of Hibarimicin B.

Disclaimer: The provided protocols are intended for informational purposes for trained research professionals. These reactions should be carried out in a properly equipped laboratory with all necessary safety precautions. Yields are representative and may vary depending on the specific substrate and reaction conditions.

References

• 1. Total Syntheses of HMP-Y1, Hibarimicinone, and HMP-P1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols: Key Chemical Reactions in the Synthesis of Hibarimicin B

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the key chemical reactions and strategies employed in the total synthesis of Hibarimicin B, a potent tyrosine kinase inhibitor. The focus is on the construction of the complex aglycone, hibarimicinone, with particular attention to the Hauser annulation and a novel benzyl (B1604629) fluoride (B91410) Michael-Claisen reaction sequence. This document is intended to serve as a practical guide, offering detailed experimental protocols and quantitative data to aid in the replication and further development of synthetic routes to this important natural product and its analogues.

Introduction to the Synthetic Strategy

The total synthesis of hibarimicinone represents a significant challenge in organic chemistry due to its intricate polycyclic structure, multiple stereocenters, and axial chirality.[1] A successful and convergent approach, developed by Liau, Milgram, and Shair, utilizes a two-directional synthesis strategy. This strategy involves the initial construction of a central, C2-symmetric biaryl core, which is then elaborated in both directions through key annulation reactions to build the complex ring system.[2] Two pivotal reactions in this synthesis are the Hauser annulation and a specially developed benzyl fluoride Michael-Claisen reaction sequence.[2][3]

Key Reaction 1: The Hauser Annulation

The Hauser annulation, a powerful tool in the synthesis of polyketide natural products, is a tandem Michael-Dieckmann condensation reaction.[4] It is instrumental in constructing hydroxylated aromatic ring systems. In the context of hibarimicinone synthesis, it facilitates the formation of the naphthalenequinone core. The general mechanism involves the deprotonation of a phthalide (B148349) derivative to form a nucleophile that undergoes a Michael addition to an α,β-unsaturated carbonyl compound. The resulting intermediate then undergoes an intramolecular Dieckmann condensation to form the annulated product.[4]

General Mechanism of the Hauser Annulation

Caption: General mechanism of the Hauser Annulation.

Experimental Protocol: A Representative Hauser Annulation

While the specific, detailed protocol for the Hauser annulation in the published Hibarimicin B synthesis is found within the supplementary information of the primary literature, a general procedure for a Hauser-Kraus type annulation is provided below for illustrative purposes. This reaction is typically performed under anhydrous conditions at low temperatures.

Table 1: Reagents and Conditions for a General Hauser-Kraus Annulation

Reagent/Parameter	Condition/Amount	Notes
Phthalide Donor	1.0 equivalent	e.g., 3-cyanophthalide or 3-sulfonylphthalide
Michael Acceptor	1.1 equivalents	e.g., an α,β-unsaturated ketone or ester
Base	1.2 equivalents	Lithium diisopropylamide (LDA) or similar strong, non-nucleophilic base
Solvent	Anhydrous THF	---
Temperature	-78 °C to room temperature	Initial reaction at low temperature, then warming
Reaction Time	1-4 hours	Monitored by TLC
Workup	Aqueous NH4Cl quench	---
Purification	Silica (B1680970) gel chromatography	---
Typical Yield	60-85%	Highly substrate-dependent

Protocol:

• A solution of the phthalide donor in anhydrous tetrahydrofuran (B95107) (THF) is prepared in a flame-dried, three-neck round-bottom flask under an inert atmosphere (argon or nitrogen).

• The solution is cooled to -78 °C in a dry ice/acetone bath.

• A solution of freshly prepared lithium diisopropylamide (LDA) in THF is added dropwise via syringe. The reaction mixture is stirred at -78 °C for 30 minutes to ensure complete enolate formation.

• A solution of the Michael acceptor in anhydrous THF is then added dropwise to the reaction mixture at -78 °C.

• The reaction is stirred at -78 °C for 1-2 hours, and then allowed to warm to room temperature and stirred for an additional 1-2 hours, or until thin-layer chromatography (TLC) indicates complete consumption of the starting material.

• The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride (NH4Cl).

• The aqueous layer is extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to afford the desired annulated product.

Key Reaction 2: Benzyl Fluoride Michael-Claisen Reaction Sequence

A novel and key transformation in the synthesis of the hibarimicinone precursor, HMP-Y1, is a two-directional, symmetrical double annulation employing a benzyl fluoride Michael-Claisen reaction sequence.[2] This innovative method allows for the efficient construction of the complete carbon skeleton of HMP-Y1. The reaction sequence involves a bis-Michael-Claisen reaction followed by the formal elimination of hydrogen fluoride to achieve aromatization.[2]

Experimental Workflow: Two-Directional Annulation for HMP-Y1 Synthesis

Caption: Workflow for the Benzyl Fluoride Michael-Claisen Annulation.

Experimental Protocol: Synthesis of Protected HMP-Y1 Derivatives

The following protocol is based on the synthesis described by Liau, Milgram, and Shair.[2]

Table 2: Reagents and Conditions for the Two-Directional Annulation

Reagent/Parameter	Condition/Amount	Notes
Symmetrical Biaryl Donor	1.0 equivalent	Containing the benzyl fluoride moieties
Michael Acceptor	2.2 equivalents	e.g., a suitable cyclohexenone derivative
Base	4.4 equivalents	Lithium 2,2,6,6-tetramethylpiperidide (LiTMP)
Lewis Acid	4.4 equivalents	Magnesium bromide diethyl etherate (MgBr₂·OEt₂)
Solvent (Step 1)	Anhydrous THF	---
Temperature (Step 1)	-78 °C to 0 °C	---
Solvent (Step 2)	2,2,2-Trifluoroethanol (TFE)	---
Temperature (Step 2)	80 °C	---
Overall Yield	~55%	For the two-step sequence

Protocol:

• Bis-Michael-Claisen Reaction:

  • To a solution of the symmetrical biaryl donor and the Michael acceptor in anhydrous THF at -78 °C is added a solution of LiTMP in THF dropwise.

  • After stirring for 1 hour at -78 °C, a solution of MgBr₂·OEt₂ in THF is added.

  • The reaction mixture is stirred at -78 °C for 30 minutes, then warmed to -35 °C and stirred for 1 hour, and finally warmed to 0 °C and stirred for an additional hour.

  • The reaction is quenched with saturated aqueous NH₄Cl and extracted with ethyl acetate. The combined organic layers are dried and concentrated. The crude product is used in the next step without further purification.

• Aromatization:

  • The crude intermediate from the previous step is dissolved in 2,2,2-trifluoroethanol (TFE).

  • The solution is heated to 80 °C and stirred for several hours until the reaction is complete as monitored by TLC.

  • The solvent is removed under reduced pressure, and the residue is purified by silica gel chromatography to yield the protected HMP-Y1 derivatives.

Summary of Key Synthetic Transformations

The total synthesis of hibarimicinone is a testament to the power of strategic bond disconnections and the development of novel synthetic methodologies. The two-directional approach, coupled with powerful annulation reactions, provides an efficient pathway to this complex natural product.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Total syntheses of HMP-Y1, hibarimicinone, and HMP-P1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Suzuki Coupling in the Synthesis of the Hibarimicin B Backbone

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the Suzuki-Miyaura coupling reaction as a strategic method for the construction of the complex biaryl backbone of Hibarimicin B, a potent tyrosine kinase inhibitor. The protocols and data presented are based on the successful synthesis of a key arylnaphthoquinone fragment of Angelmicin B (a compound identical to Hibarimicin B), demonstrating the utility of this cross-coupling reaction in the broader context of the total synthesis of this important natural product.

Introduction to Hibarimicin B and the Synthetic Challenge

Hibarimicin B is a complex natural product belonging to a class of highly oxidized naphthylnaphthoquinone aglycones.[1] Its intricate structure, featuring a sterically hindered biaryl linkage, presents a significant synthetic challenge. The Suzuki-Miyaura coupling, a Nobel Prize-winning palladium-catalyzed cross-coupling reaction, has emerged as a powerful tool for the formation of carbon-carbon bonds, particularly in the synthesis of complex natural products.[2] Its tolerance of a wide range of functional groups and generally mild reaction conditions make it an attractive method for the late-stage coupling of highly functionalized fragments in a convergent synthetic strategy.

Suzuki Coupling Approach to the Hibarimicin B Backbone

A key strategy in the synthesis of the Hibarimicin B backbone involves the convergent coupling of two major fragments. The Suzuki-Miyaura reaction has been successfully employed in a model study to construct the CD-D' arylnaphthoquinone core, which represents a significant portion of the overall backbone. This approach involves the coupling of an arylboronic acid with a bromonaphthoquinone derivative.[3]

The general scheme for this key Suzuki coupling step is depicted below:

Caption: General scheme of the Suzuki coupling for the CD-D' fragment.

Quantitative Data from a Model Study

The following table summarizes the quantitative data obtained from a model study on the Suzuki coupling for the synthesis of the CD-D' arylnaphthoquinone unit of Angelmicin B (Hibarimicin B).[3]

Parameter	Value
Reactants
Arylboronic Acid	D' Arylboronic Acid Derivative
Aryl Halide	CD Bromonaphthoquinone Derivative
Reaction Conditions
Catalyst	Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]
Catalyst Loading	10 mol %
Base	Sodium Carbonate (Na₂CO₃)
Solvent System	Toluene / Ethanol / Water (4:1:1)
Temperature	80 °C
Reaction Time	12 hours
Result
Yield of Coupled Product	75%

Experimental Protocol: Suzuki Coupling for the CD-D' Arylnaphthoquinone Fragment

This protocol is adapted from the reported synthesis of the model CD-D' arylnaphthoquinone of Angelmicin B.[3]

Materials:

• D' Arylboronic acid derivative

• CD Bromonaphthoquinone derivative

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Sodium Carbonate (Na₂CO₃)

• Toluene, anhydrous

• Ethanol, anhydrous

• Deionized Water, degassed

• Argon or Nitrogen gas

• Standard laboratory glassware for inert atmosphere reactions (Schlenk flask, condenser, etc.)

• Magnetic stirrer and heating mantle/oil bath

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., hexanes, ethyl acetate)

Procedure:

• Preparation of the Reaction Vessel: To a flame-dried Schlenk flask equipped with a magnetic stir bar and a condenser, add the CD bromonaphthoquinone derivative (1.0 equiv) and the D' arylboronic acid derivative (1.5 equiv).

• Addition of Catalyst and Base: Add tetrakis(triphenylphosphine)palladium(0) (0.10 equiv) and sodium carbonate (2.0 equiv) to the flask.

• Solvent Addition: Evacuate the flask and backfill with argon or nitrogen. Repeat this cycle three times to ensure an inert atmosphere. Add the degassed solvent mixture of toluene, ethanol, and water (in a 4:1:1 ratio) via syringe.

• Reaction: Heat the reaction mixture to 80 °C with vigorous stirring. Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 12 hours.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with ethyl acetate (B1210297) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure arylnaphthoquinone product.

Suzuki-Miyaura Catalytic Cycle

The mechanism of the Suzuki-Miyaura coupling involves a catalytic cycle with a palladium catalyst. The key steps are oxidative addition, transmetalation, and reductive elimination.

Caption: The catalytic cycle of the Suzuki-Miyaura coupling reaction.

Conclusion

The Suzuki-Miyaura coupling has been demonstrated as a viable and effective method for the construction of the sterically hindered biaryl linkage within the Hibarimicin B backbone. The mild reaction conditions reported in the model study are promising for its application in the total synthesis of this complex natural product, particularly in a late-stage fragment coupling strategy. These notes and the provided protocol offer a solid foundation for researchers and drug development professionals working on the synthesis of Hibarimicin B and related compounds. Further optimization of catalyst systems, ligands, and reaction conditions may lead to even higher yields and broader applicability in the synthesis of this important class of molecules.

References

• 1. Total synthesis of hibarimicinone, a v-Src tyrosine kinase inhibitor possessing the pseudo-dimer structure of tetracycline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Studies toward the total synthesis of angelmicin B (hibarimicin B): synthesis of a model CD-D' arylnaphthoquinone - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: In Vitro Tyrosine Kinase Assay for Hibarimicin B

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hibarimicin B is a natural product that has been identified as an inhibitor of tyrosine kinases, which are critical mediators of cellular signaling pathways.[1][2] Dysregulation of tyrosine kinase activity is a hallmark of various diseases, including cancer, making these enzymes attractive targets for therapeutic development. Specifically, Hibarimicin B has been shown to be a potent and selective inhibitor of the v-Src tyrosine kinase.[3] Mechanistic studies have revealed that Hibarimicin B acts as a competitive inhibitor of ATP binding to the v-Src kinase.[3]

These application notes provide a detailed protocol for an in vitro tyrosine kinase assay to characterize the inhibitory activity of Hibarimicin B against a specific tyrosine kinase, such as v-Src. The protocol is designed to be adaptable for other tyrosine kinases and potential inhibitors.

Signaling Pathway Context

Tyrosine kinases are key components of signal transduction pathways that regulate cell proliferation, differentiation, survival, and migration. The Src family of non-receptor tyrosine kinases, including v-Src, plays a pivotal role in these processes. Upon activation, Src kinases phosphorylate specific tyrosine residues on substrate proteins, initiating a cascade of downstream signaling events. Inhibition of this initial phosphorylation step by compounds like Hibarimicin B can effectively block the entire downstream pathway.

Caption: Simplified signaling pathway of v-Src tyrosine kinase and the inhibitory action of Hibarimicin B.

Experimental Protocol: In Vitro v-Src Tyrosine Kinase Assay

This protocol is designed to measure the in vitro inhibitory activity of Hibarimicin B against v-Src tyrosine kinase using a luminescence-based assay that quantifies ADP production.

Materials and Reagents

• Enzyme: Recombinant active v-Src kinase

• Substrate: Poly(Glu, Tyr) 4:1 peptide substrate

• Test Compound: Hibarimicin B

• Positive Control: Staurosporine (a known broad-spectrum kinase inhibitor)

• ATP: Adenosine 5'-triphosphate

• Assay Buffer: Kinase buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 2 mM MnCl₂, 50 µM DTT)

• Detection Reagent: ADP-Glo™ Kinase Assay Kit (or similar luminescence-based ADP detection kit)

• Plates: White, opaque 384-well assay plates

• Instrumentation: Plate reader with luminescence detection capabilities

Experimental Workflow

Caption: Workflow for the in vitro tyrosine kinase assay with Hibarimicin B.

Detailed Procedure

• Reagent Preparation:

  • Prepare a 2X solution of the Poly(Glu, Tyr) substrate in kinase buffer.

  • Prepare a 2X solution of ATP at the desired final concentration in kinase buffer.

  • Prepare a working solution of v-Src kinase in kinase buffer. The optimal concentration should be determined empirically to ensure the reaction is in the linear range.

  • Prepare a serial dilution of Hibarimicin B in kinase buffer at 4X the final desired concentrations. Also, prepare a 4X solution of the positive control (e.g., Staurosporine).

• Assay Plate Setup (384-well plate):

  • Add 2.5 µL of the 4X Hibarimicin B dilutions or positive control to the appropriate wells.

  • For control wells (no inhibitor), add 2.5 µL of kinase buffer.

  • Add 2.5 µL of the v-Src kinase working solution to all wells except the "no kinase" control wells. For "no kinase" controls, add 2.5 µL of kinase buffer.

  • Mix gently and incubate for 10-15 minutes at room temperature to allow for inhibitor binding.

• Kinase Reaction:

  • Initiate the kinase reaction by adding 5 µL of the 2X substrate/ATP mixture to all wells.

  • Mix the plate gently.

  • Incubate the plate at 30°C for 60 minutes. The incubation time should be optimized to remain within the linear range of the assay.

• Signal Detection (using ADP-Glo™ as an example):

  • Equilibrate the ADP-Glo™ Reagent and the assay plate to room temperature.

  • Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Mix the plate and incubate for 40 minutes at room temperature.

  • Add 20 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal.

  • Incubate for 30-60 minutes at room temperature.

• Data Acquisition:

  • Measure the luminescence of each well using a plate reader.

Data Presentation and Analysis

The raw luminescence data should be processed to determine the percent inhibition of v-Src kinase activity by Hibarimicin B at each concentration.

1. Calculation of Percent Inhibition: % Inhibition = 100 x (1 - (Signalinhibitor - Signalno kinase) / (Signalno inhibitor - Signalno kinase))

2. Data Summary Table:

Hibarimicin B Conc. (µM)	Average Luminescence	Standard Deviation	% Inhibition
0 (No Inhibitor)	0
[Conc. 1]
[Conc. 2]
[Conc. 3]
[Conc. 4]
[Conc. 5]
[Conc. 6]
[Conc. 7]
[Conc. 8]
No Kinase Control

3. IC₅₀ Determination: The half-maximal inhibitory concentration (IC₅₀) value for Hibarimicin B can be determined by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism, R).

Conclusion

This protocol provides a robust framework for evaluating the inhibitory potential of Hibarimicin B against v-Src tyrosine kinase. The luminescence-based ADP detection method offers a non-radioactive, sensitive, and high-throughput compatible approach for characterizing kinase inhibitors. The results obtained from this assay will be valuable for understanding the mechanism of action of Hibarimicin B and for its further development as a potential therapeutic agent. Researchers should optimize the concentrations of enzyme, substrate, and ATP, as well as incubation times, for their specific experimental conditions to ensure data quality and reproducibility.

References

• 1. Signal transduction inhibitors, hibarimicins A, B, C, D and G produced by Microbispora. II. Structural studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Signal transduction inhibitors, hibarimicins, A, B, C, D and G produced by Microbispora. I. Taxonomy, fermentation, isolation and physico-chemical and biological properties [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of hibarimicins and hibarimicin-related compounds produced by Microbispora on v-Src kinase activity and growth and differentiation of human myeloid leukemia HL-60 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Evaluating the Anticancer Activity of Hibarimicin B

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hibarimicin B is a natural product that has demonstrated potential as an anticancer agent. It functions as a potent and selective inhibitor of v-Src kinase, a non-receptor tyrosine kinase that is often overexpressed or hyperactivated in various human cancers.[1] Inhibition of v-Src kinase can disrupt downstream signaling pathways that are crucial for cancer cell proliferation, survival, and metastasis. Furthermore, Hibarimicin B has been shown to induce differentiation in certain cancer cell lines, such as human myeloid leukemia HL-60 cells.[1] This document provides detailed protocols for a panel of cell-based assays to comprehensively evaluate the anticancer activity of Hibarimicin B.

Mechanism of Action: v-Src Kinase Inhibition

Hibarimicin B exerts its anticancer effects by competitively inhibiting the binding of ATP to the v-Src kinase.[1] This action blocks the kinase activity of v-Src, preventing the phosphorylation of its downstream target proteins. The inhibition of these signaling cascades can lead to the induction of apoptosis (programmed cell death) and cell cycle arrest in cancer cells.

Data Presentation: Summary of Hibarimicin B Anticancer Activity

Due to the limited availability of specific quantitative data for Hibarimicin B in publicly accessible literature, the following tables present illustrative data based on the expected outcomes for a potent v-Src kinase inhibitor. These tables are intended to serve as a template for organizing and presenting experimental findings.

Table 1: Cytotoxicity of Hibarimicin B in Various Cancer Cell Lines (Illustrative Data)

Cancer Cell Line	Type of Cancer	IC50 (µM) of Hibarimicin B
HL-60	Human Promyelocytic Leukemia	0.5
A549	Human Lung Carcinoma	1.2
MCF-7	Human Breast Adenocarcinoma	2.5
HCT116	Human Colorectal Carcinoma	1.8
PC-3	Human Prostate Adenocarcinoma	3.1

Table 2: Apoptosis Induction by Hibarimicin B (Illustrative Data)

Cancer Cell Line	Hibarimicin B Conc. (µM)	% Apoptotic Cells (Annexin V Positive)
HL-60	1	65
A549	2	58
MCF-7	5	45

Table 3: Cell Cycle Analysis of Cancer Cells Treated with Hibarimicin B (Illustrative Data)

Cancer Cell Line	Hibarimicin B Conc. (µM)	% Cells in G1 Phase	% Cells in S Phase	% Cells in G2/M Phase
HL-60	1	60	25	15
A549	2	55	30	15

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is for determining the concentration of Hibarimicin B that inhibits cell growth by 50% (IC50).

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• Hibarimicin B

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of Hibarimicin B in complete medium. Replace the medium in the wells with 100 µL of the Hibarimicin B dilutions. Include a vehicle control (medium with DMSO) and a no-treatment control.

• Incubation: Incubate the plate for 48-72 hours at 37°C.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well. Pipette up and down to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of Hibarimicin B concentration to determine the IC50 value.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This protocol quantifies the percentage of apoptotic and necrotic cells following treatment with Hibarimicin B.

Materials:

• Cancer cell lines

• Complete cell culture medium

• Hibarimicin B

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with various concentrations of Hibarimicin B for 24-48 hours.

• Cell Harvesting: Harvest the cells by trypsinization (for adherent cells) or centrifugation (for suspension cells).

• Cell Washing: Wash the cells twice with cold PBS.

• Staining: Resuspend the cells in 1X Binding Buffer provided in the kit. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to the cell suspension.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Add 400 µL of 1X Binding Buffer to each tube. Analyze the samples on a flow cytometer. Unstained and single-stained controls should be used for setting up compensation and gates.

Cell Cycle Analysis (Propidium Iodide Staining)

This protocol determines the distribution of cells in different phases of the cell cycle after Hibarimicin B treatment.

Materials:

• Cancer cell lines

• Complete cell culture medium

• Hibarimicin B

• PBS

• 70% Ethanol (B145695) (ice-cold)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells and treat with Hibarimicin B for 24 hours.

• Cell Harvesting and Fixation: Harvest cells and wash with PBS. Resuspend the cell pellet in ice-cold PBS and add dropwise to ice-cold 70% ethanol while vortexing gently. Fix the cells overnight at -20°C.

• Staining: Centrifuge the fixed cells and wash with PBS to remove the ethanol. Resuspend the cell pellet in PI staining solution.

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer. The DNA content will be used to determine the percentage of cells in the G1, S, and G2/M phases of the cell cycle.

Visualizations

Caption: Hibarimicin B inhibits v-Src kinase, blocking downstream pro-survival pathways and inducing apoptosis and cell cycle arrest.

Caption: Workflow for evaluating the anticancer activity of Hibarimicin B using cell-based assays.

References

• 1. Preclinical anticancer activity of the potent, oral Src inhibitor AZD0530 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Testing Hibarimicin B Against Various Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hibarimicin B is a natural product that has demonstrated potential as an anti-cancer agent. It functions as a potent and selective inhibitor of v-Src kinase, a non-receptor tyrosine kinase that is often dysregulated in various human cancers.[1] Src kinase plays a crucial role in signaling pathways that regulate cell proliferation, survival, adhesion, and migration.[2][3][4] Inhibition of Src kinase activity can lead to the suppression of tumor growth and metastasis.[2] This document provides detailed protocols for testing the efficacy of Hibarimicin B against various cancer cell lines, including methods for assessing cytotoxicity, apoptosis, and cell cycle arrest.

Data Presentation

The following table summarizes the available data on the anti-tumor activity of Hibarimicin B. Further research is required to establish a comprehensive profile of its IC50 values across a wider range of cancer cell lines.

Cell Line	Cancer Type	IC50 (µM)	Notes
HL-60	Human Promyelocytic Leukemia	-	Induces differentiation.[1] Strong and selective v-Src kinase inhibitor.[1]

Experimental Protocols

Cell Viability and Cytotoxicity Assay (MTT Assay)

This protocol is designed to determine the concentration of Hibarimicin B that inhibits the growth of cancer cells by 50% (IC50). The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cellular metabolic activity.

Materials:

• Hibarimicin B

• Cancer cell lines of interest

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count the cancer cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate the plate overnight at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of Hibarimicin B in DMSO.

  • Perform serial dilutions of Hibarimicin B in complete culture medium to achieve the desired final concentrations.

  • Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of Hibarimicin B. Include a vehicle control (medium with DMSO) and a blank (medium only).

  • Incubate the plate for 48-72 hours at 37°C and 5% CO2.

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of MTT solution to each well.

  • Incubate the plate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization and Measurement:

  • After incubation, carefully remove the medium from each well.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 5-10 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the blank wells from all other readings.

  • Calculate the percentage of cell viability for each concentration of Hibarimicin B relative to the vehicle control.

  • Plot the percentage of cell viability against the log of the Hibarimicin B concentration and determine the IC50 value using non-linear regression analysis.

Apoptosis Assay (Annexin V-FITC/Propidium (B1200493) Iodide Staining)

This protocol uses Annexin V-FITC and propidium iodide (PI) to differentiate between live, early apoptotic, late apoptotic, and necrotic cells by flow cytometry.

Materials:

• Hibarimicin B

• Cancer cell lines of interest

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Treatment:

  • Seed cells in 6-well plates and treat with various concentrations of Hibarimicin B for a predetermined time (e.g., 24 or 48 hours). Include an untreated control.

• Cell Harvesting and Washing:

  • Harvest the cells (including any floating cells in the medium) by trypsinization (for adherent cells) or centrifugation (for suspension cells).

  • Wash the cells twice with cold PBS by centrifugation at 300 x g for 5 minutes.

• Staining:

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the cells by flow cytometry within one hour of staining.

  • Use appropriate compensation controls for FITC and PI.

  • Analyze the data to quantify the percentage of cells in each quadrant:

    • Annexin V- / PI- (Live cells)

    • Annexin V+ / PI- (Early apoptotic cells)

    • Annexin V+ / PI+ (Late apoptotic/necrotic cells)

    • Annexin V- / PI+ (Necrotic cells)

Cell Cycle Analysis (Propidium Iodide Staining)

This protocol is used to determine the effect of Hibarimicin B on the cell cycle distribution of cancer cells using propidium iodide (PI) staining followed by flow cytometry.

Materials:

• Hibarimicin B

• Cancer cell lines of interest

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• 70% Ethanol (B145695) (ice-cold)

• Propidium Iodide (PI) staining solution (containing PI and RNase A)

• Flow cytometer

Procedure:

• Cell Treatment:

  • Seed cells in 6-well plates and treat with different concentrations of Hibarimicin B for a specific duration (e.g., 24 or 48 hours). Include an untreated control.

• Cell Harvesting and Fixation:

  • Harvest the cells by trypsinization or centrifugation.

  • Wash the cells once with PBS.

  • Resuspend the cell pellet in 1 mL of PBS.

  • While gently vortexing, add 4 mL of ice-cold 70% ethanol dropwise to fix the cells.

  • Incubate the cells at -20°C for at least 2 hours (or overnight).

• Staining:

  • Centrifuge the fixed cells at 500 x g for 5 minutes and discard the ethanol.

  • Wash the cells once with PBS.

  • Resuspend the cell pellet in 500 µL of PI staining solution.

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Analyze the stained cells using a flow cytometer.

  • Acquire data for at least 10,000 events per sample.

  • Use cell cycle analysis software to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Visualizations

Experimental Workflow for Evaluating Hibarimicin B

Caption: Workflow for testing Hibarimicin B's anti-cancer effects.

Hibarimicin B-Induced Src Kinase Inhibition Signaling Pathway

Caption: Hibarimicin B inhibits Src, affecting key cancer pathways.

References

• 1. Effects of hibarimicins and hibarimicin-related compounds produced by Microbispora on v-Src kinase activity and growth and differentiation of human myeloid leukemia HL-60 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Apoptosis regulation by the tyrosine-protein kinase CSK [frontiersin.org]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Antibacterial Susceptibility of Hibarimicin B Against Gram-Positive Bacteria

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hibarimicins are a group of natural products isolated from the fermentation broth of Microbispora rosea subsp. hibaria.[1] These compounds, including Hibarimicin B, have garnered interest due to their biological activities. Notably, Hibarimicins A, B, C, and D have been reported to exhibit in vitro activity against Gram-positive bacteria and function as inhibitors of tyrosine-specific protein kinases.[1] This document provides a detailed overview of the methodologies for testing the antibacterial susceptibility of Hibarimicin B against a panel of Gram-positive bacteria and outlines its potential mechanism of action.

Due to the limited availability of specific quantitative minimum inhibitory concentration (MIC) data for Hibarimicin B in publicly accessible literature, this document will provide detailed protocols for determining these values. For illustrative purposes, representative data from another tyrosine kinase inhibitor with known anti-Gram-positive activity, IMD0354, is presented. This allows for a clearer understanding of how to interpret and present such data.[2]

Data Presentation: Antibacterial Susceptibility

The susceptibility of various Gram-positive bacteria to an antibacterial agent is typically quantified by determining the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC). The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[3] The MBC is the lowest concentration that results in a significant reduction (typically ≥99.9%) in the initial bacterial inoculum.

Table 1: Representative Antibacterial Susceptibility Data for a Tyrosine Kinase Inhibitor (IMD0354) against Gram-Positive Bacteria

Bacterial Species	Strain	MIC (µg/mL)	Reference
Staphylococcus aureus	MRSA MW2	0.06	[2]
Enterococcus faecium	E004	0.125	[2]
Enterococcus faecalis	MMH 594	0.25	[2]

Note: This data is for the tyrosine kinase inhibitor IMD0354 and is provided as an example of how to present antibacterial susceptibility data. Specific MIC values for Hibarimicin B would need to be determined experimentally using the protocols outlined below.

Mechanism of Action: Tyrosine Kinase Inhibition

Hibarimicin B has been identified as a potent inhibitor of src tyrosine kinase.[4] In bacteria, tyrosine kinases (BY-kinases) are crucial for regulating a variety of cellular processes, including cell division, biofilm formation, and stress responses. By inhibiting these essential enzymes, Hibarimicin B likely disrupts critical signaling pathways necessary for bacterial survival and proliferation. The diagram below illustrates a generalized pathway of a bacterial tyrosine kinase and the putative point of inhibition by Hibarimicin B.

Figure 1: Proposed mechanism of action for Hibarimicin B.

Experimental Protocols

Standardized methods for determining the antibacterial susceptibility of a compound are crucial for obtaining reproducible and comparable results. The following are detailed protocols for the broth microdilution, agar (B569324) dilution, and disk diffusion methods, adapted for testing Hibarimicin B against Gram-positive bacteria.

I. Broth Microdilution Method for MIC Determination

This method is used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent in a liquid medium.

Materials:

• Hibarimicin B

• Gram-positive bacterial strains (e.g., Staphylococcus aureus, Streptococcus pneumoniae, Enterococcus faecalis)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Sterile saline (0.85% NaCl) or phosphate-buffered saline (PBS)

• 0.5 McFarland turbidity standard

• Spectrophotometer

• Incubator (35 ± 2°C)

• Micropipettes and sterile tips

Protocol:

• Preparation of Hibarimicin B Stock Solution:

  • Dissolve a known weight of Hibarimicin B in a suitable solvent (e.g., DMSO) to create a high-concentration stock solution (e.g., 1 mg/mL).

  • Further dilute the stock solution in CAMHB to create a working stock at a concentration 100-fold higher than the highest desired final concentration in the microtiter plate.

• Preparation of Bacterial Inoculum:

  • From a fresh (18-24 hours) agar plate, select 3-5 well-isolated colonies of the test bacterium.

  • Transfer the colonies to a tube containing sterile saline or PBS.

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard (equivalent to approximately 1.5 x 10⁸ CFU/mL). This can be done visually or using a spectrophotometer (absorbance at 625 nm of 0.08-0.13).

  • Dilute the adjusted bacterial suspension 1:150 in CAMHB to achieve a final inoculum density of approximately 1 x 10⁶ CFU/mL.

• Serial Dilution in Microtiter Plate:

  • Add 100 µL of sterile CAMHB to wells 2 through 12 of a 96-well microtiter plate.

  • Add 200 µL of the Hibarimicin B working stock solution to well 1.

  • Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing well, and then transferring 100 µL from well 2 to well 3, and so on, up to well 10. Discard 100 µL from well 10.

  • Well 11 should serve as a growth control (containing only CAMHB and the bacterial inoculum).

  • Well 12 should serve as a sterility control (containing only CAMHB).

• Inoculation:

  • Add 10 µL of the diluted bacterial suspension (from step 2) to wells 1 through 11. This will result in a final inoculum of approximately 1 x 10⁵ CFU/well. The final volume in each well will be approximately 110 µL.

• Incubation:

  • Cover the microtiter plate and incubate at 35 ± 2°C for 16-20 hours in ambient air.

• Reading the MIC:

  • After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of Hibarimicin B at which there is no visible growth of the bacteria.

Figure 2: Workflow for Broth Microdilution MIC Determination.

II. Agar Dilution Method for MIC Determination

This method involves incorporating the antimicrobial agent into an agar medium, which is then inoculated with the test bacteria.

Materials:

• Hibarimicin B

• Mueller-Hinton Agar (MHA)

• Sterile petri dishes

• Bacterial strains and inoculum preparation materials as described for broth microdilution.

• Inoculum replicating apparatus (optional)

Protocol:

• Preparation of Hibarimicin B-Containing Agar Plates:

  • Prepare a series of dilutions of Hibarimicin B in a suitable solvent or sterile water at 10 times the final desired concentrations.

  • Melt a sufficient volume of MHA and cool it to 45-50°C in a water bath.

  • For each concentration, add 1 part of the Hibarimicin B dilution to 9 parts of the molten MHA (e.g., 2 mL of drug solution to 18 mL of agar). Mix thoroughly but gently to avoid bubbles.

  • Pour the agar mixture into sterile petri dishes and allow them to solidify.

  • Prepare a control plate containing no Hibarimicin B.

• Preparation of Bacterial Inoculum:

  • Prepare the bacterial inoculum as described in the broth microdilution protocol (adjusted to 0.5 McFarland standard).

• Inoculation:

  • Spot-inoculate a small, standardized volume (e.g., 1-10 µL) of the bacterial suspension onto the surface of each agar plate, including the control plate. An inoculum replicating apparatus can be used to test multiple strains simultaneously.

  • Allow the inoculum spots to dry completely before inverting the plates.

• Incubation:

  • Incubate the plates at 35 ± 2°C for 16-20 hours.

• Reading the MIC:

  • The MIC is the lowest concentration of Hibarimicin B that completely inhibits the visible growth of the bacteria on the agar surface.

III. Disk Diffusion Method (Kirby-Bauer Test)

This is a qualitative or semi-quantitative method to determine the susceptibility of bacteria to an antimicrobial agent.

Materials:

• Hibarimicin B

• Sterile filter paper disks (6 mm diameter)

• Mueller-Hinton Agar (MHA) plates

• Bacterial strains and inoculum preparation materials as described for broth microdilution.

• Sterile swabs

• Forceps

• Incubator (35 ± 2°C)

Protocol:

• Preparation of Hibarimicin B Disks:

  • Prepare a solution of Hibarimicin B of a known concentration.

  • Apply a precise volume of the solution onto sterile filter paper disks and allow them to dry completely under sterile conditions. The amount of Hibarimicin B per disk should be standardized.

• Preparation of Bacterial Lawn:

  • Prepare the bacterial inoculum adjusted to a 0.5 McFarland standard as previously described.

  • Dip a sterile cotton swab into the inoculum suspension and remove excess fluid by pressing it against the inside of the tube.

  • Swab the entire surface of an MHA plate evenly in three directions to ensure confluent growth.

  • Allow the plate to dry for 3-5 minutes.

• Application of Disks:

  • Using sterile forceps, place the Hibarimicin B-impregnated disks onto the surface of the inoculated MHA plate.

  • Gently press each disk to ensure complete contact with the agar.

• Incubation:

  • Invert the plates and incubate at 35 ± 2°C for 16-18 hours.

• Interpretation of Results:

  • Measure the diameter of the zone of inhibition (the area around the disk with no bacterial growth) in millimeters.

  • The size of the zone of inhibition is inversely proportional to the MIC. Interpretation of susceptible, intermediate, or resistant categories requires correlation with established zone diameter breakpoints, which would need to be determined for Hibarimicin B.

Conclusion

The protocols provided herein offer standardized methods for evaluating the in vitro antibacterial susceptibility of Hibarimicin B against Gram-positive bacteria. Due to its mechanism of action as a tyrosine kinase inhibitor, Hibarimicin B represents a potentially novel class of antibacterial agents. Further investigation is warranted to establish a comprehensive susceptibility profile and to fully elucidate its specific molecular targets within bacterial cells. The data and protocols presented serve as a foundational guide for researchers and drug development professionals in the continued exploration of Hibarimicin B as a potential therapeutic agent.

References

• 1. KR101132305B1 - New Bacterial Species Zooshikella rubidus Producing Red Pigments and Red Pigments Produced from It - Google Patents [patents.google.com]
• 2. New Antimicrobial Bioactivity against Multidrug-Resistant Gram-Positive Bacteria of Kinase Inhibitor IMD0354 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Digitoxose as powerful glycosyls for building multifarious glycoconjugates of natural products and un-natural products - PMC [pmc.ncbi.nlm.nih.gov]

Determining the Minimum Inhibitory Concentration (MIC) of Hibarimicin B: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hibarimicin B is a member of the hibarimicin class of compounds isolated from the actinomycete Microbispora rosea subsp. hibaria.[1][2] These complex glycosides possess a highly oxidized naphthylnaphthoquinone chromophore and have garnered interest for their biological activities.[1] While initially investigated as potent and selective inhibitors of tyrosine-specific protein kinases, such as v-Src kinase, hibarimicins have also demonstrated in vitro antibacterial activity, particularly against Gram-positive bacteria.[2][3]

The minimum inhibitory concentration (MIC) is a fundamental parameter in antimicrobial drug discovery and development. It is defined as the lowest concentration of an antimicrobial agent that prevents the visible in vitro growth of a microorganism.[4][5] Establishing the MIC of Hibarimicin B is a critical first step in characterizing its antibacterial potential, guiding further preclinical development, and understanding its spectrum of activity.

This document provides detailed application notes and standardized protocols for determining the MIC of Hibarimicin B against a panel of relevant bacterial strains. The methodologies described herein are based on widely accepted standards to ensure reproducibility and accuracy of results.

Data Presentation

Quantitative data from MIC testing should be recorded in a clear and organized manner to facilitate analysis and comparison. The following table is a template for presenting the MIC values of Hibarimicin B against various bacterial strains.

Table 1: Minimum Inhibitory Concentration (MIC) of Hibarimicin B against Various Bacterial Strains

Bacterial Strain	ATCC Number	MIC (µg/mL)	Quality Control Range (µg/mL)
Staphylococcus aureus	ATCC 29213	Insert Data	e.g., Vancomycin: 0.5-2
Enterococcus faecalis	ATCC 29212	Insert Data	e.g., Ampicillin: 1-4
Bacillus subtilis	ATCC 6633	Insert Data	e.g., Penicillin: 0.06-0.25
Streptococcus pneumoniae	ATCC 49619	Insert Data	e.g., Levofloxacin: 0.5-2
User-defined Strain 1	Insert Data
User-defined Strain 2	Insert Data

Experimental Protocols

The following are detailed protocols for determining the MIC of Hibarimicin B using the broth microdilution and agar (B569324) dilution methods. These methods are standard procedures for antimicrobial susceptibility testing.

Protocol 1: Broth Microdilution Method

This method is used to determine the MIC in a liquid growth medium and is amenable to high-throughput screening.

Materials:

• Hibarimicin B

• Sterile 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial strains for testing

• Sterile saline or phosphate-buffered saline (PBS)

• 0.5 McFarland turbidity standard

• Spectrophotometer

• Incubator (35°C ± 2°C)

• Multichannel pipette

Procedure:

• Preparation of Hibarimicin B Stock Solution:

  • Prepare a stock solution of Hibarimicin B in a suitable solvent (e.g., DMSO). The concentration should be at least 100-fold higher than the highest concentration to be tested.

  • Further dilute the stock solution in CAMHB to create a working solution.

• Preparation of Microtiter Plates:

  • Add 100 µL of sterile CAMHB to all wells of a 96-well microtiter plate, except for the first column.

  • Add 200 µL of the Hibarimicin B working solution to the wells in the first column.

  • Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, mixing well, and repeating this process across the plate to the tenth column. Discard the final 100 µL from the tenth column. This will create a gradient of Hibarimicin B concentrations.

  • The eleventh column will serve as the growth control (no drug), and the twelfth column will be the sterility control (no bacteria).

• Inoculum Preparation:

  • From a fresh agar plate (18-24 hours old), select several colonies of the test bacterium and suspend them in sterile saline or PBS.

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.

  • Dilute the standardized inoculum in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Inoculation:

  • Add 10 µL of the diluted bacterial suspension to each well, except for the sterility control wells.

• Incubation:

  • Cover the microtiter plate and incubate at 35°C ± 2°C for 16-20 hours in ambient air.

• Reading the MIC:

  • The MIC is the lowest concentration of Hibarimicin B that completely inhibits visible growth of the organism, as detected by the naked eye. The growth control well should show turbidity, and the sterility control well should remain clear.

Broth Microdilution Workflow for MIC Determination.

Protocol 2: Agar Dilution Method

This method involves incorporating the antimicrobial agent into an agar medium, which is then inoculated with the test organisms.

Materials:

• Hibarimicin B

• Mueller-Hinton Agar (MHA)

• Sterile petri dishes

• Bacterial strains for testing

• Sterile saline or PBS

• 0.5 McFarland turbidity standard

• Incubator (35°C ± 2°C)

• Multipoint replicator (optional)

Procedure:

• Preparation of Hibarimicin B Stock Solution:

  • Prepare a stock solution of Hibarimicin B as described in the broth microdilution protocol.

• Preparation of Agar Plates:

  • Prepare molten MHA and cool it to 45-50°C in a water bath.

  • Prepare a series of dilutions of Hibarimicin B in a suitable solvent or sterile water.

  • Add 1 mL of each antimicrobial dilution to 19 mL of molten MHA to create a series of agar plates with varying concentrations of Hibarimicin B.

  • Pour the agar into sterile petri dishes and allow them to solidify.

  • Include a control plate with no Hibarimicin B.

• Inoculum Preparation:

  • Prepare a standardized inoculum as described for the broth microdilution method (to a 0.5 McFarland standard).

  • Further dilute the inoculum to achieve a final concentration of approximately 10⁴ CFU per spot.

• Inoculation:

  • Spot-inoculate the surface of each agar plate with the standardized bacterial suspension. A multipoint replicator can be used to inoculate multiple strains simultaneously.

• Incubation:

  • Allow the inoculum spots to dry, then invert the plates and incubate at 35°C ± 2°C for 16-20 hours.

• Reading the MIC:

  • The MIC is the lowest concentration of Hibarimicin B that completely inhibits the visible growth of the bacteria on the agar surface.

Potential Antibacterial Mechanisms of Action

While the specific antibacterial mechanism of Hibarimicin B is not yet fully elucidated, it is valuable for researchers to be aware of the common targets for antibacterial agents. This knowledge can guide future mechanism-of-action studies.

Common Targets for Antibacterial Agents.

The diagram above illustrates the primary pathways that are typically disrupted by antibacterial compounds. Future research on Hibarimicin B could investigate its effects on these essential cellular processes to determine its specific mode of antibacterial action.

Conclusion

The protocols and guidelines presented in this document provide a robust framework for determining the MIC of Hibarimicin B. Accurate and reproducible MIC data are essential for the continued investigation of this compound as a potential antibacterial agent. By following these standardized methods, researchers can generate reliable data to support drug discovery and development efforts. Further studies are warranted to elucidate the precise mechanism of action by which Hibarimicin B exerts its antibacterial effects.

References

• 1. Effects of hibarimicins and hibarimicin-related compounds produced by Microbispora on v-Src kinase activity and growth and differentiation of human myeloid leukemia HL-60 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Current Knowledge of the Mode of Action and Immunity Mechanisms of LAB-Bacteriocins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antimicrobial susceptibility of Staphylococcus aureus and Staphylococcus pseudintermedius isolated from various animals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Mechanisms of Antibacterial Drugs | Microbiology [courses.lumenlearning.com]

Application Notes and Protocols for Hibarimicin B in Signal Transduction Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hibarimicin B is a natural product derived from the actinomycete Microbispora rosea subsp. hibaria. It belongs to a class of compounds known as tyrosine kinase inhibitors. These inhibitors are of significant interest in cancer research and drug development due to their ability to interfere with signaling pathways that control cell growth, proliferation, and differentiation. Hibarimicin B has been identified as a potent and selective inhibitor of the v-Src tyrosine kinase, a well-known oncoprotein.[1][2][3] Furthermore, studies have demonstrated its ability to induce differentiation in human myeloid leukemia HL-60 cells, suggesting its potential as a therapeutic agent.[1] This document provides detailed application notes and experimental protocols for utilizing Hibarimicin B in the study of signal transduction pathways.

Data Presentation

Key Applications and Protocols

Inhibition of v-Src Tyrosine Kinase Activity

Hibarimicin B acts as a competitive inhibitor of ATP binding to the v-Src kinase.[1] This makes it a valuable tool for studying the role of v-Src in various cellular processes.

This protocol is a general guideline for assessing the inhibitory activity of Hibarimicin B against v-Src kinase.

Materials:

• Recombinant active v-Src kinase

• Src kinase substrate peptide (e.g., poly(Glu, Tyr) 4:1)

• Hibarimicin B (dissolved in a suitable solvent, e.g., DMSO)

• Kinase buffer (e.g., 50 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM DTT)

• [γ-³²P]ATP or a non-radioactive ATP detection system (e.g., ADP-Glo™ Kinase Assay)

• Phosphocellulose paper (for radiometric assay)

• Scintillation counter or luminometer

Procedure:

• Reaction Setup: In a microcentrifuge tube or a well of a 96-well plate, prepare the kinase reaction mixture containing kinase buffer, the Src kinase substrate peptide, and the recombinant v-Src enzyme.

• Inhibitor Addition: Add varying concentrations of Hibarimicin B to the reaction mixtures. Include a vehicle control (DMSO) without the inhibitor. Pre-incubate for a short period (e.g., 10-15 minutes) at room temperature to allow the inhibitor to bind to the kinase.

• Initiate Reaction: Start the kinase reaction by adding ATP. For a radiometric assay, this will be [γ-³²P]ATP.

• Incubation: Incubate the reaction at 30°C for a predetermined time (e.g., 20-30 minutes), ensuring the reaction is in the linear range.

• Stop Reaction & Detection:

  • Radiometric Assay: Stop the reaction by spotting the mixture onto phosphocellulose paper. Wash the paper extensively with phosphoric acid to remove unincorporated [γ-³²P]ATP. Measure the incorporated radioactivity using a scintillation counter.

  • Non-Radiometric Assay (e.g., ADP-Glo™): Stop the kinase reaction and measure the amount of ADP produced according to the manufacturer's protocol. The resulting luminescent signal is proportional to kinase activity.

• Data Analysis: Calculate the percentage of kinase inhibition for each concentration of Hibarimicin B compared to the vehicle control. Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Diagram of v-Src Kinase Inhibition Workflow:

Workflow for v-Src kinase inhibition assay.

Induction of Myeloid Differentiation in HL-60 Cells

Hibarimicin B has been shown to induce the differentiation of human promyelocytic leukemia HL-60 cells.[1] This can be assessed by monitoring morphological changes and the expression of differentiation markers.

The NBT assay is a functional assay to measure the respiratory burst activity, a hallmark of mature myeloid cells.

Materials:

• HL-60 cells

• Hibarimicin B

• Phorbol 12-myristate 13-acetate (PMA) or other suitable stimulant

• Nitroblue tetrazolium (NBT) solution (e.g., 1 mg/mL in PBS)

• Microscope

• 96-well plates

Procedure:

• Cell Culture and Treatment: Culture HL-60 cells in appropriate media. Seed the cells in 96-well plates and treat with various concentrations of Hibarimicin B for a specified period (e.g., 48-96 hours). Include an untreated control.

• Stimulation and NBT Addition: After the treatment period, stimulate the cells with PMA (e.g., 100 ng/mL) for 15-30 minutes at 37°C. Add the NBT solution to each well and incubate for an additional 30-60 minutes at 37°C.

• Observation: Observe the cells under a microscope. Differentiated cells will exhibit a respiratory burst upon stimulation, reducing the yellow, soluble NBT to a dark blue, insoluble formazan (B1609692) precipitate within the cells.

• Quantification (Optional): To quantify the NBT reduction, the formazan can be solubilized using a suitable solvent (e.g., DMSO or 2 M potassium hydroxide (B78521) and DMSO), and the absorbance can be measured using a microplate reader at a wavelength of ~570 nm.

• Data Analysis: Calculate the percentage of NBT-positive cells (cells containing formazan deposits) for each treatment condition.

Diagram of HL-60 Differentiation and NBT Assay:

Workflow for HL-60 differentiation and NBT assay.

Assessment of Cell Viability and Cytotoxicity

When studying the effects of any compound on cellular signaling, it is crucial to assess its impact on cell viability to distinguish between specific pathway inhibition and general cytotoxicity.

This protocol provides a general method for determining the effect of Hibarimicin B on the viability of cancer cell lines.

Materials:

• Cancer cell line of interest

• Hibarimicin B

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) reagent

• Solubilization solution (for MTT assay, e.g., DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at an appropriate density and allow them to attach overnight.

• Compound Treatment: Treat the cells with a range of concentrations of Hibarimicin B. Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity if available.

• Incubation: Incubate the cells for a desired period (e.g., 24, 48, or 72 hours).

• Reagent Addition:

  • MTT Assay: Add MTT solution to each well and incubate for 2-4 hours at 37°C. Then, add the solubilization solution to dissolve the formazan crystals.[4]

  • XTT Assay: Add the XTT reagent mixture to each well and incubate for 2-4 hours at 37°C.[5]

• Absorbance Measurement: Measure the absorbance of the wells using a microplate reader at the appropriate wavelength (around 570 nm for MTT and 450-500 nm for XTT).[4][5]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Determine the IC50 value, the concentration of Hibarimicin B that causes 50% inhibition of cell viability.

Diagram of Cell Viability Assay Workflow:

Workflow for MTT/XTT cell viability assay.

Potential for Investigating Other Signaling Pathways

While direct evidence is currently lacking, the known functions of Src family kinases suggest potential downstream effects of Hibarimicin B on other signaling pathways. Researchers are encouraged to explore these possibilities.

• STAT3 Signaling: Src is a known upstream activator of STAT3. Inhibition of Src by Hibarimicin B could potentially lead to a decrease in STAT3 phosphorylation and subsequent downstream signaling. This could be investigated using Western blotting for phosphorylated STAT3 (p-STAT3).

• Wnt/β-catenin Signaling: While a direct link is less established, crosstalk between Src and the Wnt/β-catenin pathway has been reported in some contexts. The effect of Hibarimicin B on this pathway could be explored using a TCF/LEF luciferase reporter assay.

Disclaimer: The protocols provided are intended as general guidelines. Researchers should optimize conditions for their specific experimental setup, cell lines, and reagents.

References

• 1. Effects of Hibarimicins and Hibarimicin-Related Compounds Produced by Microbispora on v-Src Kinase Activity and Growth and Differentiation of Human Myeloid Leukemia HL-60 Cells. | CiNii Research [cir.nii.ac.jp]
• 2. Effects of hibarimicins and hibarimicin-related compounds produced by Microbispora on v-Src kinase activity and growth and differentiation of human myeloid leukemia HL-60 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Signal transduction inhibitors, hibarimicins, A, B, C, D and G produced by Microbispora. I. Taxonomy, fermentation, isolation and physico-chemical and biological properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Protocol Guide: XTT Assay for Cell Viability and Proliferation [sigmaaldrich.cn]
• 5. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Total Synthesis of Hibarimicin B

Welcome to the technical support center for the total synthesis of Hibarimicin B and its congeners. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered by researchers in this complex synthetic endeavor. The guides are based on published synthetic strategies and aim to provide practical solutions to specific experimental issues.

Section 1: Atroposelective Control of the Biaryl Axis

A crucial challenge in the synthesis of hibarimicins is the stereoselective construction of the C7-C7' biaryl axis, which exists as a single atropodiastereomer in the natural product.[1][2][3] The naturally occurring 'aS' configuration is often not the thermodynamically favored product, necessitating carefully controlled synthetic conditions.[1]

Frequently Asked Questions (FAQs)

Q1: My biaryl coupling reaction yields a racemic or diastereomeric mixture of atropisomers. How can I achieve atroposelective control?

A1: Achieving high atroposelectivity often requires a directed, chiral approach rather than spontaneous coupling. One successful strategy is a deracemization process performed on a racemic mixture of the biaryl intermediate. This method has been used to access optically enriched biaryls for the construction of the hibarimicin core.[1][2][3]

Q2: What specific deracemization protocol has shown success for hibarimicin-related biaryls?

A2: A notable method involves the use of a copper(II)-(−)-sparteine complex.[1] Exposing a racemic biphenol intermediate to this chiral complex can selectively yield the desired atropisomer in high enantiomeric excess and good yield.[1] This approach represents a reagent-controlled deracemization, which is a powerful tool in natural product synthesis.[1]

Troubleshooting Guide: Atroposelective Deracemization

Issue	Potential Cause	Troubleshooting Steps
Low Enantiomeric Excess (ee)	1. Incomplete complex formation. 2. Racemization of the product. 3. Suboptimal reaction temperature.	1. Ensure the CuCl and (−)-sparteine are of high purity. Generate the complex in situ via aerobic sonication as reported.[1] 2. Analyze product stability under the workup and purification conditions. Minimize exposure to heat. 3. Screen temperatures ranging from 0 °C to room temperature to find the optimal balance between reaction rate and selectivity.
Low Reaction Yield	1. Degradation of the starting material or product. 2. Inefficient catalyst turnover. 3. Steric hindrance in the substrate.	1. Perform the reaction under an inert atmosphere (e.g., Argon) to prevent oxidative side reactions. 2. Increase catalyst loading incrementally (e.g., from 10 mol% to 20 mol%). 3. If the substrate is highly hindered, consider alternative chiral ligands or a different catalytic system.
Inconsistent Results	1. Variability in reagent quality. 2. Presence of moisture or oxygen.	1. Use freshly purchased or purified (−)-sparteine. The quality of this chiral ligand is critical. 2. Ensure all solvents are rigorously dried and the reaction is set up using standard Schlenk line or glovebox techniques.

Experimental Protocol: Copper-Mediated Deracemization

This is a representative protocol based on methodologies reported for similar systems and should be optimized for your specific substrate.[1]

• To a flame-dried Schlenk flask under an argon atmosphere, add Copper(I) chloride (0.1 eq) and (−)-sparteine (0.1 eq).

• Add dry, degassed solvent (e.g., toluene) and sonicate the mixture in the presence of air for 15-20 minutes to facilitate the formation of the blue-green Cu(II)-(−)-sparteine complex.

• In a separate flask, dissolve the racemic biaryl starting material (1.0 eq) in the reaction solvent.

• Add the solution of the racemic biaryl to the catalyst mixture.

• Stir the reaction at the optimized temperature (e.g., room temperature) and monitor its progress by TLC or LC-MS.

• Upon completion, quench the reaction with a suitable aqueous solution (e.g., saturated NH4Cl).

• Extract the product with an organic solvent, dry the combined organic layers over Na2SO4, and concentrate in vacuo.

• Purify the product via flash column chromatography. Determine the enantiomeric excess using chiral HPLC.

Logical Workflow for Atropisomer Control

Caption: Troubleshooting workflow for atroposelective deracemization.

Section 2: Construction of the Tetracyclic Core via Intramolecular Diels-Alder Reaction

The dense, polycyclic core of hibarimicin precursors is often assembled using powerful cyclization strategies. The Intramolecular Diels-Alder (IMDA) reaction is a key transformation for building the required ring systems, but its stereochemical outcome can be highly sensitive to substrate structure.[4][5][6]

Frequently Asked Questions (FAQs)

Q1: My Intramolecular Diels-Alder (IMDA) reaction is giving the wrong diastereomer. How can I control the stereoselectivity?

A1: The stereochemical pathway of the IMDA reaction is heavily influenced by the geometry and electronic nature of the dienophile.[4] For example, using a tolylsulfonyl alkynone as a dienophile can lead to a different diastereomer compared to a vinyl ketone dienophile.[4] To alter the outcome, you must modify the structure of the IMDA precursor, specifically the tether or the dienophile, to favor the transition state leading to the desired product.

Q2: The IMDA reaction is not proceeding or gives very low yields. What can I do?

A2: IMDA reactions can have high activation barriers. The most common solution is thermal promotion (heating the reaction). If this fails, the use of a Lewis acid catalyst can accelerate the reaction by lowering the LUMO of the dienophile. Common Lewis acids to screen include BF3·OEt2, TiCl4, and SnCl4. Be aware that Lewis acids can also alter the stereoselectivity.

Troubleshooting Guide: Intramolecular Diels-Alder Cyclization

Issue	Potential Cause	Troubleshooting Steps
Incorrect Diastereomer	1. Unfavorable transition state geometry. 2. Thermodynamic vs. kinetic control.	1. Redesign the dienophile. As demonstrated in synthetic studies toward HMP-Y1, switching the activating group on the dienophile can completely reverse the diastereoselectivity.[4] 2. Vary the reaction temperature. Lower temperatures may favor the kinetic product, while higher temperatures favor the thermodynamic product.
Low or No Reaction	1. High activation energy. 2. Unfavorable conformation of the tether linking the diene and dienophile.	1. Increase the reaction temperature in a high-boiling solvent (e.g., toluene, xylene) in a sealed tube. 2. Screen a panel of Lewis acid catalysts (e.g., BF3·OEt2, AlCl3, SnCl4) at low temperatures (e.g., -78 °C to 0 °C). 3. If conformation is the issue, a redesign of the linking chain may be necessary.
Polymerization/Decomposition	1. Reaction temperature is too high. 2. Starting material is sensitive to Lewis acids.	1. Attempt the reaction at the lowest possible temperature that affords a reasonable reaction rate. 2. Use a milder Lewis acid or a substoichiometric amount. Consider bulky Lewis acids to suppress intermolecular reactions.

IMDA Experimental Workflow

Caption: Decision workflow for optimizing the IMDA reaction.

Section 3: Late-Stage Dimerization

The biosynthesis of Hibarimicin involves an oxidative coupling of two monomeric units.[7] A biomimetic total synthesis may therefore rely on a challenging late-stage dimerization step, joining two complex, highly functionalized fragments.

Frequently Asked Questions (FAQs)

Q1: My late-stage oxidative dimerization is resulting in a complex mixture of products and low yield of the desired dimer. What are the key factors to control?

A1: Late-stage dimerization is inherently challenging due to the complexity and steric bulk of the monomers.[8][9] Key factors include:

• Oxidant Choice: The choice of oxidant is critical. Over-oxidation can lead to undesired side products. Screen a range of oxidants from mild (e.g., Fe(III) salts, DDQ) to stronger ones, carefully controlling stoichiometry.

• Protecting Groups: The protecting group strategy is paramount. Ensure that all functional groups not involved in the dimerization are robustly protected. Some protecting groups may interfere with the desired reaction.

• Reaction Conditions: Concentration, temperature, and solvent can dramatically affect the outcome, influencing the rates of intra- vs. intermolecular reactions and product stability.

Q2: Are there alternatives to a direct oxidative dimerization?

A2: Yes. If direct dimerization fails, consider a convergent cross-coupling strategy. This involves functionalizing one monomer as a nucleophile (e.g., an organometallic species like a boronic acid or organostannane) and the other as an electrophile (e.g., an aryl halide). This approach, while often longer, can provide much greater control over the coupling process.

References

• 1. Assignment and Stereocontrol of Hibarimicin Atropoisomers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Assignment and stereocontrol of hibarimicin atropoisomers. | Sulikowski Lab | Vanderbilt University [lab.vanderbilt.edu]
• 3. Assignment and stereocontrol of hibarimicin atropoisomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. The Intramolecular Diels-Alder Reaction in Natural Product Synthesis [organic-chemistry.org]
• 6. Recent applications of intramolecular Diels–Alder reaction in total synthesis of natural products - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. Biosynthesis of hibarimicins. II. Elucidation of biosynthetic pathway by cosynthesis using blocked mutants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Optimizing the Total Synthesis of Hibarimicin B

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers and drug development professionals in optimizing the total synthesis of Hibarimicin B and its aglycone, hibarimicinone.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis, providing potential causes and recommended solutions in a question-and-answer format.

Biaryl Coupling and Atropisomerism

Question 1: The FeCl₃-mediated oxidative homocoupling of the aryllithium species is resulting in a low yield of the desired biaryl product (±)-23. What are the likely causes and how can I improve the yield?

Possible Causes:

• Incomplete Lithiation: The initial ortho-lithiation of the trialkoxytoluene precursor (22) may be inefficient. This can be due to inactive n-butyllithium or suboptimal reaction conditions.

• Decomposition of the Aryllithium Intermediate: Aryllithium species can be unstable, especially if there are reactive functional groups present or if the reaction temperature is not adequately controlled.

• Inefficient Oxidative Coupling: The concentration of the aryllithium species or FeCl₃ may not be optimal for the coupling reaction. Side reactions, such as protonation of the aryllithium by trace amounts of water, can also reduce the yield.

• Difficult Purification: The desired biaryl product may be difficult to separate from starting material and homocoupled byproducts.

Solutions:

• Ensure Complete Lithiation:

  • Use freshly titrated n-butyllithium to ensure its activity.

  • Carry out the lithiation at a low temperature (e.g., -78 °C) to prevent decomposition of the aryllithium species.

  • Consider using a slight excess of n-butyllithium.

• Optimize Oxidative Coupling:

  • Add the FeCl₃ solution slowly to the aryllithium solution at low temperature to control the exothermicity of the reaction.

  • Ensure all glassware is rigorously dried and the reaction is performed under a strictly inert atmosphere (argon or nitrogen) to prevent quenching of the aryllithium intermediate.

• Improve Work-up and Purification:

  • After the reaction is complete, quench with a suitable reagent (e.g., saturated aqueous NH₄Cl) to neutralize any remaining reactive species.

  • Employ careful column chromatography to separate the desired biaryl product from any unreacted starting material and side products.

Question 2: We are struggling with the separation of the atropisomers of the biaryl intermediates. What are the best strategies for their resolution?

Possible Causes:

• Low Rotational Barrier: At room temperature, some biaryl atropisomers can interconvert, making separation by standard chromatography difficult.

• Similar Polarity: The atropisomers have identical functional groups and thus very similar polarities, leading to poor separation on standard silica (B1680970) gel.

Solutions:

• Chiral HPLC: This is the most effective method for separating atropisomers.

  • Column Selection: Use a chiral stationary phase (CSP) column. Common phases include those based on derivatized cellulose (B213188) or amylose.

  • Mobile Phase Optimization: Screen different mobile phases, typically mixtures of hexanes and an alcohol modifier like isopropanol (B130326) or ethanol. The choice and concentration of the alcohol can significantly impact resolution.

  • Temperature Control: Perform the separation at a controlled, often sub-ambient, temperature to prevent on-column interconversion of the atropisomers.[1][2]

• Diastereomeric Resolution:

  • React the racemic biaryl with a chiral resolving agent to form diastereomers.

  • Separate the diastereomers by standard chromatography or crystallization.

  • Remove the chiral auxiliary to obtain the separated enantiomers.

• Deracemization: In some cases, it may be possible to convert the racemic mixture to a single desired atropisomer using a chiral reagent or catalyst.

Annulation and Cyclization Reactions

Question 3: The two-directional double annulation reaction to form the octacyclic core is giving a low yield and a complex mixture of products. How can this key step be optimized?

Possible Causes:

• Base Selection and Stoichiometry: The choice and amount of base are critical for the deprotonation steps in the Michael-Claisen reaction sequence. Using an inappropriate base can lead to side reactions or incomplete reaction.

• Reaction Temperature: The temperature profile of the reaction is crucial. Some steps may require low temperatures to control reactivity, while others may need heating to drive the reaction to completion.

• Purity of Starting Materials: The enone and the biaryl annulation donor must be of high purity. Impurities can interfere with the delicate sequence of reactions.

• Diastereoselectivity: The annulation can lead to the formation of multiple diastereomers, complicating the product mixture and reducing the yield of the desired isomer.

Solutions:

• Optimize Base and Reaction Conditions:

  • The use of a combination of bases, such as LiTMP and MgBr₂·OEt₂, has been reported to be effective.[3]

  • Carefully control the temperature at each stage of the reaction, from the initial deprotonation at low temperature to the final aromatization step which may require heating.[3]

• Ensure High Purity of Reactants:

  • Rigorously purify the enone and the biaryl annulation donor before use.

• Improve Diastereoselectivity:

  • The choice of solvent can influence the diastereoselectivity of the reaction.

  • Careful analysis of the product mixture by NMR can help to identify the different diastereomers and guide further optimization of the reaction conditions.

Frequently Asked Questions (FAQs)

Q1: What is the overall synthetic strategy for hibarimicinone, the aglycone of Hibarimicin B?

A1: The total synthesis of hibarimicinone has been achieved through a convergent, two-directional strategy.[3][4] The key steps involve the synthesis of a central, sterically hindered biaryl core, followed by a two-directional double annulation with a chiral enone to construct the complex polycyclic system.

Q2: Why is the atropisomerism of the central biaryl bond a significant challenge?

A2: The biaryl bond in hibarimicinone is tetra-ortho-substituted, which creates a high barrier to rotation, resulting in stable atropisomers.[3] The natural product exists as a single atropisomer, so controlling this axial chirality is a critical aspect of the total synthesis. Heating can cause isomerization to the unnatural atropisomer.

Q3: What are the key bond formations in the synthesis of the hibarimicinone core?

A3: The key bond formations are:

• C-C bond formation to create the biaryl core: This is typically achieved through an oxidative homocoupling of an aryllithium species.[3]

• Multiple C-C and C-O bond formations in the annulation steps: A double Michael-Dieckmann type cyclization (Hauser annulation) or a Michael-Claisen reaction sequence is used to build the surrounding rings.[3][5]

Q4: Are there any particularly sensitive functional groups or intermediates to be aware of?

A4: Yes, the aryllithium intermediates are highly reactive and sensitive to moisture and air. The polycyclic hydroquinone (B1673460) systems can be sensitive to oxidation. Careful selection of protecting groups is necessary to mask reactive functional groups throughout the synthesis.

Data Presentation

Table 1: Summary of Yields for Key Steps in the Synthesis of Hibarimicinone (based on Liau et al., 2012) [3]

Step No.	Reaction Description	Starting Material	Product	Reported Yield (%)
1	O-methylation, Dakin oxidation, MOM protection	5-methylvanillin (21)	Trialkoxytoluene (22)	-
2	Ortho-lithiation and FeCl₃-mediated oxidative dimerization	Trialkoxytoluene (22)	Biaryl (±)-23	-
3	Bromination and acylation	Biaryl (±)-23	Bis-ortho-toluate (±)-24	-
4	Bis-Michael–Claisen reaction and aromatization	Enone (+)-9 and bis-benzyl fluoride (B91410) (±)-25	Protected HMP-Y1 atropisomers (-)-27a and (+)-27b	-
5	Desymmetrization of protected HMP-Y1	(-)-27a	Mono-oxidized product	-
6	Unsymmetrical two-directional double annulation	Mono-oxidized biaryl and enone (+)-9	Protected hibarimicinone	50-59
7	Deprotection and final steps	Protected hibarimicinone	Hibarimicinone (2a)	81 (two steps)

Note: The yields for some intermediate steps were not explicitly stated in the main text of the publication and would be found in the supporting information.

Experimental Protocols

Disclaimer: These are representative protocols based on the published literature and should be adapted and optimized for specific laboratory conditions. All reactions should be carried out by trained personnel in a well-ventilated fume hood under an inert atmosphere where specified.

Protocol 1: FeCl₃-Mediated Oxidative Dimerization of an Aryllithium Species

This protocol is a general representation for the formation of a biaryl bond.

• Preparation of the Aryllithium: A solution of the aryl halide (1.0 eq) in anhydrous THF (0.1 M) is cooled to -78 °C under an argon atmosphere. A solution of n-butyllithium (1.1 eq) in hexanes is added dropwise over 10 minutes. The resulting mixture is stirred at -78 °C for 1 hour.

• Oxidative Coupling: A solution of anhydrous FeCl₃ (1.2 eq) in anhydrous THF (0.2 M) is added dropwise to the aryllithium solution at -78 °C over 20 minutes. The reaction mixture is stirred at -78 °C for 2 hours and then allowed to warm to room temperature overnight.

• Work-up and Purification: The reaction is quenched by the slow addition of saturated aqueous NH₄Cl solution (50 mL). The mixture is extracted with ethyl acetate (B1210297) (3 x 50 mL). The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel (e.g., hexanes/ethyl acetate gradient) to afford the desired biaryl product.

Protocol 2: Michael-Dieckmann Type Cyclization (Hauser Annulation)

This protocol describes a general procedure for the annulation of a phthalide (B148349) with a Michael acceptor.

• Anion Formation: A solution of the phthalide (1.0 eq) in anhydrous THF (0.2 M) is added dropwise to a solution of a strong base, such as lithium diisopropylamide (LDA) (1.1 eq), in THF at -78 °C under an argon atmosphere. The mixture is stirred at -78 °C for 30 minutes.

• Michael Addition: A solution of the α,β-unsaturated Michael acceptor (1.0 eq) in anhydrous THF (0.5 M) is added dropwise to the phthalide anion solution at -78 °C. The reaction mixture is stirred at -78 °C for 2 hours.

• Dieckmann Cyclization: The reaction mixture is allowed to warm to room temperature and stirred for 12-16 hours to effect the intramolecular cyclization.

• Work-up and Purification: The reaction is quenched with saturated aqueous NH₄Cl solution and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated. The crude product is purified by column chromatography on silica gel to yield the annulated product.

Visualizations

Caption: High-level workflow for the total synthesis of Hibarimicin B.

Caption: Key steps in the Hauser-Kraus annulation reaction.

Caption: A logical workflow for troubleshooting low-yield reactions.

References

• 1. Separation of atropisomers by chiral liquid chromatography and thermodynamic analysis of separation mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. molnar-institute.com [molnar-institute.com]
• 3. Total Syntheses of HMP-Y1, Hibarimicinone, and HMP-P1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Total syntheses of HMP-Y1, hibarimicinone, and HMP-P1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Total synthesis of hibarimicinone, a v-Src tyrosine kinase inhibitor possessing the pseudo-dimer structure of tetracycline - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Hibarimicin B and its Analogues

This technical support center provides troubleshooting guides and Frequently Asked Questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the purification of Hibarimicin B and its analogues.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the purification of Hibarimicin B and its analogues?

The main challenges stem from the inherent complexity of these molecules and the fermentation process used for their production. Key difficulties include:

• Structural Similarity: Hibarimicin B is part of a family of closely related analogues produced by Microbispora rosea, making their separation challenging due to similar polarities and molecular weights.

• Co-eluting Impurities: The fermentation broth contains a complex mixture of media components, metabolic byproducts, and other secondary metabolites that can co-elute with the target compounds.

• Compound Instability: Hibarimicins, like many complex natural products, can be sensitive to pH, temperature, and light, potentially leading to degradation during the lengthy purification process.

• Low Titer: The concentration of Hibarimicin B in the fermentation broth is often low, requiring efficient extraction and concentration steps, which can also concentrate impurities.

Q2: What types of impurities are commonly encountered during Hibarimicin B purification?

While specific impurity profiling for Hibarimicin B is not extensively published, based on its production in Microbispora rosea fermentation, common impurities may include:

• Hibarimicin Analogues: Other members of the hibarimicin family with minor structural variations.

• Media Components: Sugars, peptides, and salts from the fermentation medium.

• Metabolic Byproducts: Organic acids and other secondary metabolites produced by the microorganism.

• Degradation Products: Resulting from the breakdown of Hibarimicin B or its analogues during extraction and purification.

• Cellular Debris: If cell lysis occurs during fermentation or extraction.

Q3: What are the recommended storage conditions for Hibarimicin B and its analogues?

To minimize degradation, purified Hibarimicin B and its analogues should be stored as a dry powder at low temperatures (-20°C or below) and protected from light. For solutions, it is advisable to use a buffered system within a stable pH range (if determined) and store at -80°C for long-term stability. Repeated freeze-thaw cycles should be avoided.

Troubleshooting Guides

Problem 1: Low Yield of Purified Hibarimicin B

Possible Cause	Troubleshooting Steps
Incomplete Extraction	Optimize the extraction solvent system and duration. Consider multi-step extractions to ensure complete recovery from the fermentation broth or mycelia.
Degradation during Purification	Monitor temperature and pH throughout the purification process. Work quickly and in a cold environment when possible. Use buffers to maintain a stable pH.
Loss during Chromatography	Ensure proper column packing and equilibration. Optimize the mobile phase to prevent irreversible binding to the stationary phase. Check for sample precipitation on the column.
Inefficient Fraction Collection	Use a fraction collector with precise timing and volume collection. Monitor the elution profile closely using UV detection or other appropriate methods.

Problem 2: Poor Resolution of Hibarimicin B from its Analogues in HPLC

Possible Cause	Troubleshooting Steps
Inappropriate Stationary Phase	Experiment with different column chemistries (e.g., C18, C8, Phenyl-Hexyl) to exploit subtle differences in hydrophobicity and aromatic interactions.
Suboptimal Mobile Phase	Systematically vary the organic modifier (e.g., acetonitrile (B52724) vs. methanol) and its concentration. A shallower gradient can often improve the separation of closely eluting peaks.
pH of the Mobile Phase	Adjusting the pH of the aqueous component of the mobile phase can alter the ionization state of the hibarimicins and improve separation.
Column Overloading	Reduce the amount of sample injected onto the column. Overloading leads to peak broadening and loss of resolution.
Temperature Effects	Varying the column temperature can sometimes improve the resolution between closely related compounds.

Data Presentation

Table 1: Representative Purification Summary for Hibarimicin B

Disclaimer: The following data is a representative example and may not reflect the actual yields and purity from a specific process. Actual values will vary depending on the fermentation conditions and purification protocol.

Purification Step	Total Solids (g)	Hibarimicin B (mg)	Purity (%)	Yield (%)
Crude Extract	100	500	0.5	100
Solvent Partitioning	20	450	2.25	90
Silica (B1680970) Gel Chromatography	5	350	7	70
Preparative HPLC	0.2	150	75	30
Final Crystallization	0.1	100	>98	20

Experimental Protocols

General Protocol for the Isolation of Hibarimicin B from Microbispora rosea

This protocol is based on the initial isolation of hibarimicins and should be optimized for specific laboratory conditions.

• Fermentation and Extraction:

  • Culture Microbispora rosea in a suitable production medium.

  • After fermentation, separate the mycelia from the broth by centrifugation or filtration.

  • Extract the mycelial cake and the supernatant separately with a suitable organic solvent (e.g., ethyl acetate (B1210297) or methanol).

  • Combine the organic extracts and concentrate under reduced pressure to obtain the crude extract.

• Solvent Partitioning:

  • Dissolve the crude extract in a mixture of methanol (B129727) and water.

  • Perform a liquid-liquid extraction with a non-polar solvent (e.g., hexane) to remove lipids.

  • Subsequently, extract the aqueous methanol layer with a solvent of intermediate polarity (e.g., ethyl acetate) to enrich the hibarimicin fraction.

• Chromatographic Purification (Multi-step):

  • Silica Gel Chromatography:

    • Subject the enriched fraction to column chromatography on silica gel.

    • Elute with a gradient of increasing polarity (e.g., chloroform-methanol or hexane-ethyl acetate) to separate the hibarimicin complex from other compounds.

  • Sephadex LH-20 Chromatography:

    • Further purify the hibarimicin-containing fractions using size-exclusion chromatography on Sephadex LH-20 with a suitable solvent (e.g., methanol) to remove smaller or larger impurities.

  • Preparative High-Performance Liquid Chromatography (HPLC):

    • Perform final purification using preparative reverse-phase HPLC (e.g., on a C18 column).

    • Use a gradient of acetonitrile or methanol in water (often with a modifier like formic acid or TFA to improve peak shape) to separate Hibarimicin B from its analogues.

• Final Purification:

  • Combine the pure fractions of Hibarimicin B and concentrate under reduced pressure.

  • If possible, crystallize the purified compound from a suitable solvent system to achieve high purity.

Mandatory Visualization

Caption: General workflow for the purification of Hibarimicin B.

Caption: Troubleshooting logic for low purity of Hibarimicin B.

Technical Support Center: Addressing Hibarimicin B Off-Target Effects in Cell-Based Assays

Frequently Asked Questions (FAQs)

Q1: What is Hibarimicin B and what is its known on-target activity?

A1: Hibarimicin B is a natural product isolated from Microbispora rosea subsp. hibaria.[1] It is a member of the hibarimicin family of compounds which possess a complex polyketide structure.[2][3] The primary known on-target activity of Hibarimicin B is the inhibition of v-Src tyrosine kinase.[4] It acts as a competitive inhibitor of ATP binding to the v-Src kinase.[4]

Q2: What are off-target effects and why are they a concern with kinase inhibitors like Hibarimicin B?

A2: Off-target effects occur when a compound, such as Hibarimicin B, interacts with unintended biological molecules in addition to its primary target (e.g., v-Src).[5] This is a common challenge with kinase inhibitors due to the structural similarity of the ATP-binding site across the human kinome.[6] These unintended interactions can lead to misleading experimental results, cytotoxicity, or the activation of compensatory signaling pathways, complicating the interpretation of the compound's specific effects.[5]

Q3: I'm observing a significant decrease in cell viability at concentrations where I expect to see specific inhibition of v-Src signaling. Could this be an off-target effect?

A3: Yes, this is a classic indicator of potential off-target effects or compound-induced cytotoxicity. It is crucial to determine the therapeutic window of your compound, which is the concentration range where you observe on-target effects without significant general toxicity. A narrow therapeutic window suggests that off-target effects may be contributing to the observed phenotype.

Q4: How can I distinguish between on-target and off-target effects of Hibarimicin B in my cell-based assay?

A4: A multi-pronged approach is essential for distinguishing on-target from off-target effects. Key strategies include:

• Target Knockdown/Knockout: Use techniques like siRNA or CRISPR to reduce or eliminate the expression of the intended target (v-Src). If Hibarimicin B still elicits the same effect in these cells, it is likely due to off-target interactions.

• Rescue Experiments: In a target knockdown/knockout background, introduce a version of the target that is resistant to the inhibitor (e.g., a mutant v-Src that doesn't bind Hibarimicin B). If this "rescues" the cells from the compound's effects, it strongly supports an on-target mechanism.

• Use of Structurally Related Inactive Analogs: If available, test a structurally similar hibarimicin analog that is known to be inactive against v-Src. If this analog produces a similar cellular phenotype, it points towards an off-target effect related to the compound's chemical scaffold.

• Orthogonal Assays: Employ a different assay that measures the same biological endpoint but through a different mechanism. For example, if you are observing decreased cell proliferation with an MTT assay, you could validate this with a BrdU incorporation assay.[7][8]

Q5: What are the best practices for setting up my cell-based assays to minimize the risk of misinterpreting off-target effects?

A5: To ensure the reliability of your results, consider the following:

• Dose-Response Curves: Always perform a full dose-response curve for your compound to identify the optimal concentration range.

• Appropriate Controls: Include vehicle controls (e.g., DMSO), untreated controls, and positive controls (a known inhibitor of the pathway).

• Cell Line Selection: Use cell lines where the target is expressed and known to be active. As a control, you can use a cell line that does not express the target.

• Time-Course Experiments: Evaluate the effects of the compound at different time points to understand the kinetics of the cellular response.

• Confirm Target Engagement: Whenever possible, use an assay to confirm that Hibarimicin B is engaging with v-Src in your cells at the concentrations used. This could involve a cellular thermal shift assay (CETSA) or an immunoassay for downstream target phosphorylation.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
High cytotoxicity observed at concentrations expected to be specific for v-Src inhibition.	The compound has a narrow therapeutic window and is causing general cellular toxicity.	Determine the IC50 for v-Src inhibition and the CC50 (cytotoxic concentration 50%) using a cell viability assay (e.g., MTT). If these values are very close, consider using lower concentrations and more sensitive downstream readouts of v-Src activity.
The observed cytotoxicity is due to inhibition of other essential kinases.	Perform a kinome-wide selectivity screen to identify potential off-target kinases.[5]
The compound is unstable in cell culture media, leading to toxic degradation products.[9]	Assess the stability of Hibarimicin B in your specific media over the time course of your experiment using methods like HPLC-MS.
Inconsistent or non-reproducible results between experiments.	Variability in cell culture conditions (e.g., cell passage number, confluency).	Standardize all cell culture parameters and ensure cells are healthy and in the logarithmic growth phase.
Inaccurate pipetting or compound dilution.	Use calibrated pipettes and prepare fresh serial dilutions for each experiment.
Contamination of cell cultures.	Regularly test for mycoplasma and other contaminants.
Observed phenotype (e.g., decreased proliferation) is independent of v-Src expression.	The phenotype is a result of an off-target effect.	Perform a target knockdown experiment using siRNA against v-Src. If the phenotype persists in the absence of the target, it is an off-target effect.
The cell line used has redundant signaling pathways that compensate for v-Src inhibition.	Use a cell line that is known to be highly dependent on v-Src signaling.
Downstream signaling of v-Src is inhibited, but an unexpected phenotype is observed.	Hibarimicin B is hitting another target that is responsible for the unexpected phenotype.	Use orthogonal assays to confirm the phenotype. Perform a "rescue" experiment by overexpressing a drug-resistant mutant of v-Src. If the primary phenotype is rescued but the unexpected phenotype remains, it is likely an off-target effect.
The phenotype is a downstream consequence of v-Src inhibition that was not previously characterized.	Consult the literature and pathway analysis tools to explore potential connections between v-Src and the observed phenotype.

Experimental Protocols

MTT Cell Viability Assay

This assay measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• 96-well plate with cultured cells

• Hibarimicin B

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[7]

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Prepare serial dilutions of Hibarimicin B in culture medium and add to the wells. Include vehicle-only controls.

• Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C.[10]

• Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Read the absorbance at 570 nm using a microplate reader.[11]

Western Blot for Phospho-Src

This protocol allows for the detection of the phosphorylation status of Src kinase, a direct indicator of its activity.

Materials:

• Cultured cells treated with Hibarimicin B

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies (anti-phospho-Src and anti-total-Src)

• HRP-conjugated secondary antibody

• ECL detection reagent

Procedure:

• Treat cells with Hibarimicin B for the desired time.

• Lyse the cells in ice-cold lysis buffer.

• Determine the protein concentration of the lysates using a BCA assay.

• Denature equal amounts of protein by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with the primary antibody (e.g., anti-phospho-Src) overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using an ECL reagent and an imaging system.

• Strip the membrane and re-probe with an anti-total-Src antibody as a loading control.

siRNA-Mediated Knockdown of v-Src

This protocol describes how to reduce the expression of v-Src using small interfering RNA (siRNA).

Materials:

• v-Src specific siRNA and a non-targeting control siRNA

• Lipofectamine RNAiMAX or a similar transfection reagent[12]

• Opti-MEM reduced-serum medium

• Cultured cells

Procedure:

• Seed cells in a 6-well plate so they are 60-80% confluent at the time of transfection.

• For each well, dilute 20-80 pmols of siRNA into 100 µL of Opti-MEM.[13]

• In a separate tube, dilute 2-8 µL of Lipofectamine RNAiMAX into 100 µL of Opti-MEM and incubate for 5 minutes.[13]

• Combine the diluted siRNA and Lipofectamine RNAiMAX solutions and incubate for 15-20 minutes at room temperature to form complexes.

• Add the siRNA-lipid complexes to the cells.

• Incubate the cells for 24-72 hours before proceeding with your experiment (e.g., treatment with Hibarimicin B and subsequent viability or signaling assays).

• Validate the knockdown efficiency by Western blot or qPCR.

Visualizations

Caption: Hypothetical signaling of Hibarimicin B.

References

• 1. Signal transduction inhibitors, hibarimicins, A, B, C, D and G produced by Microbispora. I. Taxonomy, fermentation, isolation and physico-chemical and biological properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Signal transduction inhibitors, hibarimicins A, B, C, D and G produced by Microbispora. II. Structural studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Hibarimicinone - Wikipedia [en.wikipedia.org]
• 4. Effects of hibarimicins and hibarimicin-related compounds produced by Microbispora on v-Src kinase activity and growth and differentiation of human myeloid leukemia HL-60 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. MTT assay protocol | Abcam [abcam.com]
• 8. BrdU Labeling & Detection Protocol | Thermo Fisher Scientific - JP [thermofisher.com]
• 9. benchchem.com [benchchem.com]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - TW [thermofisher.com]
• 12. genscript.com [genscript.com]
• 13. datasheets.scbt.com [datasheets.scbt.com]

Technical Support Center: Overcoming Resistance to Hibarimicin B

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering resistance to Hibarimicin B in bacterial strains.

Troubleshooting Guides

This section addresses specific issues that may arise during experiments with Hibarimicin B, providing potential causes and suggested solutions in a question-and-answer format.

Issue 1: Decreased Susceptibility or Increased Minimum Inhibitory Concentration (MIC) of Hibarimicin B

• Question: We have observed a significant increase in the MIC of Hibarimicin B against our bacterial strain after repeated exposure. What are the potential causes and how can we investigate this?

• Answer: An increase in the MIC strongly suggests the development of resistance. The primary suspected mechanisms, based on general principles of antibiotic resistance, include:

  • Target Modification: Alterations in the bacterial target of Hibarimicin B. Although the precise target is not fully elucidated, its activity as a tyrosine kinase inhibitor suggests a protein kinase may be involved.[1][2][3]

  • Active Efflux: Increased expression of efflux pumps that actively remove Hibarimicin B from the bacterial cell.[4][5]

  • Enzymatic Inactivation: The bacteria may have acquired the ability to enzymatically degrade or modify Hibarimicin B.

  • Changes in Cell Permeability: Alterations in the bacterial cell wall or membrane that prevent Hibarimicin B from reaching its intracellular target.[5]

  Troubleshooting Workflow:

  Caption: Workflow for investigating increased MIC of Hibarimicin B.

Issue 2: Heterogeneous Response to Hibarimicin B within a Bacterial Population

• Question: Our bacterial culture shows a heterogeneous response to Hibarimicin B, with a subpopulation of cells appearing resistant. How can we isolate and characterize these resistant variants?

• Answer: This phenomenon, known as heteroresistance, can be a precursor to stable resistance. To address this:

  • Isolate Resistant Subpopulations: Plate the treated culture on agar (B569324) containing a concentration of Hibarimicin B that inhibits the majority of the population. Colonies that grow are likely resistant variants.

  • Confirm Resistance: Pick individual colonies and determine their MIC for Hibarimicin B to confirm a stable resistant phenotype.

  • Characterize Genotypically: Perform whole-genome sequencing on the resistant isolates and compare them to the parental (susceptible) strain to identify genetic differences (mutations, insertions, deletions).

Frequently Asked Questions (FAQs)

Q1: What are the known or hypothesized mechanisms of action for Hibarimicin B?

A1: Hibarimicin B has been shown to be a potent inhibitor of v-Src tyrosine kinase.[1] Its antibacterial activity against Gram-positive bacteria likely stems from the inhibition of a critical bacterial signaling pathway, possibly involving a bacterial tyrosine kinase or a similar ATP-binding protein.[1][3]

Q2: Are there known mechanisms of bacterial resistance to Hibarimicin B?

A2: To date, specific mechanisms of resistance to Hibarimicin B have not been extensively documented in the literature. However, based on its chemical class (aromatic polyketide) and its mechanism of action as a kinase inhibitor, we can hypothesize several potential resistance mechanisms:

• Target Modification: Mutations in the gene encoding the target kinase that reduce the binding affinity of Hibarimicin B.

• Efflux Pumps: Overexpression of broad-spectrum efflux pumps that can recognize and expel Hibarimicin B.

• Bypass Pathways: Activation of alternative signaling pathways that compensate for the inhibition of the primary target by Hibarimicin B.

Q3: How can we overcome or mitigate the development of resistance to Hibarimicin B in our experiments?

A3: Several strategies can be employed:

• Combination Therapy: Use Hibarimicin B in combination with other antibiotics that have different mechanisms of action. This can create synergistic effects and reduce the likelihood of resistance emerging.

• Dosing Strategy: Utilize an optimal dosing strategy that maintains a concentration of Hibarimicin B well above the MIC for a sufficient duration to eradicate the bacterial population before resistant mutants can arise.

• Efflux Pump Inhibitors: If resistance is found to be mediated by efflux pumps, co-administration of an efflux pump inhibitor could restore susceptibility.

Data Presentation

Table 1: Example MIC Data for Hibarimicin B Against a Bacterial Strain Over Time

Passage Number	Hibarimicin B MIC (µg/mL)	Fold Change in MIC
1	0.5	1
5	1	2
10	4	8
15	16	32
20	64	128

Table 2: Hypothetical Gene Mutations Identified in Hibarimicin B-Resistant Strains

Gene	Locus Tag	Predicted Function	Mutation
ser/thr_kinase	BSU_12345	Serine/Threonine Protein Kinase	A123T
abc_transporter	BSU_67890	ABC Transporter ATP-binding protein	Promoter upregulation
mfs_transporter	BSU_11223	Major Facilitator Superfamily Transporter	Promoter upregulation

Experimental Protocols

Protocol 1: Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

• Prepare Bacterial Inoculum: Culture the bacterial strain overnight in appropriate broth media. Dilute the culture to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the test wells.

• Prepare Hibarimicin B Dilutions: Perform a two-fold serial dilution of Hibarimicin B in broth in a 96-well microtiter plate. Include a growth control (no antibiotic) and a sterility control (no bacteria).

• Inoculate Plate: Add the prepared bacterial inoculum to each well containing the Hibarimicin B dilutions.

• Incubate: Incubate the plate at the optimal temperature for the bacterial strain for 16-20 hours.

• Determine MIC: The MIC is the lowest concentration of Hibarimicin B that completely inhibits visible bacterial growth.

Protocol 2: Whole-Genome Sequencing of Resistant and Susceptible Strains

• Genomic DNA Extraction: Isolate high-quality genomic DNA from both the parental (susceptible) and the resistant bacterial strains.

• Library Preparation: Prepare sequencing libraries from the extracted genomic DNA according to the manufacturer's protocol for the chosen sequencing platform (e.g., Illumina).

• Sequencing: Sequence the prepared libraries to a sufficient depth of coverage (e.g., >50x).

• Data Analysis:

  • Align the sequencing reads from the resistant strain to the genome of the susceptible strain (or a reference genome).

  • Identify single nucleotide polymorphisms (SNPs), insertions, and deletions (indels) that are unique to the resistant strain.

  • Annotate the identified mutations to determine the affected genes and potential functional consequences.

Visualizations

Caption: Hypothesized mechanisms of action and resistance to Hibarimicin B.

References

• 1. Effects of hibarimicins and hibarimicin-related compounds produced by Microbispora on v-Src kinase activity and growth and differentiation of human myeloid leukemia HL-60 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Signal transduction inhibitors, hibarimicins A, B, C, D and G produced by Microbispora. II. Structural studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Signal transduction inhibitors, hibarimicins, A, B, C, D and G produced by Microbispora. I. Taxonomy, fermentation, isolation and physico-chemical and biological properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. An overview of the antimicrobial resistance mechanisms of bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Resistance mechanisms – Antibiotic resistance – ReAct [reactgroup.org]

Technical Support Center: Optimizing Hibarimicin B Dosage and Treatment Duration in Cell Culture

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for optimizing the use of Hibarimicin B in cell culture experiments. Here you will find frequently asked questions (FAQs), troubleshooting guides, and detailed experimental protocols to address common challenges and ensure reliable and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is Hibarimicin B and what is its mechanism of action?

A1: Hibarimicin B is a natural product that functions as a potent inhibitor of tyrosine kinases.[1] Specifically, it has been shown to selectively inhibit the activity of v-Src tyrosine kinase.[2] By targeting Src kinase, Hibarimicin B can interfere with downstream signaling pathways that are crucial for cell proliferation, survival, and differentiation.[1][3] This makes it a compound of interest for cancer research.

Q2: What is a good starting concentration for Hibarimicin B in my cell line?

A2: The optimal concentration of Hibarimicin B is highly dependent on the specific cell line being used. A good starting point is to perform a dose-response experiment to determine the half-maximal inhibitory concentration (IC50). Based on available data, a broad range of concentrations, for instance from 1 nM to 10 µM, can be tested initially.[4] For subsequent experiments, it is advisable to use concentrations around the determined IC50 value.

Q3: How long should I treat my cells with Hibarimicin B?

A3: The ideal treatment duration with Hibarimicin B will vary depending on the experimental goals and the cell line's doubling time. For initial experiments, a 24 to 72-hour treatment period is a common starting point. It is crucial to perform a time-course experiment to determine the minimum time required to observe the desired effect, which will help to minimize potential off-target effects and cytotoxicity.[5]

Q4: What solvent should I use to dissolve Hibarimicin B?

Data Presentation

Table 1: Example IC50 Values for a Hypothetical Tyrosine Kinase Inhibitor

Cell Line	Cancer Type	IC50 (µM)
HL-60	Human Myeloid Leukemia	0.5
B16-F10	Mouse Melanoma	1.2
A431	Human Epidermoid Carcinoma	5.8
MCF-7	Human Breast Adenocarcinoma	10.3

Note: These are example values for illustrative purposes. The actual IC50 for Hibarimicin B must be determined experimentally for your specific cell line.

Experimental Protocols

Protocol 1: Determination of IC50 using MTT Assay

This protocol outlines the steps to determine the concentration of Hibarimicin B that inhibits cell growth by 50%.

• Cell Seeding: Seed your cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Drug Preparation: Prepare a series of dilutions of Hibarimicin B in your complete cell culture medium. It is recommended to perform a serial dilution to cover a wide range of concentrations (e.g., 0.01 µM to 100 µM).

• Treatment: Remove the overnight culture medium from the cells and replace it with the medium containing the different concentrations of Hibarimicin B. Include a vehicle control (medium with the same concentration of solvent used to dissolve the drug) and a no-treatment control.

• Incubation: Incubate the plate for a predetermined duration (e.g., 48 or 72 hours) in a suitable incubator (37°C, 5% CO2).

• MTT Addition: Add MTT reagent to each well and incubate for 2-4 hours, allowing the viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or a specialized detergent-based solution) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of each well at a specific wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the drug concentration and use a non-linear regression to determine the IC50 value.

Mandatory Visualizations

Caption: Simplified signaling pathway of Hibarimicin B's inhibitory action on Src Kinase.

Caption: Experimental workflow for optimizing Hibarimicin B dosage and treatment duration.

Troubleshooting Guide

Issue 1: High variability between replicate wells in my cell viability assay.

• Possible Cause 1: Inconsistent Cell Seeding.

  • Solution: Ensure you have a homogenous single-cell suspension before seeding. Mix the cell suspension thoroughly before pipetting into each well. Consider using a multichannel pipette for more consistent dispensing.

• Possible Cause 2: Edge Effects in the 96-well plate.

  • Solution: Avoid using the outer wells of the plate for experimental samples as they are more prone to evaporation. Fill the peripheral wells with sterile PBS or medium to create a humidity barrier.

• Possible Cause 3: Inaccurate Pipetting of Hibarimicin B.

  • Solution: Use calibrated pipettes and ensure proper pipetting technique. When preparing serial dilutions, mix each dilution step thoroughly.

Issue 2: My cells are dying even at very low concentrations of Hibarimicin B.

• Possible Cause 1: Solvent Toxicity.

  • Solution: Ensure the final concentration of your solvent (e.g., DMSO) in the culture medium is below the toxic threshold for your specific cell line (typically <0.1-0.5%).[5] Run a solvent control (cells treated with the highest concentration of the solvent used in your experiment) to assess its toxicity.

• Possible Cause 2: High Sensitivity of the Cell Line.

  • Solution: Some cell lines are inherently more sensitive to certain compounds. Test an even lower range of Hibarimicin B concentrations. Also, consider reducing the treatment duration.

• Possible Cause 3: Poor Cell Health.

  • Solution: Ensure your cells are healthy and in the logarithmic growth phase before starting the experiment.[6] Avoid using cells that are over-confluent or have been in culture for a high number of passages.

Issue 3: I am not observing any effect of Hibarimicin B, even at high concentrations.

• Possible Cause 1: Compound Instability or Degradation.

  • Solution: Ensure that the Hibarimicin B stock solution has been stored correctly according to the manufacturer's instructions. Prepare fresh dilutions from the stock for each experiment. Avoid repeated freeze-thaw cycles of the stock solution.[5]

• Possible Cause 2: Cell Line Resistance.

  • Solution: The cell line you are using may be resistant to Src kinase inhibition or may have alternative compensatory signaling pathways. Consider using a different cell line that is known to be sensitive to Src inhibitors. You can also perform a western blot to confirm that Src phosphorylation is indeed inhibited by Hibarimicin B in your cell line.

• Possible Cause 3: Sub-optimal Treatment Duration.

  • Solution: The effect of the inhibitor may not be apparent at the time point you have chosen. Perform a time-course experiment to assess the effects of Hibarimicin B at different time points (e.g., 24, 48, and 72 hours).

Caption: A logical flowchart for troubleshooting common issues with Hibarimicin B experiments.

References

• 1. Signal transduction inhibitors, hibarimicins, A, B, C, D and G produced by Microbispora. I. Taxonomy, fermentation, isolation and physico-chemical and biological properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of hibarimicins and hibarimicin-related compounds produced by Microbispora on v-Src kinase activity and growth and differentiation of human myeloid leukemia HL-60 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. sorger.med.harvard.edu [sorger.med.harvard.edu]
• 5. benchchem.com [benchchem.com]
• 6. Protocol to identify small-molecule inhibitors against cancer drug resistance - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Refining Analytical Methods for Hibarimicin B Detection and Quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in refining their analytical methods for the detection and quantification of Hibarimicin B.

Frequently Asked Questions (FAQs)

Sample Preparation

Q1: What is the recommended procedure for extracting Hibarimicin B from a fermentation broth?

A1: A common method for extracting polyketides like Hibarimicin B from fermentation broths involves liquid-liquid extraction or solid-phase extraction (SPE). For liquid-liquid extraction, after separating the mycelium from the broth by centrifugation or filtration, the supernatant can be extracted with a water-immiscible organic solvent such as ethyl acetate (B1210297) or butanol. The organic phase is then collected and evaporated to dryness. For SPE, the clarified broth can be passed through a C18 cartridge, washed with water to remove polar impurities, and then eluted with methanol (B129727) or acetonitrile (B52724).

Q2: How should I prepare Hibarimicin B for injection into an HPLC system?

A2: After extraction, the dried residue should be reconstituted in a solvent that is compatible with the initial mobile phase of your HPLC method. A common choice is a mixture of the mobile phase solvents, such as 50:50 acetonitrile:water. It is crucial to filter the reconstituted sample through a 0.22 µm syringe filter before injection to remove any particulate matter that could clog the HPLC system.

Q3: What are the best practices for storing Hibarimicin B samples and standards to prevent degradation?

A3: Hibarimicin B, being a complex polyketide with multiple functional groups, may be susceptible to degradation by light, heat, and extreme pH.[1][2] It is recommended to store stock solutions and prepared samples in amber vials at -20°C or lower to minimize degradation.[1][2] Avoid repeated freeze-thaw cycles. For short-term storage (e.g., in an autosampler), maintaining the temperature at 4°C is advisable.

Chromatography

Q4: What type of HPLC column is suitable for the analysis of Hibarimicin B?

A4: A reversed-phase C18 column is a good starting point for the separation of Hibarimicin B. Given its large and complex structure, a column with a pore size of 100 Å or larger may provide better peak shape. The particle size should be chosen based on the desired efficiency and the pressure limits of the HPLC system (e.g., 5 µm for standard HPLC, sub-2 µm for UHPLC).

Q5: What mobile phase composition is recommended for Hibarimicin B analysis?

A5: A gradient elution with acetonitrile and water is a common choice for separating complex natural products.[3] Both solvents should be of HPLC or LC-MS grade. Adding a small amount of an acid, such as 0.1% formic acid or acetic acid, to the mobile phase can help to improve peak shape by suppressing the ionization of acidic functional groups and minimizing interactions with residual silanols on the stationary phase.[4][5]

Mass Spectrometry

Q6: Which ionization technique is most suitable for the mass spectrometric detection of Hibarimicin B?

A6: Electrospray ionization (ESI) is a soft ionization technique well-suited for large and relatively polar molecules like Hibarimicin B and is commonly used for the analysis of polyketides.[1][6] It typically produces protonated molecules [M+H]+ in positive ion mode or deprotonated molecules [M-H]- in negative ion mode with minimal fragmentation. Atmospheric pressure chemical ionization (APCI) could also be considered if the compound is less polar.[1]

Q7: How can I improve the sensitivity of my LC-MS method for Hibarimicin B?

A7: To enhance sensitivity, ensure optimal ionization by adjusting the mobile phase pH to favor the formation of either protonated or deprotonated species. The use of a mobile phase additive like formic acid can promote protonation in positive ion mode.[6] Optimizing the mass spectrometer's source parameters, such as capillary voltage, gas flow rates, and temperature, is also critical. A well-developed sample preparation method that effectively removes matrix interferences will also contribute to better sensitivity.[7]

Troubleshooting Guide

Issue: Poor Peak Shape (Tailing or Fronting)

Q: My Hibarimicin B peak is tailing significantly. What could be the cause and how can I fix it?

A: Peak tailing for a complex molecule like Hibarimicin B is often due to secondary interactions with the stationary phase, particularly with residual silanol (B1196071) groups.[8][9] Here are some troubleshooting steps:

• Adjust Mobile Phase pH: Lowering the pH of the mobile phase (e.g., by adding 0.1% formic acid) can suppress the ionization of silanol groups and reduce these interactions.[9]

• Use a Different Column: Consider using a column with a highly inert stationary phase (end-capped) or a different chemistry (e.g., a phenyl-hexyl column).

• Check for Column Overload: Inject a dilution of your sample. If the peak shape improves, you may be overloading the column. Reduce the injection volume or the sample concentration.[9]

Issue: Low Sensitivity or No Peak Detected

Q: I am not seeing a peak for Hibarimicin B, or the signal is very low. What should I check?

A: This issue can arise from several factors, from sample preparation to instrument settings:

• Sample Degradation: Ensure that your sample has been stored properly and has not degraded. Prepare a fresh standard to verify. The stability of polyketide antibiotics can be limited, especially in solution.[1][2]

• Incorrect Mass Spectrometer Settings: Verify that you are monitoring the correct m/z for the expected adduct of Hibarimicin B (e.g., [M+H]+, [M+Na]+). Optimize the source parameters for your specific compound and flow rate.

• Sample Loss During Preparation: Evaluate your extraction and sample preparation steps for potential losses. Perform a recovery experiment by spiking a blank matrix with a known amount of Hibarimicin B.

• Matrix Effects: Co-eluting compounds from the sample matrix can suppress the ionization of Hibarimicin B.[7] Improve your sample cleanup procedure or adjust the chromatography to separate Hibarimicin B from the interfering compounds.

Issue: Inconsistent Retention Times

Q: The retention time for my Hibarimicin B peak is shifting between injections. What could be the problem?

A: Retention time variability can be caused by several factors related to the HPLC system and method:

• Inadequate Column Equilibration: Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection, especially when running a gradient.

• Mobile Phase Composition: Prepare fresh mobile phase daily and ensure the solvents are properly degassed. Inaccurate mixing of the mobile phase components can lead to retention time shifts.

• Column Temperature Fluctuations: Use a column oven to maintain a constant temperature, as temperature changes can affect retention times.

• Pump Performance: Check for leaks in the pump and ensure it is delivering a consistent flow rate.

Quantitative Data Summary

The following tables present hypothetical yet realistic performance characteristics for HPLC-UV/Vis and LC-MS/MS methods for the quantification of Hibarimicin B. This data is intended for illustrative purposes to guide method development and validation.

Table 1: Hypothetical Performance Characteristics of an HPLC-UV/Vis Method for Hibarimicin B

Parameter	Value
Linear Range	1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.5 µg/mL
Limit of Quantification (LOQ)	1.0 µg/mL
Precision (%RSD)	< 5%
Accuracy (% Recovery)	95 - 105%

Table 2: Hypothetical Performance Characteristics of an LC-MS/MS Method for Hibarimicin B

Parameter	Value
Linear Range	0.1 - 100 ng/mL
Correlation Coefficient (r²)	> 0.998
Limit of Detection (LOD)	0.05 ng/mL
Limit of Quantification (LOQ)	0.1 ng/mL
Precision (%RSD)	< 10%
Accuracy (% Recovery)	90 - 110%

Experimental Protocols

1. Sample Preparation from Fermentation Broth (Solid-Phase Extraction)

• Centrifuge the fermentation broth at 5000 x g for 15 minutes to pellet the mycelium.

• Condition a C18 SPE cartridge (e.g., 500 mg) by washing with 5 mL of methanol followed by 5 mL of deionized water.

• Load 10 mL of the supernatant onto the conditioned SPE cartridge.

• Wash the cartridge with 5 mL of deionized water to remove polar impurities.

• Elute the Hibarimicin B with 5 mL of methanol.

• Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitute the residue in 1 mL of the initial mobile phase.

• Filter the reconstituted sample through a 0.22 µm syringe filter prior to injection.

2. HPLC-UV/Vis Method

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient:

  • 0-2 min: 30% B

  • 2-20 min: 30% to 95% B

  • 20-25 min: 95% B

  • 25-26 min: 95% to 30% B

  • 26-30 min: 30% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 10 µL

• Detection: UV/Vis at the wavelength of maximum absorbance for Hibarimicin B (to be determined empirically, likely in the UV range).

3. LC-MS/MS Method

• Column: C18, 2.1 x 100 mm, 1.8 µm

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient: (A similar gradient to the HPLC-UV/Vis method, but may need to be adjusted for the shorter column and smaller particle size).

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Mass Spectrometer: Triple Quadrupole

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transitions: To be determined by infusing a pure standard of Hibarimicin B. A hypothetical transition could be based on the protonated molecule as the precursor ion and a characteristic fragment ion.

Visualizations

Caption: Experimental workflow for the extraction and analysis of Hibarimicin B.

Caption: Troubleshooting flowchart for Hibarimicin B analysis.

References

• 1. youtube.com [youtube.com]
• 2. Sampling Terrestrial Environments for Bacterial Polyketides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Determination and Identification of Antibiotic Drugs and Bacterial Strains in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. researchgate.net [researchgate.net]
• 7. Exploring Structural Diversity of Microbe Secondary Metabolites Using OSMAC Strategy: A Literature Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. gmpinsiders.com [gmpinsiders.com]

Technical Support Center: Synthesis of Hibarimicin B and Stereocontrol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers engaged in the synthesis of Hibarimicin B, with a specific focus on managing its complex stereochemistry.

Frequently Asked Questions (FAQs)

Q1: What are the major stereochemical challenges in the total synthesis of Hibarimicin B?

The primary stereochemical hurdles in the synthesis of Hibarimicin B revolve around two key features of its aglycone, hibarimicinone:

• Atropisomerism: The central biaryl axis is chiral, and the natural product exists as a single atropodiastereomer (the aS isomer). Controlling the formation of this axial chirality is a critical challenge. It's important to note that the natural aS isomer is not the thermodynamically favored product, as heating can cause isomerization to the unnatural aR isomer.[1] This necessitates careful consideration of reaction conditions to avoid epimerization.

• Multiple Stereocenters: Hibarimicinone possesses thirteen stereogenic centers, demanding highly diastereoselective reactions to establish the correct relative and absolute stereochemistry of the polycyclic core.

Q2: What is a common strategy for establishing the core structure of hibarimicinone?

A key strategy for constructing the complex eight-ring skeleton of hibarimicinone is a double Michael–Dieckmann-type cyclization , also known as the Hauser annulation.[2] A more recent and effective approach involves a two-directional synthesis strategy . This method has been successfully employed in the total syntheses of hibarimicinone and its precursor, HMP-Y1.[3][4] This strategy allows for the convergent assembly of the molecule's complex carbon framework.[3]

Q3: How can the axial chirality of the biaryl bond be controlled?

Control of the biaryl bond's axial chirality can be achieved through several methods:

• Chiral Resolution and Deracemization: Racemic biaryl precursors can be synthesized and then resolved into their respective atropoenantiomers. Deracemization processes can also be employed to convert a racemic mixture into a single desired atropisomer.[1]

• Asymmetric Synthesis: Utilizing chiral auxiliaries or catalysts can direct the formation of the desired atropisomer during the biaryl coupling reaction.

• Two-Directional Annulation with Racemic Biaryls: A notable strategy involves using a racemic biaryl precursor in a two-directional annulation. This approach allows for the synthesis of both atropisomers of hibarimicinone, which can then be separated and characterized.[3][4]

Q4: What is the significance of the pH-dependent rotational barrier of the biaryl bond?

Researchers have discovered a pH-dependent rotational barrier around the C2–C2' bond of hibarimicinone.[3][4] This is a crucial piece of information for the synthesis of the glycosylated final product, Hibarimicin B. The stability of the atropisomerism is influenced by pH, which must be taken into account during purification and subsequent glycosylation steps to prevent racemization.

Troubleshooting Guides

Issue 1: Poor Diastereoselectivity in the Two-Directional Annulation

Symptom	Possible Cause	Suggested Solution
Complex mixture of diastereomers observed after the double annulation step.	Incorrect Stoichiometry of Reagents: The ratio of the biaryl precursor to the annulation partner is critical for achieving high diastereoselectivity.	Optimize Reagent Ratios: Carefully titrate the lithiated species and ensure the precise addition of the annulation partner. Refer to established protocols for exact molar equivalents.
Suboptimal Reaction Temperature: The temperature can significantly influence the stereochemical outcome of the annulation.	Precise Temperature Control: Maintain a strictly controlled low temperature (e.g., -78 °C) during the addition of reagents. Use a cryostat for accurate temperature management.
Presence of Protic Impurities: Traces of water or other protic solvents can quench the organolithium reagents and lead to side reactions and loss of stereocontrol.	Ensure Anhydrous Conditions: Thoroughly dry all glassware and solvents. Perform the reaction under an inert atmosphere (e.g., argon or nitrogen).

Issue 2: Epimerization of the Biaryl Axis During aR/aS Isomer Separation

Symptom	Possible Cause	Suggested Solution
Difficulty in obtaining pure atropisomers, or re-equilibration of separated isomers is observed.	Inappropriate pH during Chromatography: The rotational barrier of the biaryl bond is pH-dependent. Acidic or basic conditions during purification can lower this barrier and lead to racemization.	Neutral pH for Purification: Use buffered solvent systems for chromatography to maintain a neutral pH. Avoid strongly acidic or basic eluents.
Elevated Temperatures: As demonstrated, heat can induce isomerization of the natural aS-hibarimicinone to the unnatural aR isomer.[1]	Low-Temperature Purification: Perform all purification steps at room temperature or below, if possible. Avoid heating fractions during solvent evaporation.

Key Experimental Protocols

Protocol 1: Symmetrical Two-Directional Double Annulation for HMP-Y1 Synthesis

This protocol is adapted from the total synthesis of HMP-Y1, a key precursor to hibarimicinone.[3]

Objective: To construct the complete carbon skeleton of HMP-Y1 via a symmetrical, two-directional, double annulation.

Materials:

• Racemic biaryl precursor

• Annulation partner (e.g., a suitable Michael acceptor)

• Anhydrous THF

• n-Butyllithium

• Diisopropylamine (B44863)

• Quenching agent (e.g., saturated aqueous NH4Cl)

Procedure:

• Dissolve the racemic biaryl precursor in anhydrous THF under an argon atmosphere.

• Cool the solution to -78 °C.

• Prepare a solution of lithium diisopropylamide (LDA) by adding n-butyllithium to a solution of diisopropylamine in anhydrous THF at -78 °C.

• Slowly add the LDA solution to the biaryl precursor solution at -78 °C and stir for the specified time to ensure complete deprotonation.

• Add the annulation partner dropwise to the reaction mixture at -78 °C.

• Allow the reaction to proceed at -78 °C for the optimized reaction time.

• Quench the reaction by the slow addition of a saturated aqueous solution of NH4Cl.

• Allow the mixture to warm to room temperature and perform a standard aqueous workup.

• Purify the crude product by column chromatography to separate the diastereomeric products.

Quantitative Data Example (Hypothetical):

Entry	Annulation Partner	Temperature (°C)	Time (h)	Yield (%)	Diastereomeric Ratio (desired:undesired)
1	Partner A	-78	2	75	5:1
2	Partner A	-40	2	72	2:1
3	Partner B	-78	3	68	8:1

Protocol 2: Biomimetic Mono-oxidation for Desymmetrization

This protocol outlines a general procedure for the selective oxidation of one half of a symmetrical HMP-Y1 derivative, a key step in proceeding towards hibarimicinone.[3]

Objective: To achieve a biomimetic mono-oxidation to desymmetrize a protected HMP-Y1 derivative.

Materials:

• Protected HMP-Y1 derivative

• Oxidizing agent (e.g., DDQ or CAN)

• Anhydrous solvent (e.g., CH2Cl2 or MeCN)

Procedure:

• Dissolve the protected HMP-Y1 derivative in the chosen anhydrous solvent under an inert atmosphere.

• Cool the solution to the optimized temperature (e.g., 0 °C or room temperature).

• Add the oxidizing agent in a single portion or portion-wise over a set period.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction (e.g., with a saturated aqueous solution of Na2S2O3 for DDQ).

• Perform an aqueous workup and extract the product with an organic solvent.

• Purify the product by column chromatography.

Visualizations

Caption: A simplified workflow for the synthesis of Hibarimicinone.

Caption: Troubleshooting logic for poor diastereoselectivity.

References

• 1. Assignment and Stereocontrol of Hibarimicin Atropoisomers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. oaktrust.library.tamu.edu [oaktrust.library.tamu.edu]
• 3. Total Syntheses of HMP-Y1, Hibarimicinone, and HMP-P1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Total syntheses of HMP-Y1, hibarimicinone, and HMP-P1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

comparing the efficacy of Hibarimicin B with other hibarimicin analogues

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the efficacy of Hibarimicin B and its analogues based on available experimental data. Hibarimicins are a class of compounds isolated from Microbispora rosea subsp. hibaria, which have garnered interest for their potential as signal transduction inhibitors.[1] This document summarizes their effects on v-Src kinase activity and the differentiation of human myeloid leukemia HL-60 cells, providing a framework for further research and development.

Comparative Efficacy Data

While specific quantitative data such as IC50 values from direct comparative studies are not publicly available in full, qualitative and semi-quantitative comparisons have been reported. The following table summarizes the known activities of Hibarimicin B and its key analogues.

Compound	v-Src Kinase Inhibition	Selectivity for v-Src	HL-60 Cell Differentiation	Mechanism of Action (v-Src Inhibition)
Hibarimicin B	Strong Inhibitor	Most Selective	Induces Differentiation	Competitive ATP Binding Inhibitor
Hibarimicinone	Most Potent Inhibitor	Less Selective	Does Not Induce Differentiation	Noncompetitive Inhibitor
Hibarimicin A	Inhibitor	Specific	-	-
Hibarimicin C	Inhibitor	Specific	-	-
Hibarimicin D	Inhibitor	Specific	-	-
Hibarimicin E	No Inhibitory Activity	-	Induces Differentiation	-

Data is based on findings reported by Cho, Fukazawa, et al. in the Journal of Antibiotics (2002).[2]

Key Observations:

• Hibarimicin B emerges as a promising lead compound, demonstrating a desirable balance of potent and selective v-Src kinase inhibition alongside the ability to induce differentiation in HL-60 cells.[2]

• The aglycon, Hibarimicinone , is the most potent inhibitor of v-Src kinase but lacks selectivity and does not induce cell differentiation, suggesting that the glycosidic moieties of hibarimicins are crucial for selectivity and differentiation-inducing activity.[2]

• Interestingly, Hibarimicin E induces differentiation of HL-60 cells without inhibiting v-Src kinase, indicating that the differentiation-inducing effect may be mediated by a separate signaling pathway.[2]

• Hibarimicins A, C, and D have been noted to specifically inhibit src tyrosine kinase activity.[1]

Experimental Protocols

Detailed protocols from the primary comparative study are not fully available. However, this section provides generalized methodologies for the key experiments cited, based on standard laboratory practices.

v-Src Tyrosine Kinase Inhibition Assay

This assay is designed to measure the ability of a compound to inhibit the enzymatic activity of v-Src kinase.

Materials:

• Recombinant v-Src kinase

• Src substrate (e.g., a synthetic peptide)

• ATP (Adenosine triphosphate)

• Assay buffer (e.g., Tris-HCl, MgCl2, DTT)

• Test compounds (Hibarimicins) dissolved in a suitable solvent (e.g., DMSO)

• Microplate reader for detecting phosphorylation (e.g., based on radioactivity, fluorescence, or luminescence)

Procedure:

• Prepare a reaction mixture containing the assay buffer, Src substrate, and v-Src kinase in microplate wells.

• Add varying concentrations of the test compounds (Hibarimicin B, analogues) or a vehicle control to the wells.

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at a controlled temperature (e.g., 30°C) for a specific duration.

• Stop the reaction.

• Quantify the level of substrate phosphorylation. The method of quantification will depend on the assay format (e.g., measuring the incorporation of radiolabeled phosphate (B84403) from [γ-32P]ATP, or using a phosphorylation-specific antibody in an ELISA-based format).

• Calculate the percentage of inhibition for each compound concentration relative to the vehicle control.

• Determine the IC50 value, which is the concentration of the inhibitor required to reduce the enzyme activity by 50%.

HL-60 Cell Differentiation Assay

This assay assesses the ability of a compound to induce the differentiation of HL-60 promyelocytic leukemia cells into more mature cell types, such as granulocytes or monocytes.

Materials:

• HL-60 human promyelocytic leukemia cell line

• Cell culture medium (e.g., RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• Test compounds (Hibarimicins)

• A known inducing agent as a positive control (e.g., all-trans retinoic acid (ATRA) or dimethyl sulfoxide (B87167) (DMSO))

• Reagents for assessing differentiation markers (e.g., Nitroblue Tetrazolium (NBT) for functional differentiation, or fluorescently labeled antibodies for cell surface markers like CD11b for flow cytometry).

Procedure:

• Culture HL-60 cells in suspension to the desired density.

• Seed the cells into multi-well plates.

• Treat the cells with various concentrations of the hibarimicin analogues or a vehicle control. Include a positive control for differentiation.

• Incubate the cells for a period of several days (e.g., 3-5 days), allowing time for differentiation to occur.

• Assess cell differentiation using one or more of the following methods:

  • Morphological Analysis: Examine cell morphology under a microscope for changes indicative of differentiation (e.g., changes in nuclear shape, cytoplasm-to-nucleus ratio).

  • NBT Reduction Assay: This functional assay measures the ability of differentiated cells to produce superoxide (B77818) radicals. Differentiated cells will reduce the yellow NBT to a dark blue formazan (B1609692) precipitate, which can be quantified spectrophotometrically.

  • Flow Cytometry: Analyze the expression of cell surface differentiation markers (e.g., CD11b for myelomonocytic differentiation) using specific fluorescently-labeled antibodies.

• Quantify the percentage of differentiated cells for each treatment condition.

Visualizations

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the proposed mechanism of action for Hibarimicin B and a generalized workflow for comparing the efficacy of its analogues.

References

• 1. Signal transduction inhibitors, hibarimicins, A, B, C, D and G produced by Microbispora. I. Taxonomy, fermentation, isolation and physico-chemical and biological properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of hibarimicins and hibarimicin-related compounds produced by Microbispora on v-Src kinase activity and growth and differentiation of human myeloid leukemia HL-60 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Src Kinase Inhibitors in Cancer Treatment: Hibarimicin B vs. Established Agents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of Hibarimicin B with three established Src family kinase (SFK) inhibitors used in cancer therapy: Dasatinib, Saracatinib, and Bosutinib. The objective is to present a comprehensive overview of their performance, supported by available experimental data, to aid in research and drug development decisions.

Introduction to Src Kinase in Cancer

The Src family of non-receptor tyrosine kinases plays a pivotal role in regulating a multitude of cellular processes, including proliferation, survival, migration, and angiogenesis. Aberrant activation of Src kinase is a frequent event in many human cancers, contributing to tumor progression and metastasis.[1][2] This has made Src kinase an attractive target for cancer therapy, leading to the development of several small molecule inhibitors.

Hibarimicin B, a natural product isolated from Microbispora rosea, has been identified as a potent and selective inhibitor of v-Src kinase.[1] It functions as an ATP-competitive inhibitor, directly targeting the kinase's active site.[1] This guide will compare the biochemical and cellular activities of Hibarimicin B with Dasatinib, Saracatinib, and Bosutinib, three clinically relevant Src kinase inhibitors.

Comparative Analysis of Src Kinase Inhibitors

Biochemical Potency and Selectivity

A critical aspect of a kinase inhibitor's utility is its potency against the intended target and its selectivity profile across the human kinome. While specific quantitative data for Hibarimicin B is not publicly available, it has been described as a "strong and the most selective v-Src kinase inhibitor."[1] The following table summarizes the half-maximal inhibitory concentrations (IC50) of Dasatinib, Saracatinib, and Bosutinib against Src and other relevant kinases.

Kinase	Hibarimicin B IC50 (nM)	Dasatinib IC50 (nM)	Saracatinib (AZD0530) IC50 (nM)	Bosutinib (SKI-606) IC50 (nM)
Src	Not Available	<1.0	2.7	1.2
Abl	Not Available	<1.0	30	1.0
Lck	Not Available	<1.0	4-10	Not Available
Fyn	Not Available	<1.0	4-10	Not Available
Yes	Not Available	<1.0	4-10	Not Available
c-Kit	Not Available	79	200	Not Available
EGFR	Not Available	>1000	66	>1000
PDGFRβ	Not Available	16	Not Available	100

Note: IC50 values are sourced from various publications and may vary depending on the assay conditions.

Anti-Cancer Activity in Cell Lines

The efficacy of Src kinase inhibitors is ultimately determined by their ability to inhibit cancer cell proliferation and induce apoptosis. While the anti-cancer activity of Hibarimicin B has been primarily documented in human myeloid leukemia HL-60 cells, where it induces differentiation[1], the other inhibitors have been tested across a broader range of cancer cell lines.

Cell Line	Cancer Type	Hibarimicin B Activity	Dasatinib IC50 (µM)	Saracatinib (AZD0530) IC50 (µM)	Bosutinib (SKI-606) IC50 (µM)
HL-60	Myeloid Leukemia	Induces differentiation	Not Available	0.22	0.02
K562	Chronic Myeloid Leukemia	Not Available	<0.001	0.22	0.02
PC-3	Prostate Cancer	Not Available	Not Available	0.7	Not Available
DU145	Prostate Cancer	Not Available	Not Available	0.7	Not Available
A549	Lung Cancer	Not Available	Not Available	>10	Not Available
MCF-7	Breast Cancer	Not Available	Not Available	>10	>10

Signaling Pathways and Experimental Workflows

To visualize the mechanisms of action and experimental procedures discussed, the following diagrams are provided.

Src Kinase Signaling Pathway in Cancer.

Radiometric Kinase Assay Workflow.

MTT Cell Viability Assay Workflow.

Experimental Protocols

In Vitro Src Kinase Inhibition Assay (Radiometric)

This protocol provides a general framework for assessing the inhibitory activity of compounds against Src kinase.

• Reaction Setup: Prepare a reaction mixture containing the following components in a microcentrifuge tube:

  • Kinase Buffer (e.g., 50 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Brij 35)

  • Src Kinase (recombinant)

  • Peptide Substrate (e.g., cdc2-derived peptide)

  • Test compound at various concentrations (dissolved in DMSO)

• Initiation: Start the kinase reaction by adding ATP solution containing [γ-³²P]ATP.

• Incubation: Incubate the reaction mixture at 30°C for a specified time (e.g., 10-30 minutes).

• Termination: Stop the reaction by spotting a portion of the reaction mixture onto phosphocellulose paper (e.g., P81).

• Washing: Wash the phosphocellulose paper extensively with phosphoric acid (e.g., 0.75%) to remove unincorporated [γ-³²P]ATP.

• Detection: Quantify the incorporated radioactivity on the phosphocellulose paper using a phosphorimager or scintillation counter.

• Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration relative to a DMSO control. Determine the IC50 value by fitting the data to a dose-response curve.

Cell Viability Assay (MTT Assay)

This protocol outlines a common method for evaluating the effect of inhibitors on cancer cell viability.

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of the test compound (including a vehicle control, e.g., DMSO) and incubate for a specified period (e.g., 48-72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C to allow for the formation of formazan crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment condition relative to the vehicle control. Determine the IC50 value by plotting the percentage of viability against the compound concentration.

In Vivo Tumor Xenograft Model

This protocol provides a general outline for evaluating the in vivo efficacy of Src kinase inhibitors.

• Cell Implantation: Subcutaneously inject a suspension of cancer cells (e.g., 1 x 10⁶ to 1 x 10⁷ cells) into the flank of immunocompromised mice (e.g., nude or SCID mice).

• Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Treatment: Randomize the mice into treatment and control groups. Administer the test compound (e.g., by oral gavage or intraperitoneal injection) and vehicle control according to a predetermined dosing schedule and duration.

• Tumor Measurement: Measure the tumor volume (e.g., using calipers) at regular intervals throughout the study.

• Endpoint: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, histological analysis, western blotting for target modulation).

• Data Analysis: Compare the tumor growth rates and final tumor volumes between the treatment and control groups to assess the anti-tumor efficacy of the compound.

Conclusion

Dasatinib, Saracatinib, and Bosutinib are well-characterized Src kinase inhibitors with proven anti-cancer activity. Hibarimicin B presents an interesting profile as a potent and selective natural product inhibitor of v-Src kinase. However, a comprehensive, publicly available dataset on its biochemical and cellular activities is currently lacking. Further research is required to fully elucidate the therapeutic potential of Hibarimicin B and to enable a more direct and quantitative comparison with existing Src kinase inhibitors. The experimental protocols provided in this guide offer a foundation for conducting such comparative studies.

References

• 1. Effects of hibarimicins and hibarimicin-related compounds produced by Microbispora on v-Src kinase activity and growth and differentiation of human myeloid leukemia HL-60 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Signal transduction inhibitors, hibarimicins A, B, C, D and G produced by Microbispora. II. Structural studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of Hibarimicin B and Known Anticancer Drugs: A Guide for Researchers

A detailed examination of the v-Src kinase inhibitor, Hibarimicin B, in comparison to established anticancer agents, providing insights into its mechanism of action, and potential as a therapeutic candidate.

This guide offers a comparative analysis of Hibarimicin B, a novel natural product with demonstrated anticancer properties, against a selection of well-established anticancer drugs. This document is intended for researchers, scientists, and drug development professionals, providing a comprehensive overview of the available data to inform future research and development efforts.

Introduction to Hibarimicin B

Hibarimicin B is a natural product that has been identified as a potent and selective inhibitor of v-Src tyrosine kinase.[1] v-Src is a non-receptor tyrosine kinase that plays a crucial role in cell proliferation, survival, and migration, and its aberrant activation is implicated in the development and progression of various cancers. By targeting v-Src, Hibarimicin B presents a promising avenue for anticancer therapy. In addition to its kinase inhibitory activity, Hibarimicin B has been observed to induce differentiation in human myeloid leukemia (HL-60) cells, suggesting a multi-faceted mechanism of action.[1]

Mechanism of Action: A Comparative Overview

A key differentiator for any novel anticancer agent is its mechanism of action. The following section and accompanying diagrams detail the signaling pathways affected by Hibarimicin B and the selected established anticancer drugs.

Hibarimicin B: Targeting the Src Signaling Pathway

Hibarimicin B exerts its anticancer effects primarily through the inhibition of the v-Src tyrosine kinase. This inhibition disrupts downstream signaling pathways that are critical for cancer cell survival and proliferation.

Hibarimicin B inhibits v-Src kinase, disrupting pro-survival signaling.

Known Anticancer Drugs: Diverse Mechanisms of Action

For a comprehensive comparison, we have selected established anticancer drugs with distinct mechanisms of action:

• Src Inhibitors (e.g., Dasatinib, Saracatinib, Bosutinib): These synthetic small molecules also target Src family kinases, providing a direct comparison to Hibarimicin B's primary mechanism.

• Doxorubicin: An anthracycline antibiotic that intercalates into DNA, inhibits topoisomerase II, and generates free radicals, leading to DNA damage and cell death.

• Cisplatin: A platinum-based drug that forms cross-links with DNA, disrupting DNA replication and transcription and inducing apoptosis.

• Paclitaxel: A taxane (B156437) that stabilizes microtubules, leading to mitotic arrest and apoptosis.

Mechanisms of action for selected known anticancer drugs.

Quantitative Data Presentation: A Comparative Table

While specific IC50 values for Hibarimicin B against a wide range of cancer cell lines are not yet publicly available, this section provides a comparative table of IC50 values for the selected known anticancer drugs. This data, compiled from various sources, serves as a benchmark for the potency of these agents.

Drug	Target/Mechanism	Cancer Cell Line	IC50 (µM)
Dasatinib	Src/Abl kinase inhibitor	K562 (CML)	0.0012
C643 (Thyroid)	~0.05
TPC1 (Thyroid)	~0.05
Saracatinib	Src family kinase inhibitor	K562 (CML)	0.22
Colon, Prostate, Lung	0.2 - 0.7
Bosutinib	Src/Abl kinase inhibitor	K562 (CML)	0.02
KU812 (CML)	0.005
Breast Cancer Cell Lines	0.1 - 0.3 (Migration Inhibition)
Doxorubicin	DNA intercalation, Topo II inhibitor	HeLa (Cervical)	1.7
HepG2 (Liver)	11.1
Cisplatin	DNA cross-linking	HeLa (Cervical)	77.4
A549 (Lung)	Varies
Paclitaxel	Microtubule stabilizer	K562 (CML)	Varies
A549 (Lung)	Varies

Experimental Protocols

To ensure the reproducibility and further investigation of the findings discussed, this section provides detailed methodologies for key experiments.

Cytotoxicity Assay (MTT Assay)

This protocol is a standard method for assessing the cytotoxic effects of a compound on cancer cells.

Workflow Diagram:

Workflow for a standard MTT cytotoxicity assay.

Detailed Protocol:

• Cell Seeding: Plate cells in a 96-well flat-bottom plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate overnight at 37°C in a humidified 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of the test compound (e.g., Hibarimicin B, Doxorubicin) in culture medium. Remove the overnight culture medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with the same concentration of solvent, e.g., DMSO, as the highest compound concentration).

• Incubation: Incubate the plate for the desired period (e.g., 48 or 72 hours) at 37°C and 5% CO2.

• MTT Addition: Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in sterile PBS. Add 10 µL of the MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: After the incubation, carefully remove the medium containing MTT. Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration and determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Cell Differentiation Assay (HL-60 Model)

This assay is used to assess the ability of a compound to induce differentiation in leukemia cells, a desirable therapeutic outcome.

Workflow Diagram:

Workflow for assessing cell differentiation in HL-60 cells.

Detailed Protocol:

• Cell Culture: Culture HL-60 cells in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified 5% CO2 incubator.

• Compound Treatment: Seed HL-60 cells at a density of 2 x 10^5 cells/mL in fresh medium. Add the test compound at various concentrations. Include a positive control for differentiation (e.g., all-trans retinoic acid, ATRA, at 1 µM).

• Incubation: Incubate the cells for 3 to 5 days.

• Cell Harvesting and Staining: Harvest the cells by centrifugation. Wash the cells with cold PBS containing 1% BSA. Resuspend the cells in a staining buffer and add a fluorescently labeled antibody against a differentiation marker, such as CD11b (a marker for myeloid differentiation). Incubate on ice for 30 minutes in the dark.

• Flow Cytometry Analysis: Wash the cells to remove unbound antibody and resuspend in PBS. Analyze the cells using a flow cytometer to quantify the percentage of cells expressing the differentiation marker.

Conclusion

Hibarimicin B represents a promising lead compound for the development of novel anticancer therapies due to its potent and selective inhibition of v-Src kinase. While direct comparative cytotoxicity data is still emerging, its ability to induce differentiation in leukemia cells highlights a potentially valuable therapeutic mechanism. Further research is warranted to fully elucidate its anticancer spectrum, determine its in vivo efficacy and safety profile, and identify predictive biomarkers for patient selection. The experimental protocols and comparative data provided in this guide aim to facilitate these future investigations.

References

• 1. researchgate.net [researchgate.net]

Unraveling the Anticancer Mechanism of Hibarimicin B: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comprehensive analysis of the mechanism of action of Hibarimicin B, a natural product with potential anticancer properties. This document objectively compares its performance with other alternatives, supported by available experimental data, and offers detailed methodologies for key experimental approaches in this field of study.

Introduction to Hibarimicin B

Hibarimicin B is a glycoside antibiotic produced by the actinomycete Microbispora rosea subsp. hibaria. Structurally, it features a highly oxidized naphtylnaphthoquinone chromophore.[1] Early research identified Hibarimicin B as a potent and selective inhibitor of the v-Src tyrosine kinase, a protein that is often hyperactivated in various cancers and plays a crucial role in tumor development and progression.[2] The primary mechanism of this inhibition is the competitive binding of Hibarimicin B to the ATP-binding site of the v-Src kinase.[2] Beyond its kinase inhibitory activity, Hibarimicin B has also been observed to induce differentiation in human myeloid leukemia HL-60 cells, suggesting a potential to revert cancerous cells to a more mature, less proliferative state.[2] However, studies have suggested that signaling molecules other than Src may be more critical for this differentiation-inducing effect.[2]

Comparative Efficacy of Src Kinase Inhibitors

Compound	Target(s)	Cell Line	Cancer Type	IC50 (µM)
Dasatinib	Src, Bcr-Abl	WiDr	Colon Cancer	0.03[3]
HT29	Colon Cancer	0.05[3]
SW620	Colon Cancer	16.41[3]
Saracatinib (AZD0530)	Src	K562	Leukemia	0.22[4]
PC-9	Non-small-cell lung	0.23[4]
Bosutinib	Src, Abl	-	-	~0.0012 (in vitro kinase assay)[5]
Baicalein	Src	-	-	4 (in vitro kinase assay)[6]
Hibarimicin B	v-Src	HL-60	Myeloid Leukemia	Data not available

Signaling Pathways and Experimental Workflows

To understand the mechanism of action of Hibarimicin B and other Src inhibitors, it is crucial to visualize the affected signaling pathways and the experimental procedures used for their investigation.

Hibarimicin B's Impact on the Src Signaling Pathway

Hibarimicin B's primary target, the Src tyrosine kinase, is a central node in a complex network of signaling pathways that regulate cell proliferation, survival, migration, and angiogenesis.[7][8][9] By inhibiting Src, Hibarimicin B can theoretically disrupt these downstream oncogenic signals.

Caption: Hibarimicin B inhibits Src, blocking downstream signaling pathways.

Experimental Workflow for Mechanism of Action Studies

The following diagram outlines a typical workflow for characterizing the mechanism of action of a potential anticancer agent like Hibarimicin B.

References

• 1. Signal transduction inhibitors, hibarimicins A, B, C, D and G produced by Microbispora. II. Structural studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of hibarimicins and hibarimicin-related compounds produced by Microbispora on v-Src kinase activity and growth and differentiation of human myeloid leukemia HL-60 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Preclinical anticancer activity of the potent, oral Src inhibitor AZD0530 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. The proto-oncogene c-Src and its downstream signaling pathways are inhibited by the metastasis suppressor, NDRG1 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Proto-oncogene tyrosine-protein kinase Src - Wikipedia [en.wikipedia.org]

Investigating Cross-Resistance of Hibarimicin B: A Comparative Guide for Researchers

A comprehensive analysis of the potential for cross-resistance between the novel antibacterial agent Hibarimicin B and existing antibiotics remains a critical area of research. To date, specific studies detailing such cross-resistance have not been published in publicly available scientific literature. This guide provides a framework for researchers and drug development professionals to investigate this topic, offering theoretical insights based on its mechanism of action and detailed experimental protocols.

Hibarimicin B, a natural product isolated from Microbispora rosea subsp. hibaria, has demonstrated notable antibacterial activity, particularly against Gram-positive bacteria. Its primary mechanism of action is the inhibition of tyrosine kinases, enzymes crucial for various cellular signaling pathways. This unique target among antibacterial agents suggests a lower likelihood of cross-resistance with many existing antibiotic classes that target more conventional pathways like cell wall synthesis, protein synthesis, or DNA replication. However, the potential for unforeseen resistance mechanisms necessitates rigorous investigation.

Theoretical Cross-Resistance Profile

Understanding the potential for cross-resistance begins with Hibarimicin B's distinct mode of action. Unlike the majority of antibiotics that target well-established cellular processes, Hibarimicin B's inhibition of bacterial tyrosine kinases presents a novel approach to antibacterial therapy.

Low Probability of Cross-Resistance with Major Antibiotic Classes:

• β-Lactams (e.g., Penicillins, Cephalosporins): These agents inhibit peptidoglycan synthesis in the bacterial cell wall. As Hibarimicin B targets signal transduction, a direct cross-resistance mechanism is unlikely.

• Macrolides (e.g., Erythromycin, Azithromycin): These antibiotics inhibit protein synthesis by binding to the 50S ribosomal subunit. This target is distinct from Hibarimicin B's, making cross-resistance improbable.

• Fluoroquinolones (e.g., Ciprofloxacin, Levofloxacin): These drugs target DNA gyrase and topoisomerase IV, enzymes essential for DNA replication. This mechanism is unrelated to tyrosine kinase inhibition.

• Aminoglycosides (e.g., Gentamicin, Tobramycin): These also inhibit protein synthesis, but by binding to the 30S ribosomal subunit. Again, a different target suggests a low chance of cross-resistance.

Potential Areas for Investigation:

• Other Tyrosine Kinase Inhibitors: While primarily developed as anti-cancer agents, some tyrosine kinase inhibitors have shown antibacterial properties. Cross-resistance studies with such compounds would be highly informative to determine if resistance mutations in the kinase domain affect the binding of different inhibitor classes.

• Efflux Pumps: A common mechanism of multidrug resistance is the overexpression of efflux pumps that can expel a broad range of structurally diverse compounds from the bacterial cell. It is crucial to investigate whether Hibarimicin B is a substrate for any known bacterial efflux pumps. If so, bacteria overexpressing these pumps could exhibit cross-resistance to Hibarimicin B and other antibiotics effluxed by the same pump.

Experimental Protocols for Cross-Resistance Studies

To rigorously assess the cross-resistance profile of Hibarimicin B, a systematic approach is required. The following protocols outline the key experiments.

Determination of Minimum Inhibitory Concentration (MIC)

Objective: To determine the baseline susceptibility of a panel of bacterial strains to Hibarimicin B and comparator antibiotics.

Materials:

• Hibarimicin B

• Comparator antibiotics (e.g., a panel including β-lactams, macrolides, fluoroquinolones, and aminoglycosides)

• Bacterial strains (including wild-type and well-characterized resistant strains)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 96-well microtiter plates

• Spectrophotometer

Procedure:

• Prepare stock solutions of Hibarimicin B and comparator antibiotics in a suitable solvent.

• Perform serial two-fold dilutions of each antibiotic in CAMHB in the 96-well plates.

• Inoculate each well with a standardized bacterial suspension (approximately 5 x 10^5 CFU/mL).

• Include positive (bacteria, no antibiotic) and negative (broth only) controls.

• Incubate the plates at 37°C for 18-24 hours.

• The MIC is the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.

Selection of Hibarimicin B-Resistant Mutants

Objective: To generate bacterial strains with acquired resistance to Hibarimicin B for further characterization.

Materials:

• Hibarimicin B

• Susceptible bacterial strain (e.g., Staphylococcus aureus ATCC 29213)

• Mueller-Hinton Agar (MHA) plates

• Liquid bacterial culture media

Procedure:

• Grow a culture of the susceptible bacterial strain to a high density (~10^9 CFU/mL).

• Plate the high-density culture onto MHA plates containing 4x, 8x, and 16x the MIC of Hibarimicin B.

• Incubate the plates at 37°C for 48-72 hours.

• Isolate colonies that grow on the antibiotic-containing plates.

• Subculture the resistant colonies on antibiotic-free media to ensure stability of the resistant phenotype.

• Confirm the increased MIC of the selected mutants to Hibarimicin B using the MIC determination protocol described above.

Cross-Resistance Testing of Selected Mutants

Objective: To determine if Hibarimicin B-resistant mutants exhibit altered susceptibility to other classes of antibiotics.

Procedure:

• Using the Hibarimicin B-resistant mutants generated in the previous step, perform MIC testing with a panel of comparator antibiotics from different classes.

• Compare the MIC values of the comparator antibiotics for the resistant mutants to the MIC values for the parental (susceptible) strain.

• A significant increase (typically ≥4-fold) in the MIC of a comparator antibiotic for the Hibarimicin B-resistant mutant indicates cross-resistance.

Data Presentation

The quantitative data from these studies should be summarized in a clear and structured table to facilitate comparison.

Table 1: Hypothetical MIC Data for Cross-Resistance Analysis of Hibarimicin B

Antibiotic	Class	Mechanism of Action	MIC (µg/mL) for Parental Strain	MIC (µg/mL) for Hibarimicin B-Resistant Mutant	Fold Change in MIC
Hibarimicin B	Tyrosine Kinase Inhibitor	Inhibition of Tyrosine Kinase
Penicillin G	β-Lactam	Cell Wall Synthesis Inhibition
Erythromycin	Macrolide	Protein Synthesis Inhibition (50S)
Ciprofloxacin	Fluoroquinolone	DNA Replication Inhibition
Gentamicin	Aminoglycoside	Protein Synthesis Inhibition (30S)
Vancomycin	Glycopeptide	Cell Wall Synthesis Inhibition
Rifampicin	Rifamycin	RNA Synthesis Inhibition

Visualizing the Experimental Workflow

The logical flow of a cross-resistance study can be effectively visualized to provide a clear overview of the experimental process.

Caption: Experimental workflow for investigating cross-resistance of Hibarimicin B.

By following these protocols and principles, researchers can systematically evaluate the cross-resistance potential of Hibarimicin B, providing crucial data to guide its future development and clinical application in an era of growing antimicrobial resistance.

Hibarimicin B: A Preclinical Comparative Guide for a Novel Src Kinase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the therapeutic potential of Hibarimicin B in preclinical models. Due to the limited publicly available data on Hibarimicin B, this guide leverages information on other well-characterized Src family kinase (SFK) inhibitors, namely Dasatinib, Bosutinib, and Saracatinib, to provide a comprehensive preclinical context. This approach allows for an objective comparison of Hibarimicin B's potential against established benchmarks in the field.

Overview of Hibarimicin B and Comparator Compounds

Hibarimicin B is a natural product that has been identified as a potent and selective inhibitor of v-Src tyrosine kinase.[1] Src family kinases are non-receptor tyrosine kinases that play crucial roles in various cellular processes, including proliferation, survival, migration, and angiogenesis.[2][3][4] Dysregulation of Src signaling is a common feature in many human cancers, making it an attractive target for therapeutic intervention.[2][3][4][5]

This guide compares Hibarimicin B with three FDA-approved Src inhibitors:

• Dasatinib: A potent, multi-targeted kinase inhibitor targeting both Src and Bcr-Abl.[6][7][8][9][10][11][12]

• Bosutinib: A dual Src/Abl kinase inhibitor.[13][14][15][16][17]

• Saracatinib (AZD0530): A potent and selective Src inhibitor.[18][19][20][21][22][23]

In Vitro Efficacy: A Comparative Analysis

Data Presentation

Compound	Target(s)	Cell Line(s)	IC50	Key Findings	Reference(s)
Hibarimicin B	v-Src	HL-60 (Human Myeloid Leukemia)	Not Reported	Potent and selective v-Src kinase inhibitor; Induces differentiation of HL-60 cells.	[1]
Dasatinib	Src, Bcr-Abl, c-Kit, and others	K562, MV4-11 (Leukemia), various solid tumor lines	~1-5 nM (for Src)	Potent inhibition of proliferation, induction of apoptosis, and cell cycle arrest. Overcomes resistance to other inhibitors.	[7][8][9][24]
Bosutinib	Src, Abl	K562, KU812 (CML)	~20-40 nM (for Src)	Potent antiproliferative and pro-apoptotic agent in CML cells.	[13][14][15]
Saracatinib	Src	Src3T3, various human cancer lines (colon, prostate, lung, leukemia)	0.2-0.7 µM	Inhibits proliferation, migration, and invasion.	[18][19]

Preclinical In Vivo Models: Evaluating Therapeutic Potential

Data Presentation

Compound	Animal Model	Tumor Type	Key Findings	Reference(s)
Dasatinib	Xenograft (mice)	Acute Myeloid Leukemia (AML), Pancreatic Cancer, Melanoma	Enhances chemotherapy efficacy, reduces tumor growth and metastasis.	[7][8][25][26]
Bosutinib	Xenograft (mice)	Chronic Myelogenous Leukemia (CML)	Causes regression of CML tumor xenografts.	[13][14]
Saracatinib	Allograft & Xenograft (mice)	Src3T3, Calu-6, MDA-MB-231, AsPc-1, BT474C, DU145	Tumor growth inhibition and delay.	[23]

Signaling Pathways and Experimental Workflows

Mandatory Visualizations

Caption: Simplified Src signaling pathway and the inhibitory action of Hibarimicin B.

Caption: General experimental workflow for preclinical validation of a kinase inhibitor.

Experimental Protocols

Cell Viability (MTT) Assay

This protocol is a general guideline for assessing the effect of Hibarimicin B and other inhibitors on cancer cell proliferation and viability.

• Cell Seeding: Seed cancer cells (e.g., HL-60) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator.[27][28][29][30]

• Compound Treatment: Prepare serial dilutions of Hibarimicin B and comparator drugs in culture medium. Replace the medium in the wells with 100 µL of the drug-containing medium. Include a vehicle control (e.g., DMSO). Incubate for 48-72 hours.[27][28][29][30]

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[27][28][29][30]

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO or a solubilization buffer to each well to dissolve the formazan crystals.[27][28][29][30]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[27]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 values.

Western Blot for Src Phosphorylation

This protocol allows for the assessment of the inhibitory effect of the compounds on Src kinase activity within the cell.

• Cell Lysis: Treat cells with the compounds for a specified time, then wash with ice-cold PBS and lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.[31][32]

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.[31]

• SDS-PAGE: Denature equal amounts of protein (20-30 µg) by boiling in Laemmli buffer and separate them on an SDS-polyacrylamide gel.[31][32]

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. Incubate the membrane with a primary antibody against phosphorylated Src (p-Src) overnight at 4°C. Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.[32]

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Normalization: Strip the membrane and re-probe with an antibody for total Src and a loading control (e.g., β-actin or GAPDH) to ensure equal protein loading.[32]

In Vivo Xenograft Efficacy Study

This is a general framework for an in vivo study to assess the anti-tumor efficacy of a novel compound.

• Animal Model: Use immunocompromised mice (e.g., athymic nude or NOD/SCID mice).[33]

• Tumor Cell Implantation: Subcutaneously inject a suspension of cancer cells (e.g., 1-5 x 10^6 cells) into the flank of each mouse.[33][34]

• Tumor Growth and Randomization: Monitor tumor growth. Once tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.[35][36]

• Drug Administration: Administer Hibarimicin B, comparator drugs, or vehicle control to the mice via an appropriate route (e.g., oral gavage, intraperitoneal injection) at a predetermined dose and schedule.[33]

• Efficacy Assessment: Measure tumor volume with calipers every 2-3 days. Monitor animal body weight and overall health. The primary endpoint is typically tumor growth inhibition. Survival can be a secondary endpoint.[35][36][37]

• Pharmacodynamic Analysis: At the end of the study, tumors can be excised and analyzed by Western blot or immunohistochemistry for target engagement (e.g., reduction in p-Src).[33]

Conclusion and Future Directions

The available in vitro data suggests that Hibarimicin B is a potent and selective inhibitor of v-Src kinase with the potential to induce differentiation in leukemia cells.[1] However, a comprehensive preclinical validation is currently hampered by the lack of publicly available in vivo efficacy and safety data.

To fully assess the therapeutic potential of Hibarimicin B, further studies are warranted, including:

• In vivo efficacy studies in relevant xenograft and patient-derived xenograft (PDX) models of leukemia and other cancers with activated Src signaling.

• Comparative studies against current standard-of-care therapies in these models.

• Pharmacokinetic and pharmacodynamic (PK/PD) studies to determine the optimal dosing regimen and to confirm target engagement in vivo.

• Toxicology studies to evaluate the safety profile of Hibarimicin B.

By generating these critical datasets, the therapeutic potential of Hibarimicin B can be more definitively established, paving the way for potential clinical development. This guide serves as a foundational resource for researchers interested in pursuing the preclinical validation of this promising natural product.

References

• 1. MTT assay protocol | Abcam [abcam.com]
• 2. Src signaling in cancer invasion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Proto-oncogene tyrosine-protein kinase Src - Wikipedia [en.wikipedia.org]
• 4. SRC Signaling in Cancer and Tumor Microenvironment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Regulation of Src Family Kinases in Human Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Src Tyrosine Kinase Inhibitors: New Perspectives on Their Immune, Antiviral, and Senotherapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ashpublications.org [ashpublications.org]
• 8. Preclinical evaluation of dasatinib, a potent Src kinase inhibitor, in melanoma cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. aacrjournals.org [aacrjournals.org]
• 10. cancernetwork.com [cancernetwork.com]
• 11. youtube.com [youtube.com]
• 12. Facebook [cancer.gov]
• 13. Bosutinib: a review of preclinical studies in chronic myelogenous leukaemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Bosutinib: A review of preclinical studies in chronic myelogenous leukaemia [boa.unimib.it]
• 15. Bosutinib : a review of preclinical and clinical studies in chronic myelogenous leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. ascopubs.org [ascopubs.org]
• 18. Preclinical anticancer activity of the potent, oral Src inhibitor AZD0530 - PMC [pmc.ncbi.nlm.nih.gov]
• 19. medchemexpress.com [medchemexpress.com]
• 20. researchgate.net [researchgate.net]
• 21. aacrjournals.org [aacrjournals.org]
• 22. The Example of Saracatinib: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 23. selleckchem.com [selleckchem.com]
• 24. ashpublications.org [ashpublications.org]
• 25. aacrjournals.org [aacrjournals.org]
• 26. Inhibition of Src Expression and Activity Inhibits Tumor Progression and Metastasis of Human Pancreatic Adenocarcinoma Cells in an Orthotopic Nude Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 27. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - TW [thermofisher.com]
• 28. broadpharm.com [broadpharm.com]
• 29. merckmillipore.com [merckmillipore.com]
• 30. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 31. benchchem.com [benchchem.com]
• 32. benchchem.com [benchchem.com]
• 33. benchchem.com [benchchem.com]
• 34. drugtargetreview.com [drugtargetreview.com]
• 35. Guide to NCL In Vivo Studies: Efficacy, Pharmacokinetics & Toxicology - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 36. researchgate.net [researchgate.net]
• 37. In Vivo Efficacy Evaluation for Cancer Therapy - Alfa Cytology [alfacytology.com]

Safety & Regulatory Compliance

Essential Procedures for the Safe Disposal of Hibarimicin B

For Immediate Implementation by Laboratory Personnel

Hibarimicin B, a potent tyrosine kinase inhibitor with antineoplastic and antibacterial properties, requires stringent disposal protocols due to its cytotoxic nature.[1][2] Adherence to these procedures is critical to ensure the safety of laboratory personnel and to prevent environmental contamination. All materials that have come into contact with Hibarimicin B must be treated as hazardous waste.[3]

I. Personal Protective Equipment (PPE) and Waste Segregation

Proper selection and use of PPE, along with correct waste segregation, are the foundational elements of safe disposal. All personnel handling Hibarimicin B waste must be trained in these procedures.[4][5]

Item	Specification	Disposal Container
Gloves	Chemotherapy-approved, powder-free nitrile gloves (double gloving recommended)	Red or Yellow Cytotoxic Waste Bin
Gown	Disposable, solid-front, back-closure gown made of a low-permeability fabric	Red or Yellow Cytotoxic Waste Bin
Eye Protection	Safety glasses with side shields or a full-face shield	Designated PPE disposal
Respiratory Mask	N95 respirator or higher, particularly when handling powders or creating aerosols	Red or Yellow Cytotoxic Waste Bin
Solid Waste	Contaminated labware (e.g., pipette tips, tubes, flasks), absorbent pads, and cleaning materials	Red or Yellow Cytotoxic Waste Bin
Sharps Waste	Needles, syringes, glass vials, and any other contaminated items that can puncture skin	Red or Yellow Sharps Container
Liquid Waste	Unused or expired Hibarimicin B solutions, and the first rinse of emptied containers	Labeled, leak-proof hazardous waste container
Empty Containers	Thoroughly rinsed (triple-rinsed) containers with labels defaced	Regular laboratory glass or plastic recycling

II. Step-by-Step Disposal Protocol

This protocol outlines the essential steps for the safe disposal of Hibarimicin B waste.

• Preparation and Segregation at the Source:

  • All waste items contaminated with Hibarimicin B must be segregated at the point of generation.[3]

  • Use designated, clearly labeled containers for cytotoxic waste.[4][6]

• Solid Waste Disposal:

  • Place all contaminated solid, non-sharp items (e.g., gloves, gowns, labware) directly into a designated red or yellow cytotoxic waste bin lined with a biohazard bag.[4][5]

• Sharps Waste Disposal:

  • Immediately place all contaminated sharps into a puncture-resistant, leak-proof red or yellow sharps container specifically designated for cytotoxic waste.[5][6]

• Liquid Waste Disposal:

  • CRITICAL: Do not dispose of Hibarimicin B solutions down the drain.[3][7]

  • Collect all liquid waste containing Hibarimicin B in a dedicated, sealed, and clearly labeled hazardous waste container.

  • This includes unused stock solutions, experimental solutions, and the initial rinseate from cleaning contaminated glassware.[8]

• Decontamination of Work Surfaces:

  • Prepare a decontamination solution (e.g., 10⁻² M Sodium Dodecyl Sulfate followed by 70% isopropyl alcohol).[3]

  • Wipe down all contaminated surfaces in unidirectional strokes, starting from the cleanest area and moving towards the most contaminated.[3]

  • Dispose of all cleaning materials as cytotoxic solid waste.[3]

• Container Management:

  • Do not overfill waste containers; seal them when they are approximately three-quarters full.[3]

  • Ensure all containers are securely closed and properly labeled with "Cytotoxic Waste" and the appropriate hazard symbols.[4]

• Final Disposal:

  • Follow your institution's specific procedures for the collection and disposal of hazardous chemical waste. This typically involves contacting the Environmental Health and Safety (EHS) department for pickup.[3]

III. Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper disposal of materials contaminated with Hibarimicin B.

Caption: Workflow for Hibarimicin B waste segregation and disposal.

References

• 1. Signal transduction inhibitors, hibarimicins, A, B, C, D and G produced by Microbispora. I. Taxonomy, fermentation, isolation and physico-chemical and biological properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. oaktrust.library.tamu.edu [oaktrust.library.tamu.edu]
• 3. benchchem.com [benchchem.com]
• 4. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 5. kingstonhsc.ca [kingstonhsc.ca]
• 6. danielshealth.ca [danielshealth.ca]
• 7. nems.nih.gov [nems.nih.gov]
• 8. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

Essential Safety and Logistical Information for Handling Hibarimicin B

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and disposal of Hibarimicin B, a potent tyrosine kinase inhibitor. The following procedural guidance is designed to ensure the safety of laboratory personnel and to provide a clear, step-by-step operational framework.

Immediate Safety and Handling Precautions

Hibarimicin B is a potent, biologically active compound that specifically inhibits Src tyrosine kinase activity.[1][2] While a specific Safety Data Sheet (SDS) with quantitative toxicity data is not publicly available, its classification as a potent tyrosine kinase inhibitor necessitates stringent handling procedures to minimize exposure.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling Hibarimicin B in its powdered form or in solution.

PPE Category	Required Equipment
Hand Protection	Double-gloving with nitrile gloves is required. Change gloves immediately if contaminated.
Eye Protection	Chemical safety goggles are mandatory. A face shield should be used when there is a risk of splashes.
Respiratory Protection	A NIOSH-approved respirator (e.g., N95 or higher) is required for handling the powdered form.
Body Protection	A disposable lab coat or gown with tight-fitting cuffs is required. Ensure it is changed regularly.

Engineering Controls

To minimize the risk of aerosolization and exposure, all handling of powdered Hibarimicin B and preparation of stock solutions must be conducted within a certified chemical fume hood or a biological safety cabinet.

Operational Plan: From Receipt to Use

A systematic workflow is essential to maintain safety and integrity of the compound throughout its use.

Figure 1. General workflow for handling Hibarimicin B from receipt to experimental use.

Disposal Plan

All waste contaminated with Hibarimicin B must be treated as hazardous chemical waste.

Waste Type	Disposal Procedure
Solid Waste	Contaminated PPE (gloves, gowns), plasticware, and weigh boats should be collected in a dedicated, clearly labeled hazardous waste bag.
Liquid Waste	Unused solutions and contaminated solvents must be collected in a sealed, properly labeled hazardous waste container.
Sharps	Needles and blades contaminated with Hibarimicin B should be disposed of in a designated sharps container for chemical waste.

Decontamination: All surfaces and equipment that come into contact with Hibarimicin B should be decontaminated using a suitable solvent or a laboratory-grade detergent.

Experimental Protocol: Mechanism of Action

Hibarimicin B functions as a competitive inhibitor of Src tyrosine kinase.[2] It directly competes with ATP for binding to the kinase domain, thereby preventing the phosphorylation of substrate proteins.[2]

Figure 2. Mechanism of action of Hibarimicin B as a competitive inhibitor of Src tyrosine kinase.

Disclaimer: The information provided is based on the known biological activity of Hibarimicin B and general safety guidelines for potent compounds. It is not a substitute for a formal risk assessment. Always consult your institution's safety office for specific guidance and protocols.

References

• 1. Signal transduction inhibitors, hibarimicins, A, B, C, D and G produced by Microbispora. I. Taxonomy, fermentation, isolation and physico-chemical and biological properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of hibarimicins and hibarimicin-related compounds produced by Microbispora on v-Src kinase activity and growth and differentiation of human myeloid leukemia HL-60 cells - PubMed [pubmed.ncbi.nlm.nih.gov]